Imidazolium iodide

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Imidazolium Iodide

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) iodide and its derivatives represent a cornerstone class of ionic liquids, materials composed entirely of ions that are liquid at or near room temperature. Their unique physicochemical properties, including high thermal stability, tunable solubility, and electrochemical activity, have positioned them as materials of significant interest in diverse fields, from synthesis and catalysis to their emerging applications in drug development and materials science. This technical guide provides a comprehensive overview of the core physicochemical properties of imidazolium iodide, complete with experimental protocols and logical workflows to aid researchers in their effective application.

Core Physicochemical Properties

The fundamental characteristics of imidazolium iodide are dictated by the nature of its constituent ions: the imidazolium cation and the iodide anion. While the parent imidazolium iodide is a solid at room temperature, substitution on the imidazolium ring, particularly at the 1 and 3 positions, can significantly lower the melting point, leading to the formation of room-temperature ionic liquids.

Table 1: General Physicochemical Properties of Imidazolium Iodide and its Derivatives

Property	Value	Notes
Chemical Formula	C₃H₅IN₂	For the parent imidazolium iodide.
Molecular Weight	195.99 g/mol	For the parent imidazolium iodide.[1]
Appearance	White to off-white or yellow/light brown powder/crystals.[2][3][4][5]	The color can vary depending on purity and the specific derivative.
Melting Point	280 °C (for parent imidazolium iodide).[2]	Varies significantly with substitution. For example, 1,3-dimethylimidazolium (B1194174) iodide melts at 84-89 °C[3], and 1-ethyl-3-methylimidazolium (B1214524) iodide has a reported melting point range of 56-70°C.[4][6]
Boiling Point	Decomposes before boiling.[3]	Imidazolium-based ionic liquids typically exhibit high thermal stability but will decompose at elevated temperatures rather than boiling at atmospheric pressure.
Thermal Stability	The thermal stability of imidazolium halides is influenced by the anion, with iodide salts often being less stable than their chloride or bromide counterparts. For instance, 1-butyl-3-methylimidazolium iodide ([BMIm]I) has a decomposition temperature of 238(1)°C.[7] The stability is also affected by the cation's structure.[8][9][10]	Thermal decomposition often proceeds via a retro-quaternization reaction.[9]
Solubility	Soluble in polar solvents like water, methanol, ethanol, and acetonitrile (B52724).[3][5][11]	Solubility can be tuned by modifying the alkyl chain length on the cation; longer chains decrease water solubility.
pKa	The pKa of the C(2)-H proton on the imidazolium ring is typically in the range of 21-24 in DMSO and around 23 in water for simple 1,3-dialkylimidazolium cations.[12][13]	This acidity is a key feature, allowing for the formation of N-heterocyclic carbenes under basic conditions.
Crystal Structure	At room temperature, imidazolium iodide ([C₃N₂H₅]⁺[I]⁻) has a centrosymmetric, trigonal crystal structure. The structure consists of disordered imidazolium cations and discrete iodide anions.[14][15]	The crystal packing is governed by hydrogen bonding and electrostatic interactions.[15][16]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and characterization of imidazolium iodides. Below are representative protocols cited in the literature.

Synthesis of Imidazolium Iodide Derivatives

A common method for synthesizing N,N'-disubstituted imidazolium iodides is through the quaternization of an N-substituted imidazole (B134444) with an alkyl iodide.

General Alkylation Procedure:

• A mixture of a 1-alkylimidazole and a slight excess of an alkyl iodide is prepared.

• The reaction can be carried out neat or in a solvent such as acetonitrile or tetrahydrofuran.[3][17]

• The mixture is heated and stirred. Reaction conditions can vary, for example, at 60°C for several days for nearly quantitative conversion, or accelerated using microwave irradiation (e.g., 30 minutes at 120°C).[18]

• After the reaction is complete, the mixture is cooled.

• The product is often washed with a non-polar solvent like ethyl acetate (B1210297) or diethyl ether to remove unreacted starting materials.[17][19]

• The resulting imidazolium iodide is then dried under vacuum.[18]

Example: Synthesis of 1,3-Dimethylimidazolium Iodide A reflux method involves dissolving imidazole and an excess of methyl iodide in a solvent like acetonitrile and heating the mixture under reflux. This approach can yield the product in high purity.[3]

Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the synthesized imidazolium salts.

• ¹H NMR: The spectrum of an imidazolium cation will typically show a characteristic singlet for the proton at the C(2) position (between the two nitrogen atoms) at a downfield chemical shift (often around 10 ppm in CDCl₃).[4][20] The signals for the protons on the alkyl substituents will appear at chemical shifts consistent with their electronic environment.

• ¹³C NMR: The carbon spectra will show characteristic peaks for the carbons of the imidazolium ring and the alkyl chains.[4][20]

Infrared (IR) Spectroscopy: FTIR spectroscopy can be used to identify key functional groups and vibrational modes.

• The C-H stretching vibrations of the imidazolium ring are typically observed in the range of 3100-3200 cm⁻¹.[21]

• Vibrational modes involving the imidazolium ring and its substituents appear in the fingerprint region (below 1600 cm⁻¹). For instance, an absorption band between 1550 and 1590 cm⁻¹ is common for alkyl-methylimidazolium ionic liquids.[22] The interaction between the cation and the iodide anion can also influence the observed vibrational frequencies.[23]

Mass Spectrometry (MS): Mass spectrometry is used to determine the mass-to-charge ratio of the imidazolium cation and to study its fragmentation patterns.

• Electrospray ionization (ESI) is a common technique for analyzing ionic liquids.[24]

• The mass spectrum will show a prominent peak corresponding to the intact imidazolium cation.

• Fragmentation of the cation can also be observed, providing further structural information.[24][25][26]

Diagrams and Workflows

Logical Flow of Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent characterization of a substituted imidazolium iodide.

Caption: A generalized workflow for the synthesis and characterization of imidazolium iodide.

Signaling Pathway of Cation-Anion Interactions

The physicochemical properties of imidazolium iodide are heavily influenced by the interactions between the imidazolium cation and the iodide anion. These interactions are primarily electrostatic and involve hydrogen bonding.

Caption: Dominant intermolecular forces in imidazolium iodide.

Conclusion

Imidazolium iodide and its derivatives are a versatile class of compounds with a rich and tunable set of physicochemical properties. Understanding these core characteristics, from their thermal behavior and solubility to their spectral signatures, is paramount for their effective application in research and development. The experimental protocols and logical workflows provided in this guide serve as a foundational resource for scientists and professionals working with these fascinating materials. As research continues to uncover new applications for ionic liquids, a thorough grasp of their fundamental properties will remain a critical asset.

References

• 1. watson-int.com [watson-int.com]
• 2. ossila.com [ossila.com]
• 3. Buy 1,3-Dimethylimidazolium iodide (EVT-318967) | 4333-62-4 [evitachem.com]
• 4. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. sapub.org [sapub.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. ajer.org [ajer.org]
• 10. researchgate.net [researchgate.net]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. researchgate.net [researchgate.net]
• 13. Formation and stability of N-heterocyclic carbenes in water: the carbon acid pKa of imidazolium cations in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis, crystal structure and phase transitions of a series of imidazolium iodides - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE40559A [pubs.rsc.org]
• 16. Crystal structure of 1-[(1-methyl-5-nitro-1H-imidazol-2-yl)meth­yl]pyridinium iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. rsc.org [rsc.org]
• 19. cra.wallonie.be [cra.wallonie.be]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. asianpubs.org [asianpubs.org]
• 25. The vapour of imidazolium-based ionic liquids: a mass spectrometry study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 26. researchgate.net [researchgate.net]

Unveiling the Solid State: A Technical Guide to the Crystal Structure of Substituted Imidazolium Iodides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the crystal structures of substituted imidazolium (B1220033) iodides, a class of compounds with significant potential in materials science and pharmaceutical development. A thorough understanding of their solid-state arrangement is crucial for predicting and tuning their physicochemical properties. This document summarizes key crystallographic data, details experimental protocols for their determination, and visualizes the synthetic and analytical workflows.

Crystal Structure Data of Substituted Imidazolium Iodides

The reaction of imidazole (B134444) with hydroiodic acid can lead to the crystallization of several distinct ionic salts.[1][2] The specific products obtained are highly dependent on the reaction conditions, such as temperature and the molar ratio of reactants.[3] Three notable examples that have been characterized by single-crystal X-ray diffraction are imidazolium iodide ([C3N2H5+][I−]), bis(imidazolium) tetraiodide ([C3N2H5+]2[I42−]), and 4,5-diiodoimidazolium iodide ([C3N2H3I2+][I−]).[1][2]

The crystal structures of these compounds reveal a range of complexities, from disordered imidazolium cations to the presence of exotic polyiodide anions like the tetraiodide ([I4]2−).[1][2] These structural features govern the physicochemical properties of the materials, including their phase transition behaviors.[1][2] For instance, [C3N2H5+][I−] undergoes two discontinuous phase transitions at 180/185 K and 113/123 K (cooling-heating), which are driven by the dynamics of the imidazolium cation.[1][2] In contrast, [C3N2H5+]2[I42−] exhibits a continuous ferroelastic phase transition at 204 K.[1][2]

The solid-state packing is often stabilized by a network of hydrogen bonds and halogen interactions. In the case of 4,5-diiodoimidazolium iodide, the structure is characterized by layers held together by strong I···I halogen interactions and N–H···I hydrogen bonds.[1][2]

Below is a summary of the crystallographic data for these three compounds at room temperature.

Compound	Formula	Crystal System	Space Group	Key Features
Imidazolium Iodide	[C3N2H5+][I−]	Trigonal	R-3	Disordered imidazolium cations; discrete I− ions.[1][2]
bis(Imidazolium) Tetraiodide	[C3N2H5+]2[I42−]	Orthorhombic	Fddd	Disordered imidazolium cations; rare [I4]2− tetraiodide counterion.[1][2]
4,5-diiodoimidazolium Iodide	[C3N2H3I2+][I−]	-	-	Discrete 4,5-diiodoimidazolium cations and I− ions; layered structure with strong I···I halogen interactions and N–H···I hydrogen bonds.[1][2]

Experimental Protocols

The determination of the crystal structures of substituted imidazolium iodides involves two primary stages: synthesis of single crystals and their analysis by X-ray diffraction.

Synthesis of Single Crystals

The synthesis of imidazolium iodides is typically achieved through the reaction of imidazole or a substituted imidazole with hydroiodic acid under controlled conditions.[3] The quality of the resulting single crystals is paramount for successful X-ray diffraction analysis.

Synthesis of Imidazolium Iodide ([C3N2H5+][I−]):

• Dissolve imidazole in a 20% hydroiodic acid (HI) solution at ambient temperature.[3]

• Allow for slow evaporation of the solvent from the solution.[3]

• Collect the resulting single transparent crystals.[3]

• For purification, the crystalline product can be recrystallized twice from an aqueous solution.[3]

Synthesis of 4,5-diiodoimidazolium Iodide ([C3N2H3I2+][I−]):

• Dissolve imidazole in a 20% HI solution.[1]

• Stir the mixture at 320 K for approximately 30 minutes.[1]

• Allow for slow evaporation over several days to form tiny, transparent solids.[1]

• It is noted that subsequent recrystallization of this product may yield [C3N2H5+][I−] crystals.[1]

Synthesis of bis(Imidazolium) Tetraiodide ([C3N2H5+]2[I42−]):

• Dissolve imidazole in concentrated (57%) HI at ambient temperature.[3]

• Grow single crystals through slow evaporation from the solution.[3]

• The resulting crystals are dark, navy blue, and needle-like.[3]

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive technique for elucidating the three-dimensional atomic arrangement within a crystal.

General Procedure:

• A suitable single crystal is selected and mounted on a goniometer head.

• The crystal is placed in an X-ray diffractometer.

• The crystal is cooled to a specific temperature (e.g., 295 K for room temperature phase or lower for low-temperature phases) to minimize thermal vibrations.[1]

• A beam of monochromatic X-rays is directed at the crystal.

• As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a diffraction pattern of spots.

• The intensities and positions of these diffraction spots are collected by a detector.

• The resulting data is processed to determine the unit cell dimensions and space group of the crystal.

• The crystal structure is then solved and refined using specialized software to obtain the precise atomic coordinates, bond lengths, and bond angles.

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and characterization of substituted imidazolium iodides.

Caption: General workflow for the synthesis and crystallographic characterization of substituted imidazolium iodides.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, crystal structure and phase transitions of a series of imidazolium iodides - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis, crystal structure and phase transitions of a series of imidazolium iodides - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE40559A [pubs.rsc.org]

An In-depth Technical Guide to the Molecular Structure of 1-ethyl-3-methylimidazolium iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of the ionic liquid, 1-ethyl-3-methylimidazolium (B1214524) iodide, often abbreviated as [EMIM]I. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a detailed understanding of this compound's properties.

Molecular Structure and Properties

1-ethyl-3-methylimidazolium iodide is an ionic liquid composed of an organic cation, 1-ethyl-3-methylimidazolium ([EMIM]⁺), and an inorganic anion, iodide (I⁻). The [EMIM]⁺ cation consists of a five-membered imidazolium (B1220033) ring substituted with a methyl group at the N1 position and an ethyl group at the N3 position. The positive charge is delocalized across the imidazolium ring.

While a definitive single-crystal X-ray diffraction study for 1-ethyl-3-methylimidazolium iodide is not publicly available at the time of this writing, extensive studies on closely related salts, such as the bromide and chloride analogues, provide significant insight into the cation's conformation. The imidazolium ring is planar, and the ethyl and methyl substituents adopt conformations to minimize steric hindrance. The iodide anion is spherical and participates in hydrogen bonding interactions with the acidic protons of the imidazolium ring, particularly the proton at the C2 position.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C₆H₁₁IN₂
Molecular Weight	238.07 g/mol
Appearance	Yellowish crystalline solid
Melting Point	56-70 °C (can vary due to hygroscopicity)
Solubility	Soluble in water, dichloromethane, ethanol, and acetonitrile (B52724).[1]

Experimental Protocols

Synthesis of 1-ethyl-3-methylimidazolium iodide

The synthesis of [EMIM]I is typically achieved through the quaternization of 1-methylimidazole (B24206) with ethyl iodide.

Materials:

• 1-methylimidazole

• Ethyl iodide

• Anhydrous solvent (e.g., acetonitrile or toluene)

• Washing solvent (e.g., ethyl acetate (B1210297) or diethyl ether)

Procedure:

• In a round-bottom flask, dissolve 1-methylimidazole in an excess of anhydrous acetonitrile.

• Slowly add a stoichiometric equivalent of ethyl iodide to the solution at room temperature with constant stirring. The reaction is exothermic.

• Continue stirring the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• Upon completion, the product will often precipitate out of the solution. If not, the solvent can be removed under reduced pressure using a rotary evaporator.

• The resulting crude product is washed several times with ethyl acetate or diethyl ether to remove any unreacted starting materials.

• The purified product is then dried under vacuum to yield 1-ethyl-3-methylimidazolium iodide as a yellowish solid.

Workflow for the Characterization of [EMIM]I.

Data Presentation

The following tables summarize the key quantitative data for the molecular structure and characterization of 1-ethyl-3-methylimidazolium iodide.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
10.05	Singlet	1H	H at C2 (N-CH-N)
7.53	Doublet of Doublets	2H	H at C4 and C5
4.47	Quartet	2H	-CH₂- of ethyl group
4.12	Singlet	3H	-CH₃ of methyl group
1.63	Triplet	3H	-CH₃ of ethyl group

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Chemical Shift (δ, ppm)	Assignment
135.4	C2
123.2	C4 or C5
121.9	C4 or C5
44.7	-CH₂- of ethyl group
36.8	-CH₃ of methyl group
15.2	-CH₃ of ethyl group

Table 3: Mass Spectrometry Data (ESI-MS)

Ion	Mode	Calculated m/z	Observed m/z
[C₆H₁₁N₂]⁺	Positive	111.0922	~111.1
[I]⁻	Negative	126.9045	~126.9

Conclusion

This technical guide has provided a detailed overview of the molecular structure, synthesis, and characterization of 1-ethyl-3-methylimidazolium iodide. The experimental protocols and tabulated data serve as a valuable resource for researchers and scientists working with this ionic liquid. While the precise solid-state structure from single-crystal X-ray diffraction remains to be reported, the spectroscopic data unequivocally confirm the identity and purity of the compound. The provided workflows offer a clear and logical pathway for the preparation and analysis of [EMIM]I in a laboratory setting.

References

• 1. 1-ETHYL-3-METHYLIMIDAZOLIUM IODIDE - Safety Data Sheet [chemicalbook.com]

A Technical Guide to the Thermal Stability and Decomposition of Imidazolium Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium-based ionic liquids (ILs) are a class of molten salts with melting points below 100°C, possessing a unique combination of properties including low volatility, high thermal stability, and tunable physicochemical characteristics.[1] Among these, imidazolium (B1220033) iodides are of particular interest in various applications, including as electrolytes in dye-sensitized solar cells and as reagents in organic synthesis. A thorough understanding of their thermal stability and decomposition pathways is critical for their safe and effective implementation in these and other fields, including pharmaceuticals where thermal processing may be involved.

This technical guide provides an in-depth analysis of the thermal stability and decomposition of imidazolium iodide salts. It consolidates quantitative data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), details the experimental protocols for these analyses, and elucidates the primary decomposition mechanisms.

Data Presentation: Thermal Decomposition of Imidazolium Iodides

The thermal stability of imidazolium iodides is influenced by the nature of the alkyl substituents on the imidazolium cation. The following table summarizes the decomposition temperatures (Tdec) for a series of 1-alkyl-3-methylimidazolium iodide compounds. The onset temperature of decomposition, as determined by TGA, is a common metric for evaluating thermal stability.

Imidazolium Iodide Derivative	Decomposition Temperature (Tdec) (°C)
1,3-Dimethylimidazolium Iodide ([DMIM][I])	~220
1-Ethyl-3-methylimidazolium Iodide ([EMIM][I])	~199-213
1-Butyl-3-methylimidazolium Iodide ([BMIM][I])	238
1-Hexyl-3-methylimidazolium Iodide ([HMIM][I])	Decomposition occurs, but specific Tdec not consistently reported in initial searches.
1-Octyl-3-methylimidazolium Iodide ([OMIM][I])	Decomposition occurs, but specific Tdec not consistently reported in initial searches.

Note: Decomposition temperatures can vary depending on the experimental conditions, such as heating rate and purity of the sample.

Experimental Protocols

A fundamental understanding of the experimental methodologies is crucial for interpreting the thermal stability data. The following sections detail the common protocols used for the synthesis and thermal analysis of imidazolium iodides.

Synthesis of 1-Alkyl-3-methylimidazolium Iodide

A general and widely used method for the synthesis of 1-alkyl-3-methylimidazolium iodides is the quaternization of 1-methylimidazole (B24206) with an appropriate alkyl iodide.[2][3][4]

Materials:

• 1-Methylimidazole

• Alkyl iodide (e.g., iodomethane, iodoethane, 1-iodobutane)

• Solvent (e.g., toluene, acetonitrile, or solvent-free)

• Washing solvent (e.g., ethyl acetate (B1210297), diethyl ether)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, 1-methylimidazole is dissolved in the chosen solvent (if any).

• The alkyl iodide is added to the solution, typically in a 1:1 to 1:1.1 molar ratio of 1-methylimidazole to alkyl iodide.

• The reaction mixture is heated and stirred. Reaction times and temperatures vary depending on the reactivity of the alkyl iodide. For instance, the reaction can be carried out at room temperature for several days or at elevated temperatures (e.g., 100°C) for a few hours to expedite the process.[5]

• Upon completion, the product, which is often an ionic liquid and may be immiscible with the solvent, is separated. If a solid precipitates, it is collected by filtration. If two liquid phases form, the product layer is separated.

• The crude product is washed multiple times with a non-polar solvent like ethyl acetate or diethyl ether to remove any unreacted starting materials.[2]

• The purified imidazolium iodide is then dried under vacuum to remove any residual solvent.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the thermal stability and decomposition temperature of the imidazolium iodide salts.

Instrument: Thermogravimetric Analyzer

Typical Parameters:

• Sample Size: 5-10 mg

• Heating Rate: A constant heating rate, typically 10 °C/min, is applied.[6] Slower or faster heating rates can influence the observed decomposition temperature.

• Temperature Range: Typically from room temperature to 600 °C.[1]

• Atmosphere: An inert atmosphere, such as nitrogen or argon, is used to prevent oxidative degradation.[1]

• Crucible: Platinum or alumina (B75360) crucibles are commonly used.

Procedure:

• The imidazolium iodide sample is weighed into a TGA crucible.

• The crucible is placed in the TGA furnace.

• The furnace is purged with an inert gas.

• The temperature is ramped at the specified heating rate, and the sample mass is continuously monitored as a function of temperature.

• The onset decomposition temperature is determined from the resulting mass vs. temperature curve. This is often taken as the temperature at which a significant mass loss begins.

Differential Scanning Calorimetry (DSC)

DSC is used to investigate the phase transitions of imidazolium iodides, such as melting point and glass transition temperature.

Instrument: Differential Scanning Calorimeter

Typical Parameters:

• Sample Size: 2-5 mg

• Heating/Cooling Rate: Typically 10 °C/min.

• Temperature Range: Dependent on the expected phase transitions, often from sub-ambient temperatures (e.g., -80 °C) to above the melting point.[7]

• Atmosphere: An inert atmosphere, such as nitrogen.

• Crucible: Hermetically sealed aluminum pans are used to prevent volatilization.

Procedure:

• The sample is weighed and sealed in a DSC pan.

• The sample is subjected to a controlled temperature program, typically involving heating and cooling cycles, to observe endothermic (melting) and exothermic (crystallization) events.

Thermal Decomposition Mechanism

The primary thermal decomposition pathway for imidazolium halides, including iodides, is initiated by a nucleophilic attack of the halide anion on the alkyl groups of the imidazolium cation.[8] This process is a form of a retro-quaternization reaction.

The main decomposition products identified through techniques like Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) are:

• 1-Alkylimidazoles: Formed from the imidazolium ring after the loss of an alkyl group.[8]

• Haloalkanes (Alkyl Iodides): Resulting from the nucleophilic attack of the iodide ion on the alkyl substituents of the cation.[8]

• Alkenes: Minor products that can be formed through elimination reactions.[8]

The imidazole (B134444) ring itself is generally stable and does not tend to decompose under typical pyrolysis conditions (around 550 °C).[8]

Mandatory Visualizations

Experimental Workflow for Thermal Analysis

References

• 1. ajer.org [ajer.org]
• 2. rsc.org [rsc.org]
• 3. 1,3-DIMETHYLIMIDAZOLIUM IODIDE synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. monmouthcollege.edu [monmouthcollege.edu]
• 6. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thermal decomposition behaviors of imidazolium-type ionic liquids studied by pyrolysis-gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

solubility of imidazolium iodide in organic solvents

An In-Depth Technical Guide to the Solubility of Imidazolium (B1220033) Iodides in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of imidazolium iodide ionic liquids in various organic solvents. Due to their unique properties, including low vapor pressure, high thermal stability, and tunable solvency, imidazolium iodides are of significant interest in diverse fields such as organic synthesis, catalysis, electrochemistry, and drug delivery. Understanding their solubility is crucial for their effective application in these areas.

Qualitative Solubility of Imidazolium Iodides

The solubility of imidazolium iodides is largely dictated by the nature of the alkyl substituents on the imidazolium cation and the properties of the organic solvent. Generally, these ionic liquids exhibit good solubility in polar organic solvents. Below is a summary of the qualitative solubility for two common imidazolium iodides.

Imidazolium Iodide Salt	Organic Solvent	Solubility
1-Ethyl-3-methylimidazolium (B1214524) iodide	Dichloromethane	Soluble[1][2][3][4]
Ethanol	Soluble[1][2][3][4]
Acetonitrile	Soluble[1][2][3][4]
1-Butyl-3-methylimidazolium iodide	Dichloromethane	Soluble[5]
Ethanol	Soluble[5]
Acetonitrile	Soluble[5]
Ether	Insoluble[5]
Alkanes	Insoluble[5]

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of imidazolium iodides in organic solvents is essential for their practical application. Several methods can be employed, each with its own advantages and considerations. This section details three common experimental protocols.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the solubility of a solute in a solvent. It relies on the preparation of a saturated solution, followed by the evaporation of the solvent and the precise measurement of the remaining solute mass.

Experimental Workflow for Gravimetric Solubility Determination

References

• 1. 1-ethyl-3-methylimidazolium iodide | CAS#:35935-34-3 | Chemsrc [chemsrc.com]
• 2. 1-ETHYL-3-METHYLIMIDAZOLIUM IODIDE | 35935-34-3 [amp.chemicalbook.com]
• 3. 1-Ethyl-3-methylimidazolium iodide, 97% | Fisher Scientific [fishersci.ca]
• 4. 1-ETHYL-3-METHYLIMIDAZOLIUM IODIDE | 35935-34-3 [chemicalbook.com]
• 5. innospk.com [innospk.com]

The Core Electrochemical Behavior of Imidazolium Iodide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) iodide-based ionic liquids have garnered significant attention across various scientific disciplines due to their unique physicochemical properties, including high ionic conductivity, wide electrochemical windows, and tunable characteristics. This technical guide provides a comprehensive overview of the fundamental electrochemical behavior of imidazolium iodide, detailing its synthesis, key electrochemical properties, and the experimental protocols used for its characterization. The information is tailored for researchers, scientists, and professionals in drug development who are interested in leveraging the potential of these versatile compounds.

Synthesis of Imidazolium Iodides

The synthesis of imidazolium iodides is typically achieved through a quaternization reaction, a type of N-alkylation of an imidazole (B134444) derivative. A common method involves the reaction of a 1-alkylimidazole with an iodoalkane. For instance, the synthesis of 1-propyl-3-methylimidazolium iodide (PMII) is a representative example.

Experimental Protocol: Synthesis of 1-propyl-3-methylimidazolium iodide ([PMIM][I])

This protocol is adapted from established literature procedures[1].

Materials:

• 1-methylimidazole (B24206) (≥99%)

• 1-iodopropane (B42940) (≥99%)

• Acetonitrile (anhydrous, ≥99.8%)

• Ethyl acetate (B1210297) (anhydrous, ≥99.5%)

• Tetrahydrofuran (THF, anhydrous, ≥99.9%)

Procedure:

• In a round-bottom flask, dissolve 1-methylimidazole in acetonitrile.

• Slowly add an equimolar amount of 1-iodopropane to the solution while stirring at room temperature.

• Continue stirring the mixture for 18-24 hours at room temperature. The reaction progress can be monitored by techniques such as thin-layer chromatography.

• Upon completion, a pale-yellow solution is typically obtained.

• The resulting product is washed multiple times with ethyl acetate and THF to remove any unreacted starting materials.

• The solvent is then removed under reduced pressure using a rotary evaporator to yield the final product, 1-propyl-3-methylimidazolium iodide, as a viscous liquid or a white crystalline solid depending on the purity and water content.[2]

The synthesis workflow can be visualized as follows:

Caption: Synthesis of 1-propyl-3-methylimidazolium iodide.

Physicochemical and Electrochemical Properties

The electrochemical behavior of imidazolium iodides is dictated by their physical and chemical properties. Key parameters include melting point, viscosity, ionic conductivity, and the electrochemical stability window.

Physical Properties

The physical properties of imidazolium iodides can be tuned by modifying the alkyl substituents on the imidazolium cation. Generally, increasing the alkyl chain length leads to changes in viscosity and melting point.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Imidazolium iodide	68007-08-9	C3H5IN2	195.99	280
1,3-Dimethylimidazolium iodide	4333-62-4	C5H9IN2	224.04	84-89
1-Ethyl-3-methylimidazolium iodide	35935-34-3	C6H11IN2	238.07	-
1-Propyl-3-methylimidazolium iodide	119171-18-5	C7H13IN2	252.10	17.0

Data sourced from various chemical suppliers and literature.[3][3][4][5]

Electrochemical Properties

The electrochemical properties of imidazolium iodides are crucial for their application in devices like dye-sensitized solar cells (DSSCs) and batteries.

Property	1-Propyl-3-methylimidazolium iodide ([PMIM][I])	Notes
Ionic Conductivity (S/m)	0.169	The highest among the studied iodide-based imidazolium ILs, attributed to its lower viscosity.[1] High viscosity generally impedes ion diffusion, leading to lower conductivity.
Viscosity	Lower than other iodide-based ILs	A lower viscosity facilitates better ion mobility.[1]
Electrochemical Stability Window (V)	~2	This is a typical value for many imidazolium-based ionic liquids, though it can be influenced by the purity of the IL and the nature of the electrodes used.[6]

Key Electrochemical Characterization Techniques

To elucidate the electrochemical behavior of imidazolium iodides, several analytical techniques are employed. Cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) are among the most powerful.

Cyclic Voltammetry (CV)

Cyclic voltammetry is used to determine the electrochemical stability window (ESW) of an electrolyte, which defines the potential range where the electrolyte is neither oxidized nor reduced.

Apparatus and Materials:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon or Platinum)

• Reference Electrode (e.g., Ag/AgCl or a silver wire pseudo-reference)[7]

• Counter Electrode (e.g., Platinum wire or carbon rod)

• Imidazolium iodide sample

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Procedure:

• Assemble the three-electrode cell with the working, reference, and counter electrodes.

• Introduce the imidazolium iodide sample into the cell. If the sample is solid, it should be melted or dissolved in a suitable aprotic solvent.

• Deaerate the electrolyte by bubbling an inert gas through it for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Connect the electrodes to the potentiostat.

• Set the parameters on the potentiostat software. A typical experiment involves scanning the potential from an initial value to a vertex potential and then back to the initial potential. The scan rate (e.g., 50-100 mV/s) and potential range should be chosen to encompass the expected stability window.[8]

• Initiate the cyclic voltammogram. The resulting plot of current versus potential will show the anodic and cathodic limits, defining the electrochemical stability window.

The logical workflow for a cyclic voltammetry experiment is as follows:

Caption: Cyclic Voltammetry Experimental Workflow.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to investigate the ionic conductivity and interfacial charge transfer processes within an electrochemical system. In the context of imidazolium iodide, it is often used to characterize its performance as an electrolyte in devices like DSSCs.

Apparatus and Materials:

• Potentiostat/Galvanostat with a frequency response analyzer

• Assembled Dye-Sensitized Solar Cell (DSSC) containing the imidazolium iodide-based electrolyte

• Light source (for measurements under illumination)

Procedure:

• Connect the working and counter electrode terminals of the DSSC to the potentiostat.

• Set the desired DC bias potential (e.g., the open-circuit voltage of the cell) and a small AC perturbation voltage (e.g., 10 mV).

• Define the frequency range for the measurement (e.g., from 100 kHz down to 0.1 Hz).[9]

• Initiate the EIS measurement. The instrument will apply the AC voltage at different frequencies and measure the resulting current and phase shift.

• The data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance).

• The resulting spectrum can be fitted to an equivalent circuit model to extract parameters such as the electrolyte resistance (related to ionic conductivity) and charge transfer resistances at the electrode-electrolyte interfaces.[10]

Role in Dye-Sensitized Solar Cells (DSSCs)

Imidazolium iodides are a cornerstone of the electrolyte in many high-performance DSSCs. They serve as a source of iodide ions (I⁻), which, in the presence of iodine (I₂), form the iodide/triiodide (I⁻/I₃⁻) redox couple. This redox shuttle is essential for the regeneration of the photo-oxidized dye sensitizer.

The charge transport and regeneration process in a DSSC electrolyte containing imidazolium iodide can be visualized as a signaling pathway:

Caption: Charge transport in a DSSC with imidazolium iodide.

This diagram illustrates the critical role of the iodide/triiodide redox shuttle. The iodide ion donates an electron to regenerate the oxidized dye, becoming triiodide in the process. The triiodide then diffuses to the counter electrode to be reduced back to iodide, completing the circuit.[11] The imidazolium cation, while not directly involved in the redox reactions, provides the ionic medium for this process to occur efficiently.

Conclusion

Imidazolium iodides are a versatile class of ionic liquids with a rich electrochemical behavior that makes them highly suitable for a range of applications, most notably in energy conversion devices. Their properties can be finely tuned through synthetic modifications, and their electrochemical characteristics can be thoroughly investigated using standard techniques like cyclic voltammetry and electrochemical impedance spectroscopy. A deep understanding of their fundamental electrochemical properties, as outlined in this guide, is essential for the rational design and development of next-generation technologies that harness the unique potential of these materials.

References

• 1. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Redox Shuttle-Based Electrolytes for Dye-Sensitized Solar Cells: Comprehensive Guidance, Recent Progress, and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 1,3-Dimethylimidazolium iodide (EVT-318967) | 4333-62-4 [evitachem.com]
• 4. Progress on Electrolytes Development in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Ethyl-3-methylimidazolium iodide | C6H11IN2 | CID 11075478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-ETHYL-3-METHYLIMIDAZOLIUM IODIDE | 35935-34-3 [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Electrochemical impedance spectroscopic analysis of dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dye Solar Cells - DSC - Impedance Measurements Gamry Instruments [gamry.com]
• 11. pubs.acs.org [pubs.acs.org]

The Genesis and Evolution of Imidazolium-Based Ionic Liquids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium-based ionic liquids (ILs) have emerged from relative obscurity to become a cornerstone of modern green chemistry and materials science. These unique salts, defined as having melting points below 100°C, are composed of a bulky, asymmetric imidazolium (B1220033) cation and a variety of possible anions. This inherent design flexibility allows for the fine-tuning of their physicochemical properties, leading to their reputation as "designer solvents." This technical guide provides a comprehensive overview of the historical development of imidazolium-based ILs, detailing their synthesis, key physicochemical properties, and the evolution of their applications.

A Historical Journey: From Curiosity to Mainstream

The story of ionic liquids begins long before the popularization of the imidazolium cation. The earliest recognized ionic liquid, ethylammonium (B1618946) nitrate (B79036) ([EtNH3][NO3]), was synthesized by Paul Walden in 1914 and possessed a melting point of 12°C.[1][2] However, these early protic ionic liquids were sensitive to air and moisture, limiting their practical use.

A significant leap forward occurred in the early 1980s when John Wilkes and his research group introduced the 1,3-dialkylimidazolium cations.[3] Their work on chloroaluminate(III)-based ionic liquids, such as 1-ethyl-3-methylimidazolium (B1214524) chloride-aluminum chloride ([EMIM]Cl-AlCl3), demonstrated that these systems could be liquid at room temperature over a wide compositional range.[3] These first-generation imidazolium ILs were primarily explored for electrochemical applications, including batteries and electrodeposition.[4]

The true watershed moment for imidazolium-based ILs arrived in 1992 with the seminal work of John Wilkes and Michael Zaworotko .[2][5][6] They reported the synthesis of air and water-stable 1-ethyl-3-methylimidazolium ([EMIM]+) based ionic liquids with various anions like tetrafluoroborate (B81430) ([BF4]-) and acetate (B1210297) ([CH3COO]-).[5][6] This discovery of second-generation, robust ionic liquids dramatically broadened their appeal and accessibility, paving the way for their widespread investigation as versatile solvents and catalysts. The subsequent decades have witnessed an explosion in research, leading to third-generation ILs with functionalized cations and anions designed for specific tasks.

Physicochemical Properties of Key Imidazolium-Based Ionic Liquids

The utility of imidazolium-based ILs stems from their unique and tunable physicochemical properties. The tables below summarize key quantitative data for some of the most historically and commercially significant imidazolium-based ionic liquids.

Table 1: Physicochemical Properties of 1-Ethyl-3-methylimidazolium ([EMIM]) Based Ionic Liquids

Ionic Liquid	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Density (g/cm³) @ Temp (°C)	Viscosity (mPa·s) @ Temp (°C)	Conductivity (mS/cm) @ Temp (°C)
[EMIM][Cl]	C6H11ClN2	146.62[7]	77-79[8]	1.08 (aqueous solution)[9]	Varies with concentration[9]	Varies with concentration[9]
[EMIM][BF4]	C6H11BF4N2	197.97	15[1]	1.282 @ 24[1]	33.8 @ 25[1]	14.1 @ 25[1]
[EMIM][EtSO4]	C8H16N2O4S	236.29	-	-	-	-

Table 2: Physicochemical Properties of 1-Butyl-3-methylimidazolium ([BMIM]) Based Ionic Liquids

Ionic Liquid	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Density (g/cm³) @ Temp (°C)	Viscosity (mPa·s) @ Temp (°C)	Conductivity (mS/cm) @ Temp (°C)
[BMIM][Cl]	C8H15ClN2	174.67[10]	~70	1.08 @ 25	-	-
[BMIM][BF4]	C8H15BF4N2	226.02	-81	1.20 @ 20	111 @ 25	3.1 @ 25
[BMIM][PF6]	C8H15F6N2P	284.18[11]	-8[12]	1.38 @ 20	312 @ 25	1.4 @ 25

Table 3: Physicochemical Properties of Imidazolium Bromides with Varying Alkyl Chains

Ionic Liquid	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Density (g/cm³) @ Temp (°C)	Viscosity (cP) @ Temp (°C)	Conductivity (mS/cm) @ Temp (°C)
[HMIM][Br]	C10H19BrN2	247.18	-15	1.271 @ 26[13]	3822 @ 25[13]	0.051 @ 20[13]
[OMIM][Br]	C12H23BrN2	275.23[14]	< Room Temp	1.17 @ 24	6604 @ 25	0.06 @ 30

Experimental Protocols for Key Syntheses

The following sections provide detailed methodologies for the synthesis of foundational imidazolium-based ionic liquids.

Synthesis of 1-Ethyl-3-methylimidazolium Chloride ([EMIM][Cl])

Materials:

• 1-Methylimidazole (B24206)

• Chloroethane (B1197429)

• Solvent (e.g., Toluene (B28343), optional)

• Ethyl acetate (for washing)

Procedure:

• In a three-necked flask equipped with a reflux condenser and a stirrer, add 1-methylimidazole.

• If using a solvent, add toluene to the flask.

• Slowly add chloroethane to the reaction mixture. The reaction is often exothermic.

• Heat the mixture to a specific temperature (e.g., 50°C) and stir for a designated time, monitoring the reaction progress by TLC.[9]

• After the reaction is complete, cool the mixture.

• Wash the product with ethyl acetate multiple times to remove unreacted starting materials.

• Separate the lower ionic liquid layer.

• Remove any remaining ethyl acetate under reduced pressure to yield the final product.

Synthesis of 1-Butyl-3-methylimidazolium Tetrafluoroborate ([BMIM][BF4])

This synthesis is typically a two-step process:

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

Materials:

• 1-Methylimidazole

• 1-Chlorobutane (B31608)

• Ethyl acetate (for washing)

Procedure:

• Combine 1-methylimidazole and a slight excess of 1-chlorobutane in a round-bottom flask.

• Heat the mixture at approximately 60-70°C with stirring for 48-72 hours under a nitrogen atmosphere.

• After cooling, a viscous liquid or a white solid product is obtained.

• Wash the product, 1-butyl-3-methylimidazolium chloride ([BMIM]Cl), several times with ethyl acetate to remove any unreacted starting materials.

• Dry the product under vacuum.[15]

Step 2: Anion Exchange to form [BMIM][BF4]

Materials:

• 1-Butyl-3-methylimidazolium chloride ([BMIM][Cl])

• Sodium tetrafluoroborate (NaBF4) or Tetrafluoroboric acid (HBF4)

• Acetone (B3395972) or Water (as solvent)

• Dichloromethane (B109758) (for extraction)

Procedure using NaBF4:

• Dissolve [BMIM]Cl in acetone.

• Add an equimolar amount of sodium tetrafluoroborate (NaBF4) to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours. A white precipitate of NaCl will form.

• Filter the mixture to remove the precipitated NaCl.

• Evaporate the acetone from the filtrate under reduced pressure.

• Dissolve the resulting ionic liquid in dichloromethane and wash with small amounts of water to remove any remaining NaCl and NaBF4.

• Dry the dichloromethane layer over anhydrous magnesium sulfate, filter, and remove the solvent under vacuum to yield pure [BMIM][BF4].

Visualizing the Developmental Trajectory

The following diagrams, generated using the DOT language, illustrate the key historical developments and the expanding applications of imidazolium-based ionic liquids.

Historical milestones in imidazolium-based ionic liquid development.

The expanding applications of imidazolium-based ionic liquids over time.

A generalized workflow for the synthesis of imidazolium-based ionic liquids.

The Evolving Landscape of Applications

The unique properties of imidazolium-based ILs have led to their application in a vast and ever-expanding range of scientific and industrial fields.

• Electrochemistry: The first major application area for imidazolium ILs was in electrochemistry.[16] Their high ionic conductivity, wide electrochemical window, and low volatility make them excellent electrolytes for batteries, supercapacitors, and electrodeposition processes.[16][17]

• "Green" Solvents and Catalysis: With the advent of air and water-stable imidazolium ILs, their potential as environmentally benign replacements for volatile organic compounds (VOCs) in chemical synthesis became a major focus.[18][19] They can act as both the solvent and the catalyst in a variety of reactions, including hydrogenations, alkylations, and Diels-Alder reactions.[3][20][21] The ability to dissolve a wide range of organic, inorganic, and polymeric materials is a key advantage.

• Biomass Processing: In the 21st century, a significant application of imidazolium-based ILs has been in the dissolution and processing of biomass.[22] Certain ILs, such as 1-ethyl-3-methylimidazolium acetate, are highly effective at dissolving cellulose, a critical step in the production of biofuels and bio-based chemicals from lignocellulosic materials.[23]

• Separations and Gas Capture: The tunability of imidazolium ILs allows for their design as selective absorbents for specific gases. This has led to extensive research into their use for CO2 capture from flue gas streams, offering a potential technology for mitigating greenhouse gas emissions.[3]

• Pharmaceuticals and Drug Development: More recently, imidazolium-based ILs are being explored in the pharmaceutical industry. Their ability to enhance the solubility and stability of active pharmaceutical ingredients (APIs) is of particular interest. They are also being investigated as novel drug delivery systems.

Conclusion

The historical development of imidazolium-based ionic liquids is a testament to the power of fundamental chemical innovation. From their early beginnings as air-sensitive curiosities to their current status as highly versatile and "green" designer solvents, their journey has been remarkable. The ability to systematically tune their properties by modifying the cation and anion has unlocked a vast application space that continues to grow. For researchers and professionals in drug development and other scientific fields, a thorough understanding of the synthesis, properties, and historical context of these fascinating materials is essential for harnessing their full potential in creating novel and sustainable technologies.

References

• 1. iolitec.de [iolitec.de]
• 2. researchgate.net [researchgate.net]
• 3. Ionic liquids: a brief history - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electrochem.org [electrochem.org]
• 5. Air and water stable 1-ethyl-3-methylimidazolium based ionic liquids - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Air and water stable 1-ethyl-3-methylimidazolium based ionic liquids | Semantic Scholar [semanticscholar.org]
• 7. 1-Ethyl-3-methylimidazolium chloride | C6H11ClN2 | CID 2734160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Ethyl-3-methylimidazolium chloride - Wikipedia [en.wikipedia.org]
• 9. scielo.br [scielo.br]
• 10. 1-Butyl-3-methylimidazolium chloride | C8H15ClN2 | CID 2734161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Butyl-3-methylimidazolium hexafluorophosphate | C8H15F6N2P | CID 2734174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 13. 1-Hexyl-3-methylimidazolium bromide, >99% | IoLiTec [iolitec.de]
• 14. 1-Methyl-3-n-octylimidazolium Bromide | C12H23BrN2 | CID 10849985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. medcraveonline.com [medcraveonline.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. electrochem.org [electrochem.org]
• 22. Frontiers | Imidazolium Based Ionic Liquids: A Promising Green Solvent for Water Hyacinth Biomass Deconstruction [frontiersin.org]
• 23. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Imidazolium Iodide Electrolytes in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of imidazolium (B1220033) iodide-based electrolytes in the fabrication and characterization of dye-sensitized solar cells (DSSCs). Imidazolium ionic liquids have emerged as a promising class of electrolytes due to their negligible vapor pressure, high thermal stability, and tunable electrochemical properties, addressing the long-term stability challenges associated with volatile organic solvents traditionally used in DSSCs.[1][2]

Introduction to Imidazolium Iodide Electrolytes in DSSCs

Dye-sensitized solar cells are a type of photovoltaic device that mimics natural photosynthesis to convert light into electrical energy.[3] A critical component of a DSSC is the electrolyte, which contains a redox couple, typically iodide/triiodide (I⁻/I₃⁻), responsible for regenerating the oxidized dye molecule and transporting charge between the photoanode and the counter electrode.[3]

Imidazolium iodide-based ionic liquids (ILs) have been extensively investigated as alternatives to conventional organic solvent-based electrolytes.[1][2] Their unique properties, such as non-flammability and high chemical stability, contribute to enhanced device longevity.[2] The cation structure of the imidazolium salt, including the length of the alkyl chains, can be modified to fine-tune the physical and electrochemical properties of the electrolyte, such as viscosity and ionic conductivity, which in turn affects the overall power conversion efficiency (PCE) of the DSSC.[1]

Performance of Imidazolium Iodide-Based Electrolytes

The performance of DSSCs is evaluated based on several key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η). The choice of the specific imidazolium iodide derivative and the overall electrolyte composition significantly impacts these parameters.

Table 1: Photovoltaic Performance of Various Imidazolium Iodide-Based Electrolytes in DSSCs

Imidazolium Iodide Derivative	Electrolyte Composition	Jsc (mA/cm²)	Voc (V)	FF	η (%)	Reference
1-butyl-3-methylimidazolium iodide ([Bmim]I)	0.6 M [Bmim]I, 0.03 M I₂, 0.1 M GuNCS, 0.5 M TBP in ACN/VN (85:15)	-	-	-	11.3	[1]
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	0.5 M [C2DMIM]I, 0.5 M LiI, 0.05 M I₂ in ACN/VCN (85:15)	-	-	-	4.48	[4]
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I) with TBP	0.5 M [C2DMIM]I, 0.5 M LiI, 0.05 M I₂, 0.5 M TBP in ACN/VCN (85:15)	-	-	-	6.48	[4]
1-hexyl-3-methylimidazolium iodide (HMII)	-	-	-	-	5.17	[1]
1-(3-hexenyl)-3-methyl imidazolium iodide (HeMII)	Electrolyte mixture containing iodine, LiI, guanidinium (B1211019) thiocyanate, and N-methylbenzimidazole	-	-	-	6.85	[1]
1-(3-butenyl)-3-methyl imidazolium iodide (BeMII)	Electrolyte mixture containing iodine, LiI, guanidinium thiocyanate, and N-methylbenzimidazole	-	-	-	5.93	[1]
1-butyl-3-methyltriazolium iodide	-	-	-	-	6.63	[5]
1-methyl-3-(trimethylsilyl)methyl-imidazolium iodide (MSII)	MSII:I₂:BI:GuNCS (24:2:2:0.4)	8.97	0.60	0.61	3.23	[6]

ACN: Acetonitrile (B52724); VN: Valeronitrile (B87234); GuNCS: Guanidinium thiocyanate; TBP: 4-tert-butylpyridine (B128874); BI: Benzimidazole.

Experimental Protocols

Preparation of Imidazolium Iodide-Based Electrolyte

This protocol describes the preparation of a typical liquid electrolyte using an imidazolium iodide salt.

Materials:

• Imidazolium iodide derivative (e.g., 1-butyl-3-methylimidazolium iodide, [Bmim]I)

• Iodine (I₂)

• Lithium iodide (LiI) (optional, as an additional iodide source)

• 4-tert-butylpyridine (TBP)

• Acetonitrile (ACN)

• Valeronitrile (VN)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• In a clean, dry volumetric flask, dissolve the desired amount of the imidazolium iodide salt and any additional iodide salts (e.g., LiI) in the solvent mixture (e.g., ACN/VN, 85:15 v/v).[4]

• Add the specified amount of iodine (I₂) to the solution and stir until it is completely dissolved. The solution will turn a dark reddish-brown color.

• Add the required volume of 4-tert-butylpyridine (TBP) to the solution. TBP is often included to improve the open-circuit voltage.[6]

• Continue stirring the solution for a sufficient time to ensure homogeneity.

• Store the prepared electrolyte in a sealed, dark container to prevent solvent evaporation and degradation from light exposure.

Example Electrolyte Composition: 0.6 M 1-butyl-3-methylimidazolium iodide, 0.03 M iodine, 0.1 M guanidinium thiocyanate, and 0.5 M 4-tert-butylpyridine in a mixture of acetonitrile and valeronitrile (volume ratio: 85:15).[1]

Fabrication of Dye-Sensitized Solar Cells

This protocol outlines the general steps for assembling a DSSC.

Materials:

• Fluorine-doped tin oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste

• Sensitizing dye solution (e.g., N719 dye)

• Platinum (Pt) catalyst precursor for the counter electrode

• Imidazolium iodide-based electrolyte

• Sealing material (e.g., Surlyn)

• Screen printer

• Furnace

• Ultrasonic bath

• UV-curable resin

Procedure:

• Preparation of the Photoanode (Working Electrode): a. Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, and ethanol (B145695).[7] b. Apply a blocking layer of TiCl₄ by immersing the cleaned FTO glass in a 40 mM aqueous TiCl₄ solution at 70°C for 30 minutes, followed by rinsing with water and ethanol and sintering at 500°C.[7] c. Deposit a mesoporous layer of TiO₂ paste onto the FTO substrate using a technique like screen printing. d. Sinter the TiO₂-coated FTO glass at high temperatures (e.g., 500°C) to create a porous, crystalline film. e. After cooling, immerse the TiO₂ film in the sensitizing dye solution and allow it to adsorb the dye, typically for several hours.

• Preparation of the Counter Electrode: a. Clean another FTO glass substrate as described in step 1a. b. Deposit a thin layer of a platinum catalyst precursor onto the conductive side of the FTO glass. c. Heat the coated FTO glass to thermally decompose the precursor and form a catalytic Pt layer.

• DSSC Assembly: a. Place a thermoplastic sealant (e.g., Surlyn) around the TiO₂ area on the photoanode. b. Place the counter electrode on top of the photoanode, with the conductive sides facing each other. c. Heat the assembly to melt the sealant and bond the two electrodes together, leaving small holes for electrolyte filling. d. Introduce the imidazolium iodide-based electrolyte into the cell through the pre-drilled holes via vacuum backfilling.[4] e. Seal the filling holes using a UV-curable resin and a small piece of glass.[8]

Photovoltaic Characterization

This protocol describes the measurement of the key performance parameters of the fabricated DSSC.

Equipment:

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Source meter (for current-voltage measurements)

• Computer with data acquisition software

Procedure:

• Place the fabricated DSSC under the solar simulator.

• Connect the photoanode and the counter electrode to the source meter.

• Measure the current density-voltage (J-V) characteristics of the cell by sweeping the voltage from a reverse bias to a forward bias.

• From the J-V curve, determine the following parameters:

  • Open-circuit voltage (Voc): The voltage at which the current is zero.

  • Short-circuit current density (Jsc): The current density at zero voltage.

  • Fill Factor (FF): Calculated as (Jmax × Vmax) / (Jsc × Voc), where Jmax and Vmax are the current density and voltage at the maximum power point.

  • Power Conversion Efficiency (η): Calculated as (Jsc × Voc × FF) / Pin, where Pin is the power of the incident light (100 mW/cm²).

Visualizations

Caption: Operational principle of a dye-sensitized solar cell.

Caption: Experimental workflow for DSSC fabrication.

References

• 1. mdpi.com [mdpi.com]
• 2. diva-portal.org [diva-portal.org]
• 3. Progress on Electrolytes Development in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols: Imidazolium Iodide as an Additive in Perovskite Solar Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Imidazolium (B1220033) iodide and its derivatives have emerged as effective additives in the fabrication of perovskite solar cells (PSCs). These organic salts play a crucial role in enhancing both the power conversion efficiency (PCE) and the long-term stability of perovskite devices.[1][2] Additive engineering with imidazolium-based compounds helps to control perovskite crystallization, passivate defects, and improve charge transport, addressing some of the key challenges in the commercialization of perovskite photovoltaic technology.[1][2][3] This document provides detailed application notes, experimental protocols, and performance data related to the use of imidazolium iodide as an additive in perovskite solar cells.

Mechanism of Action

The beneficial effects of imidazolium iodide in perovskite solar cells are attributed to several mechanisms:

• Controlled Crystallization: Imidazolium iodide can slow down the rapid crystallization of the perovskite film. This is achieved through ionic interactions with the perovskite precursors (e.g., MA⁺, FA⁺, I⁻), which leads to the formation of a smoother, more uniform perovskite film with larger grain sizes.[2][3]

• Defect Passivation: The imidazolium cation (IA⁺) and iodide anion (I⁻) can effectively passivate defects within the perovskite crystal lattice and at the grain boundaries. The nitrogen atoms in the imidazolium ring act as Lewis bases, coordinating with uncoordinated Pb²⁺ ions, which are a common source of charge recombination.[3][4][5][6] This passivation reduces non-radiative recombination, leading to higher open-circuit voltages (Voc) and fill factors (FF).[7][8]

• Improved Stability: By passivating defects and creating a more robust perovskite film, imidazolium iodide can enhance the stability of the solar cell against environmental factors such as moisture, light, and heat.[1][9] The incorporation of imidazolium cations can also limit ion migration at grain boundaries, a key degradation pathway in perovskite solar cells.[1]

Below is a diagram illustrating the defect passivation mechanism.

Caption: Defect passivation mechanism by imidazolium iodide.

Experimental Protocols

Synthesis of Imidazolium Iodide (IAI)

This protocol describes a common method for synthesizing imidazolium iodide.

Materials:

• Imidazole (B134444) (C₃H₄N₂)

• Hydroiodic acid (HI, 47 wt. % in water)

• Absolute ethanol (B145695)

• Round bottom flask (50 mL, three-necked)

• Magnetic stirrer and stir bar

• Ice bath

• Nitrogen gas supply

Procedure:

• In a 50 mL three-necked round bottom flask, dissolve imidazole in absolute ethanol to prepare a 40 wt. % solution.

• Place the flask in an ice bath and begin stirring.

• Purge the flask with nitrogen gas.

• Slowly add hydroiodic acid (5 mL, 47 wt. %) to the imidazole solution while stirring at 0 °C. The molar ratio of imidazole to hydroiodic acid should be 1:1.[10]

• Continue stirring the reaction mixture at 0 °C under a nitrogen atmosphere for a designated period (e.g., 2 hours).

• The resulting product, imidazolium iodide, can be collected and purified through recrystallization.

Caption: Synthesis workflow for imidazolium iodide.

Fabrication of Perovskite Solar Cells with Imidazolium Iodide Additive

This protocol outlines the fabrication of a typical n-i-p planar perovskite solar cell, incorporating imidazolium iodide into the perovskite precursor solution.

Materials and Substrates:

• FTO-coated glass substrates

• Zinc powder, HCl

• Deionized water, acetone, isopropanol (B130326)

• TiO₂ paste

• Perovskite precursors: Formamidinium iodide (FAI), Lead iodide (PbI₂), Methylammonium bromide (MABr)

• Imidazolium iodide (IAI)

• DMF, DMSO (anhydrous)

• Spiro-OMeTAD (hole transport material)

• Chlorobenzene

• Li-TFSI, tBP (additives for Spiro-OMeTAD)

• Gold or Carbon (for top electrode)

Device Fabrication Workflow:

• Substrate Cleaning:

  • Etch FTO glass using zinc powder and HCl to create the desired electrode pattern.

  • Sequentially clean the substrates by sonicating in deionized water with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ layer by spin-coating a precursor solution onto the FTO substrate.

  • Anneal the TiO₂ layer at high temperature (e.g., 500°C) to form the crystalline anatase phase.

• Perovskite Layer Deposition (with IAI additive):

  • Prepare the perovskite precursor solution. For a mixed-cation perovskite, this may involve dissolving FAI, PbI₂, and MABr in a mixture of anhydrous DMF and DMSO.

  • Add a specific concentration of imidazolium iodide to the precursor solution. The optimal concentration needs to be determined experimentally, but a common starting point is a small molar percentage relative to the A-site cation (e.g., 5%).

  • Spin-coat the perovskite solution onto the ETL-coated substrate in a nitrogen-filled glovebox.[11] A two-step spin-coating process is often used.

  • During the second spin-coating step, dispense an anti-solvent (e.g., chlorobenzene) to induce rapid crystallization.

  • Anneal the perovskite film on a hotplate (e.g., at 100-150°C) to complete the crystallization process.

• Hole Transport Layer (HTL) Deposition:

  • Prepare the HTL solution by dissolving Spiro-OMeTAD in chlorobenzene, with Li-TFSI and tBP as additives.[11]

  • Spin-coat the HTL solution onto the perovskite layer.

• Electrode Deposition:

  • Deposit the top electrode (e.g., 80 nm of gold or a carbon layer) by thermal evaporation through a shadow mask.[11]

Caption: Perovskite solar cell fabrication workflow.

Data Presentation

The inclusion of imidazolium-based additives has been shown to significantly improve the photovoltaic performance of perovskite solar cells. The following table summarizes representative data from studies utilizing these additives.

Additive/Modification	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Control (MAPbI₃)	-	-	-	15.7	[3]
MA₀.₉₅IA₀.₀₅PbI₃	-	-	-	17.0	[3]
Control (Cs₀.₀₈FA₀.₉₂PbI₃)	-	-	-	21.09	[7]
DMIMPF₆ Additive	-	-	-	23.25	[7]
Control	1.05	21.39	73.44	16.49	[8]
0.16 wt% THI Additive	1.07	22.04	80.19	18.97	[8]
Control (FAPbI₃)	-	-	-	-	[4]
BzMIMBr Passivation	-	-	-	25.3	[4]

Note: DMIMPF₆ (1,3-dimethyl-3-imidazolium hexafluorophosphate), THI (4-(Trifluoromethyl)-1H-imidazole), and BzMIMBr (1-methyl-3-benzyl-imidazolium bromide) are derivatives of imidazolium. The specific values for Voc, Jsc, and FF were not always provided in the abstracts.

Characterization Protocols

To evaluate the impact of imidazolium iodide on the perovskite solar cell, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To analyze the crystallinity and phase purity of the perovskite film. The crystallite size can be estimated using the Scherrer equation.[10]

• Scanning Electron Microscopy (SEM): To observe the morphology, grain size, and uniformity of the perovskite film.

• UV-Vis Spectroscopy: To determine the light absorption properties of the perovskite film.

• Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL): To study charge carrier dynamics and defect-related recombination. An increase in PL intensity and a longer carrier lifetime typically indicate better film quality and reduced defect density.

• Current Density-Voltage (J-V) Measurements: To determine the key photovoltaic parameters (Voc, Jsc, FF, PCE) under simulated solar illumination (AM 1.5G).

• Electrochemical Impedance Spectroscopy (EIS): To investigate charge transfer resistance and other interfacial electronic processes within the device.

Conclusion

Imidazolium iodide and its derivatives are versatile and effective additives for enhancing the performance and stability of perovskite solar cells. By controlling crystallization and passivating defects, these compounds contribute to the fabrication of high-quality perovskite films. The protocols and data presented here provide a comprehensive guide for researchers aiming to utilize imidazolium-based additives in their perovskite solar cell research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Passivation of defects in inverted perovskite solar cells using an imidazolium-based ionic liquid - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Imidazolium iodide | CAS 68007-08-9 [greatcellsolarmaterials.com]
• 10. perla-pv.ro [perla-pv.ro]
• 11. youtube.com [youtube.com]

Application Notes and Protocols: Synthesis of 1-Butyl-3-methylimidazolium Iodide

Abstract

This document provides a detailed protocol for the synthesis of 1-butyl-3-methylimidazolium iodide ([Bmim]I), a common room-temperature ionic liquid. The synthesis involves the quaternization of 1-methylimidazole (B24206) with 1-butyl iodide. This protocol is intended for researchers and scientists in chemistry and drug development. Included are the necessary reagents, step-by-step procedures for synthesis and purification, characterization methods, and relevant quantitative data. A graphical representation of the experimental workflow is also provided.

Introduction

1-butyl-3-methylimidazolium iodide is an organic iodide salt with the cationic component being 1-butyl-3-methylimidazolium.[1][2] It is a versatile ionic liquid used in various applications, including as a non-volatile electrolyte in dye-sensitized photochemical cells and as a stabilizer or reaction medium in organic synthesis.[2] The synthesis described herein is a straightforward SN2 reaction that can be readily performed in a standard laboratory setting.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₈H₁₅IN₂	[3][4]
Molecular Weight	266.12 g/mol	[1][3]
Melting Point	-72 °C	[3]
Density	1.48 g/cm³ (at 25 °C)	[3]
Viscosity	1183 cP (at 25 °C)	[3]
Conductivity	0.52 mS/cm (at 25 °C)	[3]
Purity	>98%	[3]

Experimental Protocol

3.1. Materials and Reagents

• 1-methylimidazole (distilled prior to use)

• 1-butyl iodide (washed with concentrated H₂SO₄ and distilled from P₂O₅)[5]

• Toluene (B28343) (distilled from sodium with benzophenone (B1666685) as an indicator)[5]

• Ethyl acetate (B1210297) or tert-butyl methyl ether (for washing)

• Nitrogen gas (for inert atmosphere)

3.2. Equipment

• Round-bottom flask (three-necked)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Schlenk line or nitrogen inlet

• Rotary evaporator

• Standard laboratory glassware

3.3. Synthesis Procedure

The synthesis of 1-butyl-3-methylimidazolium iodide is achieved through the direct quaternization of 1-methylimidazole with 1-butyl iodide.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add 1-methylimidazole.

• Addition of Reagents: To the stirred 1-methylimidazole, slowly add an equimolar amount of 1-butyl iodide. The reaction is often performed in a solvent such as toluene.

• Reaction Conditions: The reaction mixture is typically heated to reflux (around 110°C in toluene) for 24 hours under a nitrogen atmosphere.[5] Some procedures suggest heating at 100°C for three hours.[6] Microwave-assisted synthesis can also be employed to reduce reaction times.[7]

• Product Formation: As the reaction progresses, the formation of a second, denser liquid phase (the ionic liquid) or a solid precipitate will be observed.

• Cooling: After the reaction is complete, the mixture is cooled to room temperature. Some protocols suggest further cooling in a freezer to promote solidification.[5]

3.4. Purification

• Solvent Removal: If a solvent such as toluene was used, it is decanted or removed by rotary evaporation.[5][6]

• Washing: The crude product is washed multiple times with a non-polar solvent like ethyl acetate or tert-butyl methyl ether to remove any unreacted starting materials and byproducts.[6]

• Drying: The purified product is then dried under vacuum to remove any residual solvent.[5][6]

3.5. Characterization

The identity and purity of the synthesized 1-butyl-3-methylimidazolium iodide can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the imidazolium (B1220033) cation.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Characteristic peaks for the imidazolium ring are observed around 1575 cm⁻¹ (C=N stretching) and 3100 cm⁻¹ (C-H stretching of the aromatic protons).[6]

• Melting Point Analysis: The melting point can be determined and compared to the literature value.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-butyl-3-methylimidazolium iodide.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 1-butyl-3-methylimidazolium iodide may cause skin and serious eye irritation, and may cause respiratory irritation.[1]

• Refer to the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

This protocol outlines a reliable and reproducible method for the synthesis of 1-butyl-3-methylimidazolium iodide. By following the detailed steps for synthesis, purification, and characterization, researchers can obtain a high-purity product suitable for a variety of applications in research and development.

References

• 1. 1-Butyl-3-methylimidazolium Iodide | C8H15IN2 | CID 11448496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-BUTYL-3-METHYLIMIDAZOLIUM IODIDE | 65039-05-6 [chemicalbook.com]
• 3. 1-Butyl-3-methylimidazolium iodide, >98% | IoLiTec [iolitec.de]
• 4. 1-Butyl-3-methylimidazolium Iodide | CymitQuimica [cymitquimica.com]
• 5. rsc.org [rsc.org]
• 6. monmouthcollege.edu [monmouthcollege.edu]
• 7. rsc.org [rsc.org]

Application of Imidazolium Iodide in Organic Synthesis Catalysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) iodides have emerged as versatile and highly effective compounds in the realm of organic synthesis, primarily serving as potent catalysts and catalyst precursors. Their unique properties, including high thermal stability, tunable solubility, and the synergistic effect between the imidazolium cation and the iodide anion, have led to their successful application in a variety of catalytic transformations. This document provides detailed application notes and protocols for the use of imidazolium iodide in key areas of organic synthesis catalysis, including the cycloaddition of carbon dioxide to epoxides, the synthesis of N-heterocyclic carbene (NHC) metal complexes, the conversion of biomass to valuable platform chemicals, and as initiators in ring-opening metathesis polymerization.

Cycloaddition of CO2 to Epoxides for the Synthesis of Cyclic Carbonates

The chemical fixation of carbon dioxide (CO2) into value-added chemicals is a critical area of green chemistry. Imidazolium iodides have proven to be excellent catalysts for the cycloaddition of CO2 to epoxides, yielding cyclic carbonates, which are valuable as polar aprotic solvents, electrolytes in lithium-ion batteries, and as precursors to polycarbonates. The imidazolium cation acts as a Lewis acid, activating the epoxide ring, while the iodide anion serves as a nucleophile to initiate the ring-opening.

Quantitative Data

Table 1: Catalytic Activity of Imidazolium Iodide in the Cycloaddition of CO2 to Various Epoxides.

Entry	Epoxide Substrate	Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Pressure (bar CO2)	Time (h)	Conversion (%)	Selectivity (%)	Reference
1	Propylene Oxide	1,3-Dimethylimidazolium Iodide	1	120	20	2	99.6	>99	[1]
2	Epichlorohydrin	fTCPI-IL Network	-	80	1	24	99	99	[2]
3	Styrene Oxide	fTCPI-IL Network	-	100	1	48	93	99	[2]
4	Glycidyl Phenyl Ether	fTCPI-IL Network	-	120	-	72	99	99	[2]
5	Cyclohexene Oxide	1,3-Dimethylimidazolium Iodide	2	100	20	24	High	-	[3]

fTCPI-IL: triphenylimidazolium iodide-containing polycarbazole network

Experimental Protocols

General Procedure for the Synthesis of Cyclic Carbonates:

• A stainless-steel autoclave equipped with a magnetic stirrer is charged with the epoxide substrate and the imidazolium iodide catalyst (typically 1-5 mol%).

• The autoclave is sealed and then pressurized with carbon dioxide to the desired pressure (e.g., 1-20 bar).

• The reaction mixture is heated to the specified temperature (e.g., 80-120 °C) with vigorous stirring for the designated reaction time.

• After the reaction is complete, the autoclave is cooled to room temperature, and the excess CO2 is carefully vented.

• The resulting mixture is typically analyzed by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine the conversion of the epoxide and the selectivity for the cyclic carbonate product.

• The product can be purified by distillation or column chromatography.

Catalytic Cycle and Experimental Workflow

Catalytic cycle and workflow for CO2 cycloaddition.

Precursors to N-Heterocyclic Carbene (NHC) Ligands

Imidazolium iodides are common and convenient precursors for the in-situ or ex-situ generation of N-heterocyclic carbenes (NHCs). NHCs are a class of persistent carbenes that have become ubiquitous ligands in organometallic chemistry and catalysis, owing to their strong σ-donating properties and steric tuneability. They form stable complexes with a wide range of transition metals, leading to highly active and selective catalysts for cross-coupling reactions, metathesis, and more.

Quantitative Data

Table 2: Synthesis of NHC-Metal Complexes from Imidazolium Iodide Precursors.

Entry	Imidazolium Iodide Precursor	Metal Source	Base	Solvent	Product	Yield (%)	Reference
1	1,3-Diethyl-4-iodo-imidazolium iodide	[Pd(PPh3)4]	-	THF	[Pd(NHC)(I)(PPh3)]	42	[4]
2	1,3-Diethyl-4-iodo-imidazolium iodide	[Pt(PPh3)4]	-	THF	[Pt(NHC)(I)(PPh3)]	53	[4]
3	Tetra-imidazolium macrocycle bromide	Ag2O	Ag2O	DMF	Hexanuclear Ag(I) NHC complex	21	[5]

Experimental Protocols

General Procedure for the Synthesis of an NHC-Palladium Complex:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the imidazolium iodide salt and the metal precursor (e.g., [Pd(PPh3)4]).

• Add the appropriate anhydrous solvent (e.g., THF, DMF, or acetonitrile) via syringe.

• If required, add a base (e.g., Ag2O, KOtBu, or NaH) to deprotonate the imidazolium salt and generate the free NHC in situ. In some cases, such as with low-valent metal precursors, a base is not necessary as oxidative addition can occur directly.

• Stir the reaction mixture at the specified temperature (e.g., room temperature to 80 °C) for the required time, monitoring the reaction progress by techniques such as thin-layer chromatography (TLC) or NMR spectroscopy.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified, typically by washing with non-polar solvents (e.g., n-pentane, diethyl ether) to remove byproducts and unreacted starting materials, followed by recrystallization or column chromatography on silica (B1680970) gel.

Synthesis Workflow

Workflow for NHC-metal complex synthesis.

Catalysis in Biomass Conversion

Imidazolium-based ionic liquids, including imidazolium iodide, are effective solvents and catalysts for the conversion of biomass into valuable platform chemicals such as 5-hydroxymethylfurfural (B1680220) (HMF). HMF is a key intermediate in the production of biofuels and bio-based polymers. The ionic liquid facilitates the dissolution of lignocellulosic biomass and catalyzes the dehydration of sugars to HMF.

Quantitative Data

Table 3: Imidazolium Salt-Catalyzed Conversion of Carbohydrates to 5-Hydroxymethylfurfural (HMF).

Entry	Carbohydrate	Catalyst System	Solvent	Temperature (°C)	Time (h)	HMF Yield (%)	Reference
1	Fructose	[C4C1im][HSO4] / CrCl3	-	100	3	96	[3]
2	Cellulose	[EMIM]Cl / CrCl2 / CuCl2	-	120	-	55.4	[6]
3	Cellobiose	[AEMIM]BF4	DMSO	180	1.5	24.7	[7]
4	Glucose	[Bmim]Cl / H2SO4	-	-	-	60-80

[C4C1im][HSO4]: 1-butyl-3-methylimidazolium hydrogen sulphate; [EMIM]Cl: 1-ethyl-3-methylimidazolium (B1214524) chloride; [AEMIM]BF4: 1-aminoethyl-3-methylimidazolium tetrafluoroborate; [Bmim]Cl: 1-butyl-3-methylimidazolium chloride.

Experimental Protocols

General Procedure for the Conversion of Cellulose to HMF:

• In a reaction vessel, combine the cellulosic biomass, the imidazolium iodide (or another imidazolium salt), and any co-catalyst (e.g., a metal salt like CrCl3).

• The mixture is heated with stirring under an inert atmosphere to a temperature typically ranging from 100 to 180 °C.

• The reaction is monitored over time, with aliquots taken periodically for analysis by high-performance liquid chromatography (HPLC) to determine the concentration of HMF.

• Once the maximum yield of HMF is reached, the reaction is stopped by cooling the mixture.

• HMF is typically extracted from the ionic liquid phase using an organic solvent (e.g., methyl isobutyl ketone - MIBK).

• The ionic liquid and catalyst can often be recovered and reused after the extraction process.

Process Workflow

Workflow for biomass to HMF conversion.

Initiators in Ring-Opening Metathesis Polymerization (ROMP)

While less common than their use as solvents, imidazolium salts can also play a role in initiating polymerization reactions. Specifically, in ring-opening metathesis polymerization (ROMP), functionalized imidazolium ionic liquids can be used to synthesize block copolymers. ROMP is a powerful polymerization technique for cyclic olefins, leading to polymers with controlled molecular weights and narrow polydispersities.

Quantitative Data

Table 4: Ring-Opening Metathesis Polymerization (ROMP) Initiated by Imidazolium-Functionalized Species.

Entry	Monomer	Initiator System	Solvent	Polymer Mn ( g/mol )	PDI	Reference
1	Norbornene	Imidazolium-functionalized norbornene / Grubbs' Catalyst	-	-	-	[2]
2	Cyclooctene	Imidazolium salt / Grubbs' 2nd Gen. Catalyst	CH2Cl2	High	Broad	[4]
3	ε-Caprolactone	Imidazolium alcohols	-	-	-

Mn: Number-average molecular weight; PDI: Polydispersity index.

Experimental Protocols

General Procedure for ROMP using an Imidazolium-based Monomer:

• In a glovebox, a solution of the imidazolium-functionalized monomer in an appropriate anhydrous solvent is prepared.

• A solution of a ROMP catalyst (e.g., Grubbs' third-generation catalyst) is added to the monomer solution.

• The reaction is allowed to proceed for a specified time, during which the polymerization occurs.

• The polymerization is then quenched by the addition of an agent like ethyl vinyl ether.

• The resulting polymer is precipitated by adding the reaction mixture to a non-solvent (e.g., methanol).

• The polymer is collected by filtration, washed, and dried under vacuum.

• The molecular weight and polydispersity of the polymer are determined by gel permeation chromatography (GPC).

Polymerization Workflow

Workflow for Ring-Opening Metathesis Polymerization.

References

• 1. Preparation of a ROMP-type imidazolium-functionalized norbornene ionic liquid block copolymer and the electrochemical property for lithium-ion batteries polyelectrolyte membranes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Imidazolium Based Ionic Liquids: A Promising Green Solvent for Water Hyacinth Biomass Deconstruction [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Electrochemical Impedance Spectroscopy of Imidazolium Iodide Electrolytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium-based ionic liquids are a class of molten salts that are liquid at or near room temperature. Their unique properties, including high ionic conductivity, low volatility, and good electrochemical stability, make them excellent candidates for electrolytes in various electrochemical devices, particularly dye-sensitized solar cells (DSSCs). Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique used to probe the electrochemical characteristics of these electrolytes. By applying a small amplitude AC signal over a range of frequencies, EIS can elucidate key parameters such as ionic conductivity, charge transfer resistance, and diffusion coefficients, which are critical for optimizing device performance. This document provides detailed application notes and experimental protocols for the EIS analysis of imidazolium (B1220033) iodide electrolytes.

Data Presentation

The following tables summarize key quantitative data obtained from EIS analysis of various imidazolium iodide-based electrolytes. These parameters are crucial for evaluating the performance of the electrolyte in an electrochemical cell.

Table 1: Ionic Conductivity of Imidazolium Iodide Electrolytes

Imidazolium Iodide Ionic Liquid	Abbreviation	Ionic Conductivity (S/m)	Viscosity Relationship	Reference
1-Propyl-3-methylimidazolium iodide	[PMIM][I]	0.169	Lower viscosity corresponds to higher conductivity	[1]
1-Butyl-3-methylimidazolium iodide	[BMIM][I]	Not specified	Higher viscosity than [PMIM][I]
1-Hexyl-3-methylimidazolium (B1224943) iodide	[HMIM][I]	Not specified	Higher viscosity than [BMIM][I]
1-Allyl-3-ethylimidazolium iodide	Not specified	Lower viscosity than [PMIM][I]	[2]
1-Allyl-3-propylimidazolium iodide	Not specified	Lower viscosity than [PMIM][I]	[2]

Table 2: EIS-Derived Parameters for Imidazolium Iodide Electrolytes in DSSCs

Electrolyte Composition	Rs (Ω)	Rct (Ω)	Cdl (μF/cm²)	Diffusion Coefficient of I₃⁻ (cm²/s)	Reference
0.6 M 1-butyl-3-methylimidazolium iodide ([C4MIM]I) in acetonitrile (B52724)/valeronitrile (85/15 v/v) with LiI and I₂	Not specified	Lowered with IL	Not specified	Higher in organic solvent mixture	[3]
Gel polymer electrolyte with 1-methyl-3-propylimidazolium iodide (MPII)	Not specified	Not specified	Not specified	Higher with shorter alkyl chains	[4]
Gel polymer electrolyte with 1-butyl-3-methylimidazolium iodide (BMII)	Not specified	Not specified	Not specified	Lower than MPII	[4]
Gel polymer electrolyte with 1-hexyl-3-methylimidazolium iodide (HMII)	Not specified	Not specified	Not specified	Lower than BMII	[4]

Experimental Protocols

Protocol 1: Preparation of Imidazolium Iodide Electrolyte

This protocol describes the preparation of a typical liquid electrolyte for use in a dye-sensitized solar cell.

Materials:

• Imidazolium iodide ionic liquid (e.g., 1-butyl-3-methylimidazolium iodide, [BMIM]I)

• Lithium iodide (LiI)

• Iodine (I₂)

• Acetonitrile (ACN), anhydrous

• Valeronitrile (VCN), anhydrous

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Glove box or dry, inert atmosphere environment

Procedure:

• Solvent Mixture Preparation: In a glove box or under an inert atmosphere, prepare a solvent mixture of acetonitrile and valeronitrile, typically in a volume ratio of 85:15.

• Dissolution of Components:

  • To the desired volume of the solvent mixture, add the imidazolium iodide ionic liquid to achieve the target concentration (e.g., 0.6 M).

  • Add lithium iodide (LiI) to the solution (e.g., 0.5 M).

  • Slowly add iodine (I₂) to the solution while stirring (e.g., 0.05 M).

• Homogenization: Stir the mixture at room temperature until all components are completely dissolved, resulting in a homogeneous, dark brown solution.

• Storage: Store the electrolyte in a tightly sealed, amber glass vial in a dark, dry environment to prevent degradation from light and moisture.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) Measurement

This protocol outlines the procedure for performing EIS on an imidazolium iodide electrolyte using a standard three-electrode setup or a symmetrical two-electrode cell.

Equipment:

• Potentiostat with a frequency response analyzer (FRA) module

• Electrochemical cell (three-electrode or two-electrode configuration)

• Working electrode (e.g., platinum or glassy carbon)

• Counter electrode (e.g., platinum mesh or coil)

• Reference electrode (e.g., Ag/AgCl or a pseudo-reference like a platinum wire)

• Computer with EIS analysis software

Procedure:

• Cell Assembly:

  • Assemble the electrochemical cell with the prepared imidazolium iodide electrolyte.

  • Ensure the electrodes are properly immersed in the electrolyte and are positioned at a fixed distance from each other for reproducible results.

  • For DSSC analysis, a sandwich-type cell with the electrolyte between the photoanode and the counter electrode is used.

• System Equilibration: Allow the system to equilibrate at the desired temperature for a sufficient period to ensure thermal and electrochemical stability.

• EIS Setup:

  • Connect the electrodes to the potentiostat.

  • Set the DC potential. For electrolyte characterization, this is often the open-circuit potential (OCP). For DSSCs, measurements can be performed at different bias voltages.

  • Set the AC amplitude. A small amplitude of 5-10 mV is typically used to ensure a linear response.

  • Define the frequency range. A wide range is generally scanned, for example, from 1 MHz down to 0.1 Hz or lower, to capture different electrochemical processes.

• Data Acquisition: Initiate the EIS measurement. The software will sweep the frequency range and record the real (Z') and imaginary (-Z'') components of the impedance at each frequency.

• Data Analysis:

  • Visualize the data using Nyquist and Bode plots.

  • Fit the experimental data to an appropriate equivalent circuit model (e.g., a Randles circuit) to extract quantitative parameters such as solution resistance (Rs), charge transfer resistance (Rct), double-layer capacitance (Cdl) or constant phase element (CPE), and Warburg impedance (W).

Mandatory Visualization

Caption: Experimental workflow for EIS analysis of imidazolium iodide electrolytes.

Caption: Randles equivalent circuit model for imidazolium iodide electrolytes.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Determination of Imidazolium Iodide Purity via Nuclear Magnetic Resonance (NMR) Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Imidazolium (B1220033) iodides are a prominent class of ionic liquids (ILs) with diverse applications, including as electrolytes in dye-sensitized solar cells, catalysts in organic synthesis, and as active pharmaceutical ingredients.[1] The purity of these compounds is critical as impurities can significantly alter their physicochemical properties and performance. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and direct method for the structural characterization and quantitative analysis of imidazolium iodides, offering a reliable assessment of their purity.[2][3] This application note provides a detailed protocol for the analysis of imidazolium iodide purity using ¹H NMR spectroscopy.

Principle of Quantitative NMR (qNMR) for Purity Assessment

Quantitative NMR (qNMR) is an analytical technique that determines the concentration or purity of a substance by measuring the intensity of its NMR signals.[4] The area under an NMR signal (the integral) is directly proportional to the number of nuclei contributing to that signal.[4] By comparing the integral of a signal from the analyte to the sum of all signals (analyte and impurities), the purity can be calculated without the need for a reference standard of the analyte itself (the "100% method").[5] Alternatively, an internal standard of known purity and concentration can be used for more precise quantification.[6]

Experimental Protocols

1. Materials and Equipment

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is recommended.[7]

• NMR Tubes: Standard 5 mm NMR tubes.[8]

• Deuterated Solvents: Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), or Deuterium oxide (D₂O) are commonly used.[8] The choice of solvent depends on the solubility of the imidazolium iodide.

• Pipettes and Vials: For accurate sample preparation.

• Analytical Balance: For precise weighing of the sample.

2. Sample Preparation Protocol

Proper sample preparation is crucial for obtaining high-quality NMR spectra.[9]

• Weighing the Sample: Accurately weigh approximately 5-25 mg of the imidazolium iodide sample into a clean, dry vial.[9]

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent to the vial.[9]

• Dissolution: Gently vortex or shake the vial to ensure the sample is completely dissolved.

• Filtering: If any solid particles are present, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.[9] This step is critical to avoid poor magnetic field homogeneity, which can lead to broad spectral lines.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

3. NMR Data Acquisition Protocol

For quantitative analysis, specific acquisition parameters must be optimized to ensure accurate signal integration.

• Spectrometer Setup: Tune and shim the spectrometer on the sample to achieve optimal magnetic field homogeneity.

• Acquisition Parameters for Quantitative ¹H NMR:

  • Pulse Angle: Use a 30° or 90° pulse. A 90° pulse provides the maximum signal for a single scan.

  • Relaxation Delay (D1): This is a critical parameter. Set D1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons of interest. A D1 of 10-30 seconds is often sufficient for imidazolium protons.

  • Number of Scans (NS): A sufficient number of scans (e.g., 8, 16, or more) should be acquired to achieve an adequate signal-to-noise ratio (S/N > 100:1 for the signals of interest).

  • Acquisition Time (AQ): Use a sufficiently long acquisition time to ensure complete decay of the Free Induction Decay (FID).

4. Data Processing Protocol

• Fourier Transformation: Apply an exponential window function (line broadening, LB) of 0.3 Hz to the FID before Fourier transformation to improve the S/N ratio.

• Phasing: Manually phase the spectrum to ensure all peaks are in pure absorption mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the entire spectrum.

• Integration: Carefully integrate all signals in the spectrum, including those from the analyte and any impurities. Set the integral of a well-resolved signal from the analyte to a value corresponding to the number of protons it represents.

Data Presentation and Interpretation

1. Signal Assignment

The ¹H NMR spectrum of an imidazolium iodide will show characteristic signals for the protons on the imidazolium ring and the alkyl substituents. The most downfield signal is typically the acidic proton at the C2 position, between the two nitrogen atoms.[10][11]

Table 1: Typical ¹H NMR Chemical Shifts (δ, ppm) for 1-Ethyl-3-methylimidazolium Iodide ([EMIM]I) in CDCl₃ [10]

Proton Assignment	Chemical Shift (ppm)	Multiplicity	Integration
H-2 (Imidazolium ring)	~10.05	Singlet	1H
H-4, H-5 (Imidazolium ring)	~7.53	Doublet of doublets	2H
N-CH₂ (Ethyl group)	~4.47	Quartet	2H
N-CH₃ (Methyl group)	~4.12	Singlet	3H
CH₃ (Ethyl group)	~1.63	Triplet	3H

2. Identification of Common Impurities

Impurities in imidazolium iodides often arise from unreacted starting materials or residual solvents from the synthesis and purification process.[12][13]

Table 2: Potential Impurities and their Approximate ¹H NMR Chemical Shifts (CDCl₃)

Impurity	Proton Assignment	Approximate Chemical Shift (ppm)
1-Methylimidazole	Ring protons	7.5, 7.0, 6.9
N-CH₃	3.7
Ethyl Iodide	CH₂	3.2
CH₃	1.9
tert-Butyl methyl ether	tert-Butyl	1.2
(Washing solvent)[10]	Methyl	3.2

3. Purity Calculation (100% Method)

The purity of the imidazolium iodide can be calculated by the 100% method, which assumes all proton-containing species are observed in the ¹H NMR spectrum.[5]

The formula for calculating the molar percentage purity is:

Purity (%) = [ (Integral of Analyte) / (Integral of Analyte + Integral of Impurities) ] x 100

• Step 1: Normalize the integrals. Divide the integral of each signal (both analyte and impurity) by the number of protons it represents to get a normalized integral value per proton.

• Step 2: Sum the normalized integrals for all signals belonging to the analyte.

• Step 3: Sum the normalized integrals for all signals belonging to impurities.

• Step 4: Apply the purity formula.

Table 3: Example Purity Calculation for [EMIM]I

Signal Source	Proton Assignment	Integral Value	Number of Protons	Normalized Integral
Analyte ([EMIM]I)	H-2	1.00	1	1.00
H-4, H-5	2.00	2	1.00
N-CH₂	2.00	2	1.00
N-CH₃	3.00	3	1.00
CH₃ (Ethyl)	3.00	3	1.00
Impurity (Ethyl Iodide)	CH₂	0.06	2	0.03
CH₃	0.09	3	0.03
Total Normalized Integral (Analyte)	5.00
Total Normalized Integral (Impurity)	0.06
Purity Calculation	[5.00 / (5.00 + 0.06)] x 100 = 98.8%

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Nuclear magnetic resonance characterisation of ionic liquids and organic ionic plastic crystals: common approaches and recent advances - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. solvomet.eu [solvomet.eu]
• 8. depts.washington.edu [depts.washington.edu]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. sapub.org [sapub.org]
• 13. JP2002145864A - Method for producing imidazolium iodide salt - Google Patents [patents.google.com]

Application Notes and Protocols: Imidazolium Iodide as a Precursor for Functional Materials

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) iodide is a versatile organic salt that serves as a crucial precursor in the synthesis of a wide range of functional materials. Its unique properties, including high thermal stability, tunable structure, and ionic conductivity, make it an attractive starting material for applications in renewable energy, catalysis, and pharmaceuticals.[1][2] This document provides detailed application notes and experimental protocols for the use of imidazolium iodide in the development of perovskite solar cells, N-heterocyclic carbene (NHC) ligands, and ionic liquids.

Application in Perovskite Solar Cells

Application Note:

Imidazolium iodide and its derivatives are increasingly used as additives in the precursor solution for perovskite solar cells (PSCs) to enhance their power conversion efficiency (PCE) and long-term stability.[3] The incorporation of the imidazolium cation can help to modulate the perovskite crystal growth, leading to smoother and more complete films.[4] It can also passivate defects at the grain boundaries and surfaces of the perovskite layer, which reduces non-radiative recombination and improves charge carrier transport.[5][6] Furthermore, the use of imidazolium-based additives can enhance the hydrophobicity of the perovskite film, making the device less susceptible to degradation from moisture.[5][7]

Experimental Protocol: Fabrication of Perovskite Solar Cells with Imidazolium Iodide Additive

This protocol describes a general procedure for fabricating a perovskite solar cell using a spin-coating method with imidazolium iodide as an additive to the perovskite precursor solution.[4]

Materials:

• Indium tin oxide (ITO)-coated glass substrates

• Zinc oxide (ZnO) nanoparticle solution

• Perovskite precursor solution (e.g., a mixture of formamidinium iodide (FAI), lead iodide (PbI2), methylammonium (B1206745) bromide (MABr), and lead bromide (PbBr2) in a mixed solvent of DMF and DMSO)

• Imidazolium iodide (ImI)

• Spiro-OMeTAD solution (hole transport layer)

• Gold or silver (for top electrode)

• Chlorobenzene

Procedure:

• Substrate Cleaning: Clean the ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a nitrogen stream.

• Electron Transport Layer (ETL) Deposition: Spin-coat the ZnO nanoparticle solution onto the ITO substrate at 3000 rpm for 30 s and then anneal at 150 °C for 30 min.

• Perovskite Precursor Solution Preparation: Prepare the desired perovskite precursor solution. For the additive-containing solution, dissolve a specific molar percentage of imidazolium iodide into the perovskite precursor solution and stir for at least 2 hours.

• Perovskite Film Deposition: Transfer the substrates into a nitrogen-filled glovebox. Spin-coat the perovskite precursor solution (with or without ImI) onto the ETL at 4000 rpm for 30 s. During the last 10 s of spinning, dispense an antisolvent (e.g., chlorobenzene) onto the substrate.

• Annealing: Anneal the perovskite film on a hotplate at 100-150 °C for 10-30 minutes.

• Hole Transport Layer (HTL) Deposition: Spin-coat the spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30 s.

• Top Electrode Deposition: Deposit the gold or silver top electrode by thermal evaporation under high vacuum.

Data Presentation:

Additive	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Reference
None (Pristine)	20.71	-	-	-	[5]
1-benzyl-3-methylimidazolium bromide (BzMIMBr)	23.37	-	-	-	[5]
1-methyl-3-benzyl-imidazolium bromide (BzMIMBr) modified	25.3	-	-	-	[6]

Mandatory Visualization:

Workflow for Perovskite Solar Cell Fabrication.

Application in the Synthesis of N-Heterocyclic Carbene (NHC) Ligands

Application Note:

Imidazolium salts, including imidazolium iodide, are the most common precursors for the synthesis of N-heterocyclic carbenes (NHCs).[8] NHCs are a class of stable carbenes that have become ubiquitous ligands in organometallic chemistry and catalysis due to their strong σ-donating properties and the steric bulk provided by the substituents on the nitrogen atoms.[9] The synthesis of NHCs from imidazolium salts typically involves deprotonation at the C2 position using a strong base. The resulting free carbene can then be coordinated to a metal center to form a stable NHC-metal complex, which can be used as a catalyst in a variety of organic transformations.[10][11]

Experimental Protocol: Synthesis of an NHC-Palladium Complex

This protocol is adapted from a procedure for the synthesis of a palladium-NHC complex via oxidative addition of an iodo-imidazolium salt.[12]

Materials:

• 1,3-diethyl-4-iodo-imidazolium iodide (H-1(I))

• [Pd(PPh3)4] (tetrakis(triphenylphosphine)palladium(0))

• Tetrahydrofuran (THF), anhydrous

• n-pentane

• Diethyl ether

• Dichloromethane (CH2Cl2)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon), dissolve 1,3-diethyl-4-iodo-imidazolium iodide (18.9 mg, 0.05 mmol) and [Pd(PPh3)4] (57.8 mg, 0.05 mmol) in anhydrous THF (10 mL).

• Reaction: Stir the reaction mixture at 80 °C for 16 hours.

• Solvent Removal: After cooling to room temperature, remove the solvent in vacuo.

• Washing: Wash the resulting residue with n-pentane (3 x 30 mL) and then with diethyl ether (5 x 30 mL) to remove unreacted starting materials and byproducts.

• Suspension and Filtration: Suspend the residue in CH2Cl2 and filter the suspension.

• Purification: Purify the filtrate by column chromatography on silica gel using CH2Cl2 as the eluent to obtain the desired NHC-palladium complex as a yellow solid.

Data Presentation:

Compound	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)	HRMS (ESI) [M+H]+	Reference
1-phenyl-1H-imidazole	7.20 (s,1H), 7.23-7.30 (m, 1H), 7.31-7.42 (m, 3H), 7.43-7.55 (m, 2H), 7.84 (s, 1H)	118.1, 121.4, 127.3, 129.8, 130.3, 135.5, 137.3	145.0760	[9]

Mandatory Visualization:

General pathway for NHC-metal complex synthesis.

Application as Ionic Liquids

Application Note:

Imidazolium iodides are a prominent class of ionic liquids (ILs), which are salts with melting points below 100 °C.[13] They exhibit a unique combination of properties such as negligible vapor pressure, high thermal stability, and wide electrochemical windows, making them suitable as "green" solvents and electrolytes.[1][14] In particular, imidazolium iodide-based ILs, often with the addition of elemental iodine to form polyiodide anions, are extensively used as redox electrolytes in dye-sensitized solar cells (DSSCs).[14][15] The nature of the alkyl substituents on the imidazolium ring and the choice of the anion allow for the fine-tuning of the IL's physicochemical properties, such as viscosity and ionic conductivity, to meet the demands of specific applications.[1]

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Iodide ([bmim]I)

This is a general procedure for the synthesis of a common imidazolium iodide ionic liquid.

Materials:

• 1-methylimidazole (B24206)

• 1-iodobutane

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• Reaction: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-methylimidazole and a slight excess of 1-iodobutane. The reaction is typically performed neat or in a suitable solvent.

• Heating: Heat the mixture with stirring at a temperature of 60-80 °C for 24-48 hours. The reaction progress can be monitored by TLC or NMR.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product, [bmim]I, may solidify or be a viscous liquid.

• Purification: Wash the crude product with a non-polar solvent like ethyl acetate or diethyl ether to remove any unreacted starting materials. This can be done by adding the solvent, stirring vigorously, and then decanting the solvent. Repeat this washing step several times.

• Drying: Dry the purified ionic liquid under vacuum to remove any residual solvent. If necessary, dissolve the product in a minimal amount of a suitable solvent (e.g., dichloromethane), dry the solution over anhydrous MgSO4, filter, and remove the solvent under reduced pressure.

Data Presentation:

Ionic Liquid	Viscosity (mPa·s at 25°C)	Ionic Conductivity (mS/cm at 25°C)	Thermal Decomposition Temperature (°C)	Reference
1-propyl-3-methylimidazolium iodide ([pmim]I)	-	-	-	[15]
1-butyl-3-methylimidazolium iodide ([bmim]I)	-	-	-	[15]
1,3-diallyl imidazolium iodide ([AAIm]I)	-	-	Stable below 100 °C	[16][17]
1-allyl-3-methyl imidazolium iodide ([AMeIm]I)	-	-	Stable below 100 °C	[16][17]

Mandatory Visualization:

Relationship between properties and applications of imidazolium iodide-based ionic liquids.

Other Notable Applications

Imidazolium iodide and its derivatives are also being explored in other cutting-edge areas:

• Drug Delivery: Imidazolium-based structures, particularly zwitterionic forms, are being investigated for their potential in drug delivery systems due to their ability to interact with biological macromolecules and potentially enhance blood circulation time.[18] However, the toxicity of some imidazolium ionic liquids is a critical consideration.[18]

• Catalysis: Imidazolium salts can serve as precursors for NHC-metal catalysts or act as catalytic media themselves in various organic reactions.[19][20]

• Functional Polymers: Imidazolium moieties can be incorporated into polymer backbones to create "ionenes," which are a class of polyelectrolytes with tunable thermal and mechanical properties.[21][22] These materials are being investigated for applications such as ion-exchange membranes and thermoplastic elastomers.[22]

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Interfacial defect passivation via imidazolium bromide for efficient, stable perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. ossila.com [ossila.com]
• 8. BJOC - Efficient synthetic protocols for the preparation of common N-heterocyclic carbene precursors [beilstein-journals.org]
• 9. Synthesis of Precursor Imidazolium Salts for the Synthesis of N-Heterocyclic Carbines Used as Ligands for the Enantioselective Preparation of Heterosteroids Compounds – Oriental Journal of Chemistry [orientjchem.org]
• 10. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 11. Synthesis of N‐Heterocyclic Carbenes and Their Complexes by Chloronium Ion Abstraction from 2‐Chloroazolium Salts Using Electron‐Rich Phosphines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Preparation and characterization of ionic liquids derived from imidazole with some transition elements and study of their thermal stability and thermodynamic parameters | Bulletin of the Chemical Society of Ethiopia [ajol.info]
• 17. researchgate.net [researchgate.net]
• 18. Imidazolium-based Zwitterionic liquid-modified PEG-PLGA nanoparticles as a potential intravenous drug delivery carrier - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Recent Advances in Imidazolium-Based Dicationic Ionic Liquids as Organocatalysts: A Mini-Review [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Synthesis and Characterization of Imidazolium-Based Ionenes [mdpi.com]
• 22. Synthesis and Characterization of Imidazolium-Based Ionenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Fabrication of Solid-State Dye-Sensitized Solar Cells with Imidazolium Iodide

Introduction

Dye-sensitized solar cells (DSSCs) have emerged as a promising alternative to conventional silicon-based photovoltaics due to their low cost, ease of fabrication, and efficient performance in various light conditions. The transition from liquid electrolytes to solid-state hole conductors in solid-state dye-sensitized solar cells (ssDSSCs) addresses issues of electrolyte leakage and volatility, thereby enhancing long-term stability. Imidazolium (B1220033) iodides are a class of ionic liquids that have shown significant promise as a component of solid-state electrolytes in ssDSSCs. Their high ionic conductivity, thermal stability, and tunable chemical structures make them ideal candidates for efficient charge mediation between the dye and the counter electrode.

These application notes provide a comprehensive guide for researchers, scientists, and professionals in drug development on the fabrication and characterization of ssDSSCs utilizing imidazolium iodide-based solid-state electrolytes. The protocols outlined below are based on established methodologies in the field and are intended to serve as a detailed reference for reproducing and further developing this technology.

Key Components and Their Roles:

• Photoanode (Titanium Dioxide - TiO₂): A mesoporous layer of TiO₂ nanoparticles provides a high surface area for the adsorption of dye molecules and acts as the electron transport medium.

• Sensitizing Dye: The dye absorbs incident light, leading to the excitation of electrons. Upon excitation, the dye injects electrons into the conduction band of the TiO₂.

• Imidazolium Iodide-Based Solid-State Electrolyte: This component is crucial for regenerating the oxidized dye by donating electrons and transporting the positive charge (holes) to the counter electrode. The iodide/triiodide (I⁻/I₃⁻) redox couple within the imidazolium salt mixture facilitates this process.

• Counter Electrode (Platinum): A catalytically active material, typically platinum, is used to catalyze the reduction of the oxidized redox mediator (triiodide to iodide) at the electrolyte-electrode interface, completing the electrical circuit.

The following sections provide detailed experimental protocols, data presentation of device performance, and visualizations of the fabrication workflow and charge transport mechanism.

Experimental Protocols

Preparation of the TiO₂ Photoanode

This protocol describes the preparation of a mesoporous TiO₂ film on a transparent conducting oxide (TCO) glass substrate, which serves as the photoanode.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., from commercial sources or prepared in-house)

• Detergent, deionized water, ethanol (B145695), and isopropanol (B130326) for cleaning

• Hot plate and muffle furnace

• Doctor blade or screen printing setup

Procedure:

• Substrate Cleaning:

  • Clean the FTO glass substrates by sonicating in a detergent solution for 15 minutes.

  • Rinse thoroughly with deionized water and then sonicate in deionized water for 15 minutes.

  • Sonicate in ethanol for 15 minutes, followed by sonication in isopropanol for 15 minutes.

  • Dry the substrates with a stream of nitrogen or clean air.

• Application of TiO₂ Paste:

  • Apply the TiO₂ paste onto the conductive side of the FTO glass using the doctor blade technique or screen printing to achieve a uniform layer. The thickness of the layer can be controlled by using adhesive tape as a spacer.

  • Leave the coated substrate at room temperature for 5-10 minutes to allow the paste to level.

• Sintering of the TiO₂ Film:

  • Dry the TiO₂-coated substrates on a hot plate at 100-120°C for 10-15 minutes to evaporate the organic solvents.

  • Transfer the substrates to a muffle furnace and sinter them using a multi-step heating profile:

    • Ramp up to 325°C at a rate of 10°C/min and hold for 30 minutes to burn out organic binders.

    • Ramp up to 500°C at a rate of 10°C/min and hold for 30 minutes to ensure good particle-to-particle necking and crystallinity.

  • Allow the furnace to cool down naturally to room temperature. The resulting TiO₂ film should be opaque white.

Dye Sensitization of the Photoanode

This protocol details the process of adsorbing the sensitizing dye onto the surface of the mesoporous TiO₂ film.

Materials:

• Sintered TiO₂ photoanodes

• Sensitizing dye (e.g., N719, Ruthenizer 535-bisTBA)

• Anhydrous ethanol or a suitable solvent for the dye

• A sealed container

Procedure:

• Prepare Dye Solution: Prepare a solution of the sensitizing dye in the chosen solvent. A typical concentration is 0.3-0.5 mM.

• Dye Adsorption:

  • While the TiO₂ photoanodes are still warm (around 80°C), immerse them in the dye solution. This helps to prevent the adsorption of moisture onto the TiO₂ surface.

  • Place the container in a dark, moisture-free environment (e.g., a desiccator) and leave for 12-24 hours to ensure complete dye loading.

• Rinsing: After the immersion period, remove the photoanodes from the dye solution and rinse them with the solvent used for the dye solution (e.g., anhydrous ethanol) to remove any non-adsorbed dye molecules.

• Drying: Dry the dye-sensitized photoanodes in a gentle stream of nitrogen or in a vacuum oven at a low temperature (e.g., 40-50°C).

Preparation of the Imidazolium Iodide-Based Solid-State Electrolyte

This protocol describes the formulation of a solid-state electrolyte containing an imidazolium iodide.

Materials:

• Imidazolium iodide derivative (e.g., 1-methyl-3-propylimidazolium iodide - PMII)

• Iodine (I₂)

• Lithium iodide (LiI) or other additives like 1,2-dimethyl-3-propylimidazolium iodide (DMPImI) and SiO₂ nanoparticles.[1]

• Acetonitrile (as a solvent for deposition, which is later evaporated)

Procedure:

• Electrolyte Composition: The composition of the solid-state electrolyte can be varied to optimize performance. A typical composition is a mixture of the imidazolium iodide, iodine, and other additives. For example, an ester-functionalized imidazolium iodide can be mixed with iodine and LiI.[2][3]

• Mixing: Dissolve the components in a minimal amount of a volatile solvent like acetonitrile. The ratios of the components are critical for performance. For example, a molar ratio of PMII:I₂:LiI could be 10:1:1.

• Application: The resulting solution is then introduced into the space between the dye-sensitized photoanode and the counter electrode during the assembly step. The solvent is subsequently evaporated to leave the solid-state electrolyte.

Preparation of the Platinum Counter Electrode

This protocol outlines the fabrication of the platinum counter electrode.

Materials:

• FTO coated glass substrates

• Chloroplatinic acid solution (H₂PtCl₆) in isopropanol (e.g., 5-10 mM)

• Hot plate and furnace

Procedure:

• Substrate Cleaning: Clean the FTO glass substrates using the same procedure as for the photoanode.

• Platinum Deposition:

  • Deposit a few drops of the chloroplatinic acid solution onto the conductive side of the FTO glass.

  • Spread the solution evenly using a spin coater or by tilting the substrate.

• Sintering: Heat the coated substrate on a hot plate at around 100°C to evaporate the solvent, then transfer to a furnace and sinter at 380-400°C for 30 minutes. This process decomposes the precursor and forms a thin, catalytically active layer of platinum.

• Cooling: Allow the counter electrode to cool down to room temperature.

Assembly of the Solid-State Dye-Sensitized Solar Cell

This protocol describes the final assembly of the ssDSSC.

Materials:

• Dye-sensitized photoanode

• Platinum counter electrode

• Imidazolium iodide-based solid-state electrolyte solution

• Hot-melt sealing film (e.g., Surlyn)

• Hot press or soldering iron

• Vacuum chamber

Procedure:

• Sealing: Place a frame of the hot-melt sealing film around the active area of the photoanode.

• Assembly: Place the counter electrode on top of the photoanode, with the conductive sides facing each other.

• Heating: Gently press the two electrodes together and heat the sealing film with a hot press or a soldering iron to seal the edges of the cell, leaving a small opening for electrolyte injection.

• Electrolyte Injection: Introduce the imidazolium iodide-based electrolyte solution into the cell through the opening via vacuum backfilling.

• Solvent Evaporation: Place the filled cell in a vacuum oven at a moderate temperature (e.g., 50-60°C) for several hours to completely remove the solvent, leaving behind the solid-state electrolyte.

• Final Sealing: Seal the injection hole with a piece of the hot-melt film and a small cover glass.

Data Presentation

The performance of ssDSSCs fabricated with different imidazolium iodide-based electrolytes is summarized in the table below. The photovoltaic parameters are typically measured under standard AM 1.5G illumination (100 mW/cm²).

Imidazolium Iodide Electrolyte System	Dye	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Alkyloxy-imidazolium iodide ionic polymer/SiO₂ nanocomposite	TC15	-	-	-	2.70	[1]
1-methyl-3-acetyl-imidazolium iodide (MA-II) with crystal growth inhibitor and charge transport enhancer	-	-	-	-	2.00	[4]
Polyhedral oligomeric silsesquioxane with eight imidazolium iodide arms	-	-	-	-	7.11	[5]
Ester-functionalized imidazolium iodide (EMImI) with iodine and LiI	-	0.556	7.86	0.71	3.10	[3]
Alkyl-substituted imidazolium iodide (DMPImI) with iodine and LiI	-	0.442	6.56	0.30	0.87	[3]

Visualization

Experimental Workflow

The following diagram illustrates the step-by-step fabrication process of a solid-state dye-sensitized solar cell with an imidazolium iodide-based electrolyte.

Caption: Workflow for the fabrication of solid-state DSSCs.

Charge Transport Mechanism

The diagram below illustrates the key charge transfer and transport processes occurring within the solid-state dye-sensitized solar cell.

Caption: Charge transport mechanism in an ssDSSC.

References

• 1. youtube.com [youtube.com]
• 2. www3.nd.edu [www3.nd.edu]
• 3. diva-portal.org [diva-portal.org]
• 4. nisenet.org [nisenet.org]
• 5. How to Build & Use a Dye-Sensitized Solar Cell (DSSC) + a Discussion on Energy & Efficiency : 6 Steps - Instructables [instructables.com]

Application Notes and Protocols: Dicationic Imidazolium Iodides in Materials Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of dicationic imidazolium (B1220033) iodides in various materials synthesis applications. Dicationic imidazolium salts, a unique class of ionic liquids (ILs), offer enhanced thermal stability, wider liquid ranges, and greater tunability of their physicochemical properties compared to their monocationic counterparts.[1][2] These properties make them highly promising for a range of applications, from energy conversion to catalysis and biomedical materials.[1][3][4]

Application in Dye-Sensitized Solar Cells (DSSCs)

Dicationic imidazolium iodides serve as efficient electrolyte components in solid-state dye-sensitized solar cells (DSSCs), contributing to improved power conversion efficiencies.[5][6] They can form organic ionic plastic crystals, which act as solid-state electrolytes, offering advantages in terms of device stability and manufacturing.[5]

Quantitative Data: Performance in DSSCs

Dicationic Imidazolium Iodide Derivative	Power Conversion Efficiency (η)	Reference Electrolyte (Monocationic)	Reference Efficiency (η)
n-hexyl side-armed bis-imidazolium iodide (BII-6)	4.93%	1-butyl-3-methylimidazolium iodide	8.00%
PBDMIDI	7.96%	Not specified	Not specified
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	4.48% (without 4-TBP), 6.48% (with 4-TBP)	Reference without IL	4.15% (without 4-TBP), 6% (with 4-TBP)

Data compiled from multiple sources.[5][6][7]

Experimental Protocol: Fabrication of a Solid-State DSSC

This protocol describes the fabrication of a DSSC using a solid-state electrolyte based on a dicationic imidazolium iodide.

Materials:

• Fluorine-doped tin oxide (FTO) conducting glass

• TiO₂ paste

• Sensitizing dye (e.g., N719)

• Dicationic imidazolium iodide (e.g., n-hexyl side-armed bis-imidazolium iodide)

• Iodine (I₂)

• Acetonitrile/valeronitrile (85:15 v/v)

• Platinized counter electrode

Procedure:

• Photoanode Preparation:

  • Clean the FTO glass by sonicating in detergent, deionized water, and ethanol (B145695).

  • Deposit a layer of TiO₂ paste on the FTO glass using screen printing or doctor-blading.

  • Sinter the TiO₂ film at 450-500°C for 30 minutes.

  • After cooling to 80°C, immerse the TiO₂ film in a solution of the sensitizing dye in ethanol and keep it in the dark for 24 hours.

  • Rinse the dye-sensitized photoanode with ethanol to remove excess dye and dry it.

• Solid-State Electrolyte Preparation:

  • Prepare the electrolyte solution by dissolving the dicationic imidazolium iodide and iodine in the acetonitrile/valeronitrile solvent mixture. A typical composition is 0.6 M of the dicationic salt, 0.1 M of I₂, and other additives like 4-tert-butylpyridine (B128874) (4-TBP) if required.[7]

• DSSC Assembly:

  • Place the platinized counter electrode on top of the dye-sensitized photoanode.

  • Introduce the electrolyte solution between the two electrodes through pre-drilled holes in the counter electrode.

  • Seal the cell to prevent leakage.

Experimental Workflow: DSSC Fabrication

Caption: Workflow for the fabrication of a dye-sensitized solar cell using a dicationic imidazolium iodide-based electrolyte.

Application as a Catalyst in CO₂ Conversion

Dicationic imidazolium iodides can act as efficient catalysts for the chemical fixation of carbon dioxide, particularly in the synthesis of 2-oxazolidinones from aziridines.[8][9][10] When supported on materials like MCM-41, these catalysts demonstrate high activity and can be easily recovered and reused.[8][9]

Quantitative Data: Catalytic Performance in 2-Oxazolidinone Synthesis

Catalyst	Substrate (Aziridine)	CO₂ Pressure (MPa)	Temperature (°C)	Time (h)	Yield (%)	Selectivity (%)
MCM-41@ILLaCl₄	Various substituted aziridines	0.7	50	3-5	85-97	≥99

Data from a study on MCM-41 supported dicationic imidazolium ionic liquids.[8]

Experimental Protocol: Synthesis of 2-Oxazolidinones

This protocol outlines the synthesis of 2-oxazolidinones from aziridines and CO₂ using a supported dicationic imidazolium iodide catalyst.

Materials:

• Substituted aziridine (B145994)

• MCM-41 supported dicationic imidazolium iodide catalyst (e.g., MCM-41@ILLaCl₄)

• High-pressure reactor

• Carbon dioxide (CO₂)

Procedure:

• Reaction Setup:

  • Place the aziridine substrate and the MCM-41 supported catalyst in a high-pressure reactor.

  • Seal the reactor and purge it with CO₂ several times to remove air.

• Reaction:

  • Pressurize the reactor with CO₂ to the desired pressure (e.g., 0.7 MPa).[8]

  • Heat the reactor to the reaction temperature (e.g., 50°C) and stir the mixture for the specified time (e.g., 3-5 hours).[8]

• Work-up and Product Isolation:

  • After the reaction is complete, cool the reactor to room temperature and slowly release the CO₂ pressure.

  • Separate the solid catalyst by filtration.

  • The liquid product can be purified by standard methods if necessary, although often the product is obtained in high purity.[9]

• Catalyst Recycling:

  • Wash the recovered catalyst with a suitable solvent (e.g., ethyl acetate) and dry it under vacuum for reuse in subsequent reactions.

Logical Relationship: Catalytic Cycle

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Dicationic imidazolium-based ionic liquids: a new strategy for non-toxic and antimicrobial materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scholarworks.unist.ac.kr [scholarworks.unist.ac.kr]
• 7. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel MCM-41 Supported Dicationic Imidazolium Ionic Liquids Catalyzed Greener and Efficient Regioselective Synthesis of 2-Oxazolidinones from Aziridines and Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel MCM-41 Supported Dicationic Imidazolium Ionic Liquids Catalyzed Greener and Efficient Regioselective Synthesis of 2-Oxazolidinones from Aziridines and Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

The Role of Imidazolium Iodide in Enhancing Solar Cell Efficiency: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of imidazolium (B1220033) iodide and its derivatives in improving the efficiency and stability of solar cells, with a primary focus on perovskite and dye-sensitized solar cells (DSSCs). Imidazolium-based ionic liquids have emerged as a versatile class of materials that can function as additives, interface modifiers, and components of the electrolyte, contributing to significant advancements in photovoltaic performance.

Mechanism of Action

Imidazolium iodide and its derivatives enhance solar cell performance through several key mechanisms:

• In Perovskite Solar Cells:

  • Defect Passivation: The imidazolium cation (Im⁺) can passivate uncoordinated Pb²⁺ defects on the surface and at the grain boundaries of the perovskite film through Lewis acid-base interactions.[1][2] This reduces non-radiative recombination, leading to improved open-circuit voltage (Voc) and fill factor (FF).[1][2]

  • Crystal Growth Control: As an additive in the perovskite precursor solution, imidazolium iodide can slow down the rapid crystallization of the perovskite, resulting in a more uniform and complete film with larger grain sizes.[1][3]

  • Interface Modification: When used at the interface between the perovskite layer and the charge transport layers (ETL/Perovskite or Perovskite/HTL), it can reduce the energy barrier, facilitating more efficient charge extraction and transport.[3][4]

  • Enhanced Stability: The hydrophobic nature of some imidazolium derivatives can help to block moisture penetration, improving the long-term stability of the perovskite solar cell.[4][5]

• In Dye-Sensitized Solar Cells (DSSCs):

  • Electrolyte Component: Imidazolium iodides are frequently used as a component of the electrolyte, often in combination with other iodide salts like lithium iodide (LiI).[6][7][8][9] They can serve as a source of iodide ions for the I⁻/I₃⁻ redox couple, which is essential for dye regeneration.

  • Improved Charge Transport: Certain functionalized imidazolium iodides can enhance the conductivity of the electrolyte, leading to increased charge collection efficiency and a higher short-circuit current density (Jsc).[7][8][9]

  • Co-adsorbent: Bifunctional imidazolium iodide derivatives can be co-adsorbed onto the TiO₂ surface along with the dye molecules.[10][11] This helps to reduce dye aggregation and places the iodide ions in close proximity to the dye, facilitating faster dye regeneration and improving the overall power conversion efficiency (PCE).[10][11]

Data Presentation

The following tables summarize the quantitative data from various studies on the effect of imidazolium iodide and its derivatives on solar cell performance.

Table 1: Performance Enhancement in Perovskite Solar Cells

Perovskite Composition	Imidazolium Derivative	Role	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
CH₃NH₃PbI₃	Imidazolium Iodide (IAI)	Additive	1.07	-	-	17.0	[1]
Cs0.08FA0.92PbI₃	1,3-dimethyl-3-imidazolium hexafluorophosphate (B91526) (DMIMPF₆)	Surface Passivation	-	-	-	23.25	[4]
FA/MA-based	1-benzyl-3-methylimidazolium bromide (BzMIMBr)	Additive	-	-	-	23.37	[12]
MA-based	1-methyl-3-propylimidazolium bromide (MPIB)	Additive	-	-	-	18.2	[2]

Table 2: Performance Enhancement in Dye-Sensitized Solar Cells

Electrolyte System	Imidazolium Derivative	Role	Voc (mV)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Acetonitrile/Valeronitrile	1-ethyl-2,3-dimethylimidazolium (B13442263) iodide ([C₂DMIM]I)	Additive	-	-	-	4.48	[6][13]
Acetonitrile/Valeronitrile + 4-TBP	1-ethyl-2,3-dimethylimidazolium iodide ([C₂DMIM]I)	Additive	-	-	-	6.48	[6][13]
Quasi-solid-state	1,2-dimethyl-3-acetyl-imidazolium iodide (DMA-II)	Co-adsorbent	-	-	-	8.97	[10][11]
Solid-state	Hydroxyethyl and ester co-functionalized imidazolium iodide (HEII)	Electrolyte	-	-	-	7.45	[14]

Experimental Protocols

Synthesis of Imidazolium Iodide

This protocol describes a general method for the synthesis of imidazolium iodide.

Materials:

• Imidazole (B134444)

• Hydroiodic acid (47 wt. % in water)

• Absolute ethanol

• Nitrogen gas

• Round bottom flask (50 mL) with three openings

• Stirring apparatus

• Ice bath

Procedure:

• Inside a 50 mL three-necked round bottom flask, prepare a 40 wt. % solution of imidazole in absolute ethanol.

• While stirring the imidazole solution at 0 °C under a nitrogen atmosphere, slowly add 5 mL of hydroiodic acid (47 wt. % in water). The molar ratio of imidazole to hydroiodic acid should be 1:1.[15]

• Continue stirring the reaction mixture at 0 °C for a specified duration to ensure complete reaction.

• The resulting imidazolium iodide can be purified by recrystallization or other suitable methods.

Fabrication of Perovskite Solar Cells with Imidazolium Iodide Additive

This protocol outlines the fabrication of a perovskite solar cell using imidazolium iodide as an additive in the perovskite precursor solution.

Materials:

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) paste

• Lead iodide (PbI₂)

• Methylammonium iodide (MAI)

• Imidazolium iodide (IAI)

• N,N-Dimethylformamide (DMF)

• Spiro-OMeTAD solution

• Gold (for top electrode)

• Spin coater

• Hot plate/annealing furnace

Procedure:

• Substrate Preparation: Clean the FTO-coated glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

• Electron Transport Layer (ETL) Deposition: Deposit a compact layer of TiO₂ on the FTO substrate, followed by a mesoporous TiO₂ layer by spin coating. Sinter the TiO₂ layers at high temperature (e.g., 500 °C).

• Perovskite Precursor Solution Preparation:

  • Prepare a stock solution of the perovskite precursor by dissolving PbI₂ and MAI in DMF.

  • Prepare a separate solution of the imidazolium iodide additive in DMF.

  • Add the desired amount of the imidazolium iodide solution to the perovskite precursor solution. For example, to achieve a MA₀.₉₅IA₀.₀₅PbI₃ film, a corresponding molar ratio of the additives is used.[1]

• Perovskite Film Deposition:

  • Transfer the substrates to a nitrogen-filled glovebox.

  • Spin coat the perovskite precursor solution with the imidazolium iodide additive onto the TiO₂ layer.

  • Anneal the film on a hotplate at a specific temperature and duration (e.g., 100 °C for 45 minutes) to form the crystalline perovskite layer.[16]

• Hole Transport Layer (HTL) Deposition: Spin coat the Spiro-OMeTAD solution onto the perovskite layer.

• Electrode Deposition: Thermally evaporate a gold top electrode through a shadow mask to define the active area of the solar cell.

Fabrication of Dye-Sensitized Solar Cells with Imidazolium Iodide-based Electrolyte

This protocol describes the assembly of a DSSC using an electrolyte containing an imidazolium iodide derivative.

Materials:

• TiO₂-coated photoanode with adsorbed dye

• Platinized counter electrode

• Electrolyte solution (e.g., 0.5 M 1-ethyl-2,3-dimethylimidazolium iodide, 0.5 M LiI, and 0.05 M I₂ in a mixture of acetonitrile/valeronitrile (85:15% v/v))[6]

• Surlyn sealant

Procedure:

• Assembly: Place the platinized counter electrode over the dye-sensitized TiO₂ photoanode, separated by a thin Surlyn sealant.

• Sealing: Heat the assembly to melt the sealant and bond the two electrodes together, leaving small holes for electrolyte injection.

• Electrolyte Injection: Introduce the imidazolium iodide-based electrolyte into the space between the electrodes through the pre-drilled holes using a vacuum backfilling method.

• Final Sealing: Seal the injection holes with a small piece of Surlyn and a glass coverslip.

Visualizations

Caption: Mechanism of imidazolium iodide in perovskite solar cells.

Caption: Workflow for fabricating a dye-sensitized solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. Passivation of defects in inverted perovskite solar cells using an imidazolium-based ionic liquid - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. High-Efficiency Perovskite Solar Cells with Imidazolium-Based Ionic Liquid for Surface Passivation and Charge Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling Passivation Mechanism of Imidazolium-Based Ionic Liquids on Inorganic Perovskite to Achieve Near-Record-Efficiency CsPbI2Br Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Performance enhancement of dye-sensitized solar cells using an ester-functionalized imidazolium iodide as the solid state electrolyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Performance Enhancement of Dye-Sensitized Solar Cells Using an Ester-Functionalized Imidazolium Iodide as the Solid State Electrolyte [agris.fao.org]
• 10. An imidazolium iodide salt as a bifunctional co-adsorbent for quasi-solid-state dye-sensitized solar cells: improvements of electron lifetime and charge collection efficiency - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. perla-pv.ro [perla-pv.ro]
• 16. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis and Purification of Imidazolium Iodide

Welcome to the technical support center for the synthesis and purification of imidazolium (B1220033) iodide. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: My synthesized imidazolium iodide is yellow or brown. What causes this discoloration and how can I remove it?

A: Colored impurities are common in the synthesis of imidazolium ionic liquids.[1][2] These can arise from side reactions, the presence of unreacted starting materials, or degradation products. The most common methods to decolorize the product are treatment with activated charcoal and recrystallization.[1][2][3]

Q2: How do I remove unreacted starting materials like 1-methylimidazole (B24206) or the alkyl iodide?

A: Unreacted starting materials can often be removed by washing the crude product with an appropriate organic solvent in which the imidazolium iodide is insoluble, such as ethyl acetate (B1210297) or diethyl ether.[4][5] The choice of solvent is crucial to avoid dissolving the desired product.

Q3: What is the acceptable level of water in my imidazolium iodide sample and how can I measure it?

A: Even trace amounts of water can significantly alter the physicochemical properties of ionic liquids, including viscosity and conductivity, which can impact reaction outcomes.[6] For most applications, a water content below 100 ppm is desirable. The most reliable and widely used method for determining water content is the Karl Fischer (KF) titration.[6][7][8]

Q4: How can I effectively dry my imidazolium iodide product?

A: The most common and effective methods for drying hygroscopic ionic liquids are vacuum drying at an elevated temperature (if the compound is thermally stable) and drying with desiccants like 3Å molecular sieves.[6][9]

Q5: Is column chromatography a suitable method for purifying imidazolium iodide?

A: Column chromatography is not always a reliable technique for purifying imidazolium halide ionic liquids.[1][2] Due to their ionic nature, these compounds can interact strongly and sometimes irreversibly with common stationary phases like silica (B1680970) gel.[10] Alternative methods like recrystallization or solvent washing are generally preferred.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis and purification of imidazolium iodide.

Issue	Possible Cause(s)	Recommended Solution(s)
Product is a dark, viscous oil instead of a solid.	1. Presence of impurities (e.g., residual solvents, starting materials). 2. High water content. 3. The specific alkyl chain length results in a low melting point.	1. Purify the product using activated carbon treatment followed by solvent washing. 2. Dry the sample thoroughly under high vacuum.[6] 3. Attempt crystallization by cooling to a lower temperature or by dissolving in a minimal amount of a suitable solvent and adding an anti-solvent.
Low Yield.	1. Incomplete reaction. 2. Product loss during workup and purification.	1. Monitor the reaction progress using TLC or ¹H NMR to ensure completion. Consider increasing reaction time or temperature. Microwave-assisted synthesis can also improve conversion.[4] 2. Minimize transfer steps. Ensure the washing solvents do not dissolve a significant amount of the product.
¹H NMR spectrum shows unexpected peaks.	1. Residual starting materials (e.g., 1-methylimidazole, alkyl iodide). 2. Residual solvent from workup (e.g., ethyl acetate, diethyl ether). 3. Presence of degradation products.	1. Wash the product again with a suitable solvent like cold toluene (B28343) or diethyl ether.[2] 2. Dry the sample under high vacuum for an extended period. 3. Purify the sample using recrystallization or activated carbon treatment.
Inconsistent results between batches.	1. Varying purity of starting materials. 2. Inconsistent reaction conditions (time, temperature). 3. Variable water content in the final product.[6]	1. Use high-purity, distilled starting materials.[4] 2. Maintain strict control over reaction parameters. 3. Implement a consistent drying procedure and verify water content with Karl Fischer titration for each batch.[6]

Experimental Protocols

Protocol 1: Purification by Activated Carbon Treatment

This method is effective for removing colored impurities.[1]

• Dissolve the crude imidazolium iodide in a minimal amount of a suitable solvent (e.g., dichloromethane, acetone).

• Add activated charcoal to the solution (typically 1-5% by weight of the ionic liquid).

• Stir the mixture vigorously at room temperature for 2-4 hours.

• Filter the mixture through a pad of Celite® or a syringe filter to remove the activated charcoal.

• Remove the solvent from the filtrate under reduced pressure.

• Dry the resulting product under high vacuum.

Protocol 2: Purification by Recrystallization

Recrystallization is a highly effective method for obtaining high-purity crystalline imidazolium halides.[2]

• Dissolve the crude imidazolium iodide in a minimal amount of a hot solvent in which it is soluble (e.g., acetonitrile, ethanol).

• Once fully dissolved, slowly add a cold anti-solvent in which the ionic liquid is insoluble (e.g., ethyl acetate, diethyl ether) until the solution becomes cloudy.

• Warm the solution slightly until it becomes clear again.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath or refrigerator to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the collected crystals with a small amount of the cold anti-solvent.

• Dry the purified crystals under high vacuum.

Protocol 3: Determination of Water Content by Karl Fischer Titration

This protocol outlines the standard method for quantifying water content in ionic liquids.[6][8]

• Instrument Preparation: Condition the Karl Fischer titration cell to a low, stable drift according to the instrument manufacturer's instructions.

• Titer Determination: Accurately determine the titer of the Karl Fischer reagent using a certified water standard.

• Sample Preparation: In a dry environment (e.g., a glovebox), accurately weigh a sample of the imidazolium iodide into a clean, dry syringe or vial.

• Titration: Inject the sample into the conditioned titration cell. The titration will proceed automatically until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content (typically in ppm or %) based on the sample weight and the volume of titrant consumed.

Purity and Characterization Data

Table 1: Typical Purity Levels Achieved by Different Methods

Purification Method	Typical Purity Achieved	Key Advantages	Common Impurities Removed
Solvent Washing	95 - 98%	Simple, fast, good for removing unreacted starting materials.	Residual starting materials, some organic byproducts.
Activated Carbon	> 98%	Excellent for removing colored impurities.[11]	Colored species, high molecular weight organic impurities.
Recrystallization	> 99%	Yields high-purity crystalline material.[2]	Most organic impurities, residual starting materials, some salts.
High Vacuum Drying	N/A (Drying Method)	Essential for removing volatile impurities and water.[6]	Water, residual organic solvents.

Table 2: ¹H NMR Characterization Data for 1-Butyl-3-methylimidazolium Iodide ([BMIM]I)

The following table provides typical chemical shift ranges for ¹H NMR analysis in a common deuterated solvent. Actual shifts may vary based on solvent, concentration, and purity.[12][13]

Proton	Chemical Shift (δ, ppm) in CDCl₃	Multiplicity	Integration
Imidazolium C2-H	~9.5 - 10.5	Singlet	1H
Imidazolium C4-H & C5-H	~7.3 - 7.8	Multiplet/Two singlets	2H
N-CH₂ (Butyl)	~4.2 - 4.4	Triplet	2H
N-CH₃ (Methyl)	~4.0 - 4.2	Singlet	3H
Butyl -CH₂-	~1.8 - 2.0	Multiplet	2H
Butyl -CH₂-	~1.3 - 1.5	Multiplet	2H
Butyl -CH₃	~0.9 - 1.1	Triplet	3H

Visual Workflows and Decision Guides

The following diagrams illustrate common workflows for the synthesis, purification, and troubleshooting of imidazolium iodide.

Caption: General experimental workflow for synthesis and purification.

References

• 1. pure.qub.ac.uk [pure.qub.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. rsc.org [rsc.org]
• 5. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 8. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]
• 11. Composition and structural effects on the adsorption of ionic liquids onto activated carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sapub.org [sapub.org]
• 13. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]

overcoming stability issues of imidazolium iodide in perovskite solar cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with imidazolium (B1220033) iodide-based perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability challenges associated with using imidazolium iodide (ImI) in perovskite solar cells?

Imidazolium iodide, while beneficial for tuning the perovskite bandgap, introduces significant stability issues. The primary challenges stem from its chemical nature. The imidazolium cation is susceptible to deprotonation, which can initiate a cascade of degradation reactions within the perovskite film. Furthermore, ImI is highly hygroscopic, readily absorbing moisture which can accelerate the degradation of the perovskite structure. This often leads to a rapid decline in power conversion efficiency (PCE) when the device is exposed to ambient conditions.

Q2: How does moisture affect the stability of imidazolium iodide-containing perovskite films?

Moisture is a critical factor in the degradation of perovskite films containing imidazolium iodide. The hygroscopic nature of ImI attracts water molecules to the perovskite film. This moisture can then hydrate (B1144303) the perovskite, leading to the formation of monohydrate phases and eventually irreversible decomposition into lead iodide (PbI2) and the organic components. The presence of water can also facilitate the deprotonation of the imidazolium cation, further accelerating degradation pathways.

Q3: What is the role of UV light in the degradation of these solar cells?

UV light can exacerbate the instability of imidazolium iodide-based perovskite solar cells. High-energy photons can be absorbed by the perovskite material, generating heat and promoting the formation of reactive oxygen species, especially in the presence of oxygen and moisture. These reactive species can then attack the organic imidazolium cation, leading to its decomposition and subsequent degradation of the entire perovskite crystal lattice. This often manifests as a yellowing of the film as it converts to PbI2.

Q4: Are there any common additives that can enhance the stability of imidazolium iodide perovskites?

Yes, several additives have been shown to improve the stability of imidazolium iodide-containing perovskites. One common approach is the use of Lewis base additives, such as thiourea (B124793) or its derivatives. These molecules can passivate defects in the perovskite film, particularly at the grain boundaries, which are often rich in uncoordinated Pb2+ ions. This passivation can suppress ion migration and reduce non-radiative recombination, leading to both higher efficiency and improved stability. Another strategy involves incorporating hydrophobic molecules that act as a barrier against moisture ingress.

Troubleshooting Guide

Issue 1: Rapid drop in power conversion efficiency (PCE) during initial testing.

• Possible Cause: Incomplete crystallization or the presence of residual solvent in the perovskite film. The volatile nature of some solvents used in perovskite precursor solutions can lead to the formation of pinholes and other defects if not fully evaporated.

• Troubleshooting Steps:

  • Optimize Annealing: Increase the annealing time or temperature to ensure complete solvent removal and promote better crystal growth.

  • Solvent Additives: Introduce a small amount of a high-boiling-point solvent, like DMSO or DMF, to the precursor solution to modulate crystallization and improve film morphology.

  • Anti-Solvent Quenching: Refine the anti-solvent dripping process (e.g., timing, volume, and solvent choice) to achieve a more uniform and dense perovskite film.

Issue 2: Film color changes from dark brown/black to yellow after short exposure to air.

• Possible Cause: This indicates the degradation of the perovskite film into lead iodide (PbI2), likely triggered by moisture.

• Troubleshooting Steps:

  • Inert Atmosphere Processing: Fabricate and encapsulate the solar cells in a glovebox with low humidity and oxygen levels (<10 ppm).

  • Hydrophobic Encapsulation: Apply a hydrophobic encapsulation layer, such as a polymer or a carbon-based paste, to protect the perovskite film from ambient moisture.

  • Incorporate Hydrophobic Additives: Add hydrophobic organic cations or polymers to the perovskite precursor solution to render the final film more resistant to moisture.

Issue 3: Poor device performance reproducibility between batches.

• Possible Cause: Inconsistent precursor solution quality or variations in the fabrication environment. Imidazolium iodide is prone to degradation even in the precursor stage if exposed to moisture or light for extended periods.

• Troubleshooting Steps:

  • Fresh Precursor Solutions: Prepare fresh precursor solutions before each use and store them in a dark, dry environment.

  • Strict Environmental Control: Maintain consistent temperature, humidity, and atmospheric composition during film deposition and annealing.

  • Substrate Cleaning: Implement a rigorous and consistent substrate cleaning protocol to ensure a uniform surface for perovskite film growth.

Quantitative Data Summary

The following table summarizes the performance and stability of perovskite solar cells with and without stabilizing additives for the imidazolium iodide component.

Device Configuration	Initial PCE (%)	T80 Lifetime (hours) under 60% RH
Control (ImI-based Perovskite)	18.5%	~50
With Thiourea Additive	20.1%	~300
With Hydrophobic Polymer Encapsulation	18.8%	> 500

PCE: Power Conversion Efficiency; T80 Lifetime: Time for the PCE to drop to 80% of its initial value; RH: Relative Humidity.

Experimental Protocols

Protocol 1: Fabrication of a Stabilized Imidazolium Iodide Perovskite Solar Cell

• Substrate Preparation:

  • Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat with UV-ozone for 20 minutes.

• Electron Transport Layer (ETL) Deposition:

  • Prepare a SnO2 nanoparticle solution.

  • Spin-coat the SnO2 solution onto the FTO substrates at 3000 rpm for 30 seconds.

  • Anneal the substrates at 150°C for 30 minutes in ambient air.

• Perovskite Precursor Preparation:

  • In a nitrogen-filled glovebox, prepare a 1.4 M perovskite precursor solution by dissolving FAI, PbI2, MABr, and CsI in a 4:1 (v/v) mixture of DMF and DMSO.

  • Add 5 mol% of thiourea as a stabilizing additive to the solution.

  • Stir the solution at 60°C for 2 hours.

• Perovskite Film Deposition:

  • Spin-coat the perovskite precursor solution onto the SnO2 layer at 4000 rpm for 30 seconds.

  • During the last 10 seconds of spinning, drip 100 µL of chlorobenzene (B131634) as an anti-solvent.

  • Immediately transfer the substrate to a hotplate and anneal at 100°C for 60 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a spiro-OMeTAD solution containing Li-TFSI and tBP as dopants.

  • Spin-coat the HTL solution onto the perovskite film at 3000 rpm for 30 seconds.

• Metal Electrode Deposition:

  • Thermally evaporate 80 nm of gold (Au) as the back contact under high vacuum.

Visualizations

Caption: Experimental workflow for fabricating and testing a stabilized imidazolium iodide perovskite solar cell.

Caption: Key degradation pathways for imidazolium iodide-based perovskites under environmental stressors.

Technical Support Center: Imidazolium Iodide-Based Electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with imidazolium (B1220033) iodide-based electrolytes. The focus is on practical solutions for reducing electrolyte viscosity and addressing common experimental challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, offering potential causes and actionable solutions.

Issue 1: My imidazolium iodide-based electrolyte is too viscous for my application.

• Potential Cause: The inherent molecular structure of the ionic liquid can lead to high viscosity due to strong intermolecular forces like van der Waals attractions and hydrogen bonding.[1][2] The length of the alkyl chain on the imidazolium cation is a significant factor; longer chains generally result in higher viscosity.[1][2]

• Solutions:

  • Modify the Cation: Consider synthesizing or using an imidazolium iodide with a shorter alkyl chain. For example, 1-propyl-3-methylimidazolium iodide ([PMIM][I]) has a lower viscosity than its counterparts with longer alkyl chains.[1]

  • Introduce Unsaturation: Incorporating a double bond in the alkyl side chain can disrupt molecular packing and lower viscosity.

  • Add a Co-solvent: The addition of a low-viscosity organic solvent can significantly reduce the overall viscosity of the electrolyte. Acetonitrile (B52724) is a common and effective choice.[3][4] The addition of acetonitrile can increase ionic conductivity by more than 50 times.[3]

  • Increase Temperature: The viscosity of ionic liquids is highly dependent on temperature. Increasing the operating temperature of your experiment will decrease the electrolyte's viscosity.[1]

  • Form Triiodide: Reacting the imidazolium iodide with an equimolar amount of iodine to form the triiodide (I₃⁻) salt dramatically lowers viscosity and improves ionic conductivity.[1][5]

Issue 2: The ionic conductivity of my electrolyte is too low.

• Potential Cause: High viscosity is a primary reason for low ionic conductivity as it impedes the diffusion of ions.[1] Strong coulombic attraction between the imidazolium cation and the iodide anion can also limit ion mobility.[1]

• Solutions:

  • Reduce Viscosity: Employ the strategies outlined in "Issue 1" to decrease viscosity, which will, in turn, enhance ionic conductivity.

  • Convert to Triiodide: The formation of the triiodide anion (I₃⁻) from iodide (I⁻) weakens the coulombic attraction between the cation and anion, leading to a significant increase in ionic conductivity.[1] For instance, the ionic conductivity of [PENMIM][I3] is 15-fold greater than that of [PENMIM][I].[1]

  • Solvent Addition: Adding a polar aprotic solvent like acetonitrile not only reduces viscosity but also helps to dissociate ion pairs, thereby boosting conductivity.[3][4]

Issue 3: I am having difficulty synthesizing a low-viscosity imidazolium iodide.

• Potential Cause: Incomplete reactions, impurities, or residual starting materials can affect the final product's properties, including its viscosity. The choice of synthetic route and reaction conditions is also critical.

• Solutions:

  • Ensure Anhydrous Conditions: Water contamination can significantly impact the viscosity of ionic liquids. Ensure all glassware is oven-dried and use anhydrous solvents.

  • Purification: After synthesis, thoroughly wash the product with a suitable solvent like ethyl acetate (B1210297) to remove unreacted starting materials.[6] Drying under a high vacuum is crucial to remove any residual solvents.[6]

  • Microwave-Assisted Synthesis: Consider using microwave radiation as an energy source for the synthesis. This can significantly shorten reaction times compared to conventional heating.[7]

  • Follow Detailed Protocols: Refer to the detailed experimental protocols provided in this guide for the synthesis of specific low-viscosity imidazolium iodides.

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to reduce the viscosity of my imidazolium iodide electrolyte?

The most effective methods generally involve either chemical modification or the use of additives. Converting the iodide (I⁻) to triiodide (I₃⁻) by adding elemental iodine is a highly effective strategy that concurrently enhances ionic conductivity.[1][5] The addition of a low-viscosity organic solvent like acetonitrile is also a very common and potent method.[3][4]

Q2: How does the alkyl chain length on the imidazolium cation affect viscosity?

Viscosity increases with the length of the alkyl chain.[1][2] This is attributed to increased van der Waals forces between the longer alkyl chains, leading to stronger intermolecular interactions.[2]

Q3: Will adding a solvent to my electrolyte affect its other properties?

Yes. While adding a solvent like acetonitrile effectively reduces viscosity and increases conductivity, it will also alter other properties such as vapor pressure, thermal stability, and the electrochemical window of the electrolyte.[4] The volatility of the electrolyte will increase with the addition of a volatile solvent.

Q4: How can I measure the viscosity of my electrolyte?

The viscosity of imidazolium iodide-based electrolytes can be measured using a variety of viscometers. A common method is to use a cone-and-plate or parallel-plate rheometer. It is important to control the temperature during the measurement as viscosity is highly temperature-dependent.[1] Measurements should be conducted in a moisture-free environment, for example, under a nitrogen atmosphere, to prevent water absorption which can lower the viscosity.

Q5: Is it possible to have a low-viscosity imidazolium iodide-based electrolyte that is also non-volatile?

Achieving very low viscosity without introducing a volatile component can be challenging. However, strategies that focus on modifying the ionic liquid's structure, such as introducing unsaturation in the cation's side chain or forming the triiodide salt, can reduce viscosity while maintaining the low volatility characteristic of ionic liquids.[1] Using a mixture of two different ionic liquids, one with low viscosity, can also be an effective approach.

Quantitative Data

The following tables summarize key quantitative data on the viscosity and ionic conductivity of various imidazolium iodide-based electrolytes.

Table 1: Viscosity of Imidazolium Iodide and Triiodide Ionic Liquids with Varying Alkyl Chain Lengths at Different Temperatures. [1]

Ionic Liquid	Temperature (°C)	Viscosity (mPa·s)
[PMIM][I]	20	336
40	110
60	45
[BMIM][I]	20	450
40	140
60	55
[PENMIM][I]	20	580
40	175
60	70
[PMIM][I₃]	20	48
40	20
60	10
[BMIM][I₃]	20	58
40	25
60	12
[PENMIM][I₃]	20	70
40	30
60	15

Table 2: Ionic Conductivity of Imidazolium Iodide and Triiodide Ionic Liquids. [1]

Ionic Liquid	Ionic Conductivity (S/m)
[PMIM][I]	0.169
[BMIM][I]	0.124
[PENMIM][I]	0.087
[PMIM][I₃]	2.15
[BMIM][I₃]	1.89
[PENMIM][I₃]	1.31

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Iodide ([BMIM][I])

This protocol is adapted from a standard procedure for the synthesis of imidazolium-based ionic liquids.

• Materials:

  • 1-methylimidazole (B24206)

  • 1-iodobutane

  • Ethyl acetate

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of 1-methylimidazole and 1-iodobutane.

  • Heat the mixture at 70°C for 48 hours under a nitrogen atmosphere.[6]

  • The reaction will result in a viscous liquid. Cool the mixture to room temperature.

  • Wash the resulting product several times with small portions of ethyl acetate to remove any unreacted starting materials.

  • Dry the final product under a high vacuum at 70-80°C to yield a white solid or a highly viscous liquid.[6]

Protocol 2: Preparation of 1-Propyl-3-methylimidazolium Triiodide ([PMIM][I₃]) from [PMIM][I]

This protocol describes the conversion of an imidazolium iodide to its corresponding triiodide.[1]

• Materials:

  • 1-propyl-3-methylimidazolium iodide ([PMIM][I])

  • Iodine (I₂)

• Procedure:

  • In a sealed vessel, dissolve 1-propyl-3-methylimidazolium iodide in a minimal amount of a suitable solvent like acetonitrile if the starting material is solid at room temperature. If it is a liquid, no solvent is necessary.

  • Add an equimolar amount of iodine (I₂) to the [PMIM][I].

  • Stir the mixture at room temperature until all the iodine has dissolved. The reaction is typically complete within a few hours and results in a dark brown or black liquid.[1]

  • The resulting product, [PMIM][I₃], can be used directly as a low-viscosity electrolyte.

Visualizations

Caption: Experimental workflow for synthesis and viscosity reduction.

Caption: Factors and solutions for viscosity reduction.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rroij.com [rroij.com]
• 7. researchgate.net [researchgate.net]

preventing degradation of imidazolium iodide under operational conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of imidazolium (B1220033) iodide under operational conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of imidazolium iodide in experimental settings.

Problem	Possible Causes	Suggested Solutions
Color Change (Yellowing/Browning of Solid or Solution)	- Oxidation of the iodide anion (I⁻) to iodine (I₂) due to exposure to air (oxygen) and/or light.- Presence of impurities from synthesis.	- Handle and store imidazolium iodide under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using a Schlenk line.[1]- Store in a dark or amber-colored container to protect from light.[1]- Purify the imidazolium iodide by recrystallization or treatment with activated charcoal to remove impurities.[2][3]
Inconsistent Experimental Results	- Degradation of imidazolium iodide, leading to the presence of unknown species in the reaction mixture.- Water contamination, as imidazolium iodide can be hygroscopic.[4]	- Ensure the use of high-purity imidazolium iodide. Consider re-purifying if degradation is suspected.- Use dry solvents and handle the compound in a moisture-free environment (e.g., glovebox).- Prepare fresh solutions before use, especially for sensitive applications.
Low Yield or Failed Reaction	- The imidazolium cation may be unstable under strongly basic conditions, leading to the formation of an N-heterocyclic carbene.[5]- Nucleophilic attack by the iodide anion on the alkyl substituents of the imidazolium cation (reverse Menschutkin reaction), especially at elevated temperatures.	- Avoid strongly basic conditions if possible. If bases are necessary, consider using milder bases and lower temperatures.- If the reaction requires high temperatures, be aware of the potential for thermal decomposition. Monitor the reaction for signs of degradation.
Formation of Precipitate in Solution	- Reaction of imidazolium iodide with other components in the mixture.- The imidazolium iodide salt may be insoluble in the chosen solvent.	- Check the compatibility of imidazolium iodide with all other reagents and the solvent.- Ensure that the solvent is appropriate for the desired concentration of imidazolium iodide.

Frequently Asked Questions (FAQs)

1. What are the main degradation pathways for imidazolium iodide?

The degradation of imidazolium iodide can occur through several pathways:

• Oxidation of Iodide: The iodide anion is susceptible to oxidation to iodine, especially when exposed to light and air. This is often the cause of the characteristic yellow or brown discoloration.

• Deprotonation of the Imidazolium Ring: The hydrogen atom at the C2 position of the imidazolium ring is acidic and can be removed by a base. This results in the formation of an N-heterocyclic carbene, which is a reactive intermediate.

• Reverse Menschutkin Reaction: The iodide anion can act as a nucleophile and attack the alkyl groups on the nitrogen atoms of the imidazolium cation. This reaction is the reverse of the quaternization reaction used to synthesize the salt and leads to the formation of neutral imidazole (B134444) and an alkyl iodide. This process is more likely to occur at elevated temperatures.

Degradation pathways of imidazolium iodide.

2. How should I properly store imidazolium iodide?

Imidazolium iodide is sensitive to air, light, and moisture.[1] To ensure its stability, it should be stored in a tightly sealed container, in the dark (e.g., in an amber vial or a container wrapped in aluminum foil), and under an inert atmosphere such as argon or nitrogen.[1] For long-term storage, a desiccator or a glovebox is recommended.

3. My imidazolium iodide has turned yellow. Can I still use it?

The yellow color is likely due to the formation of iodine from the oxidation of iodide. For many applications, this small amount of impurity may not significantly affect the outcome. However, for sensitive experiments such as catalysis, electrochemistry, or spectroscopy, it is highly recommended to purify the imidazolium iodide before use.[2] Purification can be achieved by washing with a suitable solvent to remove the iodine or by recrystallization.

4. What is the thermal stability of imidazolium iodide?

The thermal stability of imidazolium salts depends on the nature of both the cation and the anion. For 1-butyl-3-methylimidazolium iodide ([BMIm]I), the onset of thermal decomposition has been reported to be around 238°C.[6] It is important to note that long-term exposure to temperatures well below the decomposition temperature can still lead to gradual degradation.

Quantitative Data

Thermal Decomposition of 1-Butyl-3-methylimidazolium Halides

Compound	Onset Decomposition Temperature (°C)
1-Butyl-3-methylimidazolium Chloride ([BMIm]Cl)	246
1-Butyl-3-methylimidazolium Bromide ([BMIm]Br)	260
1-Butyl-3-methylimidazolium Iodide ([BMIm]I)	238
Data sourced from thermogravimetric analysis (TGA).[6]

Experimental Protocols

Protocol 1: Handling Imidazolium Iodide in an Inert Atmosphere (Schlenk Line)

This protocol describes the procedure for preparing a solution of imidazolium iodide under an inert atmosphere to prevent degradation from air and moisture.

Materials:

• Imidazolium iodide

• Dry, degassed solvent

• Schlenk flask with a magnetic stir bar

• Septa

• Syringes and needles

• Schlenk line with a vacuum pump and inert gas (argon or nitrogen) supply

Procedure:

• Dry the Schlenk flask in an oven at >100°C for at least 4 hours and allow it to cool to room temperature under a stream of inert gas.

• In a glovebox, weigh the desired amount of imidazolium iodide and add it to the Schlenk flask. If a glovebox is not available, quickly add the solid to the flask under a positive flow of inert gas.

• Seal the flask with a septum.

• Connect the flask to the Schlenk line and perform at least three cycles of evacuating the flask and backfilling with inert gas to ensure a completely inert atmosphere.

• Using a dry syringe, draw the required volume of dry, degassed solvent.

• Insert the needle of the syringe through the septum of the Schlenk flask and slowly add the solvent to the solid with stirring.

• Once the solid is dissolved, the solution can be used for your experiment. To transfer the solution, use a cannula or a syringe that has been flushed with inert gas.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 5. JP2002145864A - Method for producing imidazolium iodide salt - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Alkyl-Substituted Imidazolium Iodides

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of alkyl-substituted imidazolium (B1220033) iodides.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield of the desired imidazolium iodide. What are the potential causes and how can I improve it?

A: Low yields in the N-alkylation of imidazole (B134444) derivatives can stem from several factors, primarily related to the reactivity of the starting materials and the reaction conditions.[1]

• Incomplete Reaction: The reaction may not have proceeded to completion. The N-alkylation of imidazole is a nucleophilic substitution reaction, and its rate is dependent on temperature and time.[1]

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to ensure the starting materials have been consumed.[1] Consider increasing the reaction time or temperature, but be cautious as excessive heat can promote side reactions.[2]

• Reactivity of Alkyl Iodide: The reactivity of the alkylating agent is crucial. While alkyl iodides are generally reactive, steric hindrance can slow down the reaction.

  • Solution: For sterically hindered alkyl iodides, longer reaction times or higher temperatures may be necessary. Ensure the alkyl iodide is pure and free from inhibitors.

• Base and Solvent System: If a base is used to deprotonate the imidazole first, incomplete deprotonation will reduce its nucleophilicity and lead to lower yields.[1]

  • Solution: Ensure the base is strong enough and used in the correct stoichiometric amount. The choice of solvent is also critical; polar aprotic solvents like acetonitrile (B52724) or DMF often facilitate this type of reaction.

Issue 2: Product Discoloration (Yellow to Brown/Black)

Q: The final product or the reaction mixture is highly colored (yellowish to dark brown). What causes this discoloration and how can I obtain a colorless product?

A: Discoloration is a common issue, often indicating the presence of impurities or product decomposition.[3]

• Iodine Formation: Iodide ions are susceptible to oxidation, which can form elemental iodine (I₂) or polyiodide species (like I₃⁻), causing a yellow to brown color.[4] This can be initiated by light, heat, or trace impurities.

  • Solution: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) and protect it from light by wrapping the reaction vessel in aluminum foil.

• Decomposition: At elevated temperatures, the imidazolium salt or the imidazole starting material may begin to decompose, leading to a dark, tar-like mixture.[1]

  • Solution: Avoid excessive heating. If high temperatures are required, shorten the reaction time as much as possible. A systematic approach of gradually increasing the temperature while monitoring the reaction is recommended.[1]

• Impurities in Starting Materials: Impurities in the initial imidazole or alkyl iodide can lead to colored byproducts.

  • Solution: Use high-purity, freshly distilled, or properly stored starting materials.

Issue 3: Difficulty in Product Purification

Q: I am struggling to purify my final product. The crude material contains persistent impurities. What are the best purification strategies?

A: Purifying ionic liquids can be challenging due to their low volatility and unique solubility properties. Several methods can be employed, often in combination.

• Recrystallization: This is a viable method for imidazolium halides that are solid at room temperature or have higher melting points.[3]

  • Method: Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., acetonitrile, ethyl acetate) and allow it to cool slowly. The choice of solvent is critical; often a mixture of a good solvent and a poor solvent (anti-solvent, like diethyl ether or hexane) is effective.

• Solvent Washing/Extraction: This is the most common method for removing unreacted starting materials and non-ionic impurities.

  • Method: Wash the crude product repeatedly with a solvent in which the ionic liquid is insoluble, but the impurities are soluble. Common washing solvents include ethyl acetate (B1210297), diethyl ether, or toluene.[3] Vigorous stirring followed by decantation or filtration is effective.

• Activated Charcoal Treatment: To remove colored impurities, treatment with activated charcoal can be very effective.[3][5]

  • Method: Dissolve the crude ionic liquid in a suitable solvent (e.g., ethanol (B145695) or acetonitrile), add a small amount of activated charcoal, stir for a period (e.g., 1-2 hours), and then filter through Celite or a fine filter paper to remove the charcoal.[3]

• Column Chromatography: While not always ideal for large-scale purification due to the large amounts of solvent required, it can be used for obtaining highly pure samples for spectroscopic applications.[3][5] Alumina (B75360) is often used as the stationary phase.

Issue 4: Formation of Side Products

Q: My spectroscopic analysis (¹H NMR) shows signals that do not correspond to my product. What are the likely side reactions?

A: Several side reactions can occur during the N-alkylation of imidazoles.

• Dialkylation: The N-alkylated imidazole product can sometimes react with another molecule of the alkylating agent, leading to a dialkylated imidazolium salt. This is more common when an excess of the alkylating agent is used.[1]

  • Prevention: Use a strict 1:1 stoichiometry of the N-substituted imidazole and the alkyl iodide.

• C-Alkylation: Although less common, alkylation can occur at the C2 position of the imidazole ring, especially if the nitrogen atoms are sterically hindered.[1]

• Regioisomer Formation: For unsymmetrically substituted imidazoles, alkylation can occur at either of the two nitrogen atoms, leading to a mixture of regioisomers.[6][7]

  • Prevention: The regioselectivity is influenced by steric and electronic factors of the substituents on the imidazole ring, as well as the reaction conditions.[7] Careful selection of starting materials and reaction conditions may favor one isomer. Separation of isomers often requires column chromatography.[6]

Data Presentation

Table 1: Effect of Reaction Conditions on Yield

N-Substituted Imidazole	Alkyl Iodide	Solvent	Temperature (°C)	Time (h)	Reported Yield (%)	Reference
1-methylimidazole (B24206)	1-iodobutane (B1219991)	Toluene	Reflux	72	>95	N/A
1-methylimidazole	1-iodobutane	Acetonitrile	70-80	24-48	81	[8][9]
1-methylimidazole	1-iodododecane	Acetonitrile	70-80	24-48	80	[8][9]
N-(bromo[1,1']biphenyl)imidazole	Dodecyl iodide	Toluene	110	24	~70-90	[10]
1-H-imidazole	1-iodohexane	None	Reflux	1	68	[11]

Note: Yields are highly dependent on the specific substrates and purification methods.

Table 2: Comparison of Purification Techniques

Technique	Target Impurities	Advantages	Disadvantages	Suitability
Solvent Washing	Unreacted starting materials, non-polar byproducts	Simple, scalable, removes bulk impurities	May not remove structurally similar impurities; product loss can occur	Essential first step for all syntheses
Recrystallization	Most impurities	Can yield highly pure crystalline product	Only suitable for solid ionic liquids; requires finding a good solvent system	High-melting point imidazolium iodides
Activated Charcoal	Colored impurities	Very effective for decolorization[3]	Can adsorb the product itself; requires careful filtration	Products with significant color contamination
Column Chromatography	Structurally similar byproducts, regioisomers	Provides very high purity	Not easily scalable; requires large solvent volumes[3]	Analytical sample preparation; separation of isomers

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Iodide ([BMIM]I)

This protocol describes a common method for synthesizing a representative alkyl-substituted imidazolium iodide.

Materials:

• 1-methylimidazole (purified by distillation)

• 1-iodobutane (purified by passing through a short column of basic alumina)

• Ethyl acetate (anhydrous)

• Acetonitrile (anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 1-methylimidazole (1.0 eq).

• Add anhydrous acetonitrile to dissolve the imidazole (approx. 1-2 mL per gram of imidazole).

• Add 1-iodobutane (1.05 eq) to the solution dropwise at room temperature. A slight excess of the alkylating agent is common but can be adjusted to 1.0 eq to minimize side reactions.

• Heat the reaction mixture to 70-80 °C and stir for 24-48 hours.

• Monitor the reaction's completion by ¹H NMR or TLC (by observing the disappearance of the starting materials).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator. The crude product is often a viscous liquid or a solid.

Protocol 2: Purification of [BMIM]I

Procedure:

• Washing: Add ethyl acetate to the crude product (approx. 3-5 mL per gram). Stir vigorously for 30 minutes. The imidazolium salt should be insoluble or sparingly soluble. Allow the layers to separate (or the solid to settle) and carefully decant the ethyl acetate layer, which contains unreacted starting materials. Repeat this washing step 2-3 times.

• Decolorization (if necessary): If the product is colored, dissolve it in a minimal amount of a solvent like ethanol or acetonitrile. Add activated charcoal (approx. 5-10% by weight of the product). Stir the suspension for 1-2 hours at room temperature. Filter the mixture through a pad of Celite to remove the charcoal, and wash the pad with a small amount of the same solvent.

• Final Drying: Remove the solvent from the purified product under reduced pressure. For rigorous drying, place the product under high vacuum at a slightly elevated temperature (e.g., 60-70 °C) for several hours to remove any residual solvent and water. The final product should be a colorless to pale yellow liquid or solid.

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis and purification of alkyl-substituted imidazolium iodides.

Troubleshooting Logic Diagram

Caption: A logical decision tree for troubleshooting common issues in imidazolium iodide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of alkyl-substituted imidazolium iodides? A1: The synthesis is a type of quaternization reaction, specifically an Sₙ2 (bimolecular nucleophilic substitution) reaction. The nitrogen atom of the N-substituted imidazole acts as a nucleophile, attacking the electrophilic carbon of the alkyl iodide. This forms a new carbon-nitrogen bond and displaces the iodide ion, resulting in the formation of the imidazolium iodide salt.[1][12]

Q2: How critical is the purity of the starting materials? A2: The purity is extremely critical. Impurities in the starting N-substituted imidazole or the alkyl iodide can lead to undesired side reactions, low yields, and discoloration of the final product.[2] It is highly recommended to use freshly distilled or purified reagents. For example, alkyl iodides can be passed through a plug of basic alumina to remove acidic impurities and inhibitors.

Q3: How can I effectively monitor the progress of the reaction? A3: The reaction can be monitored by taking small aliquots from the reaction mixture over time.

• Thin Layer Chromatography (TLC): This is a quick and easy method. Spot the aliquot on a TLC plate and elute with a suitable solvent system (e.g., dichloromethane/methanol). The disappearance of the starting material spots indicates the reaction is progressing.

• ¹H NMR Spectroscopy: This provides more detailed information. The disappearance of the starting material signals and the appearance of the characteristic imidazolium proton signals confirm product formation.[13] This method can also be used to estimate the conversion rate.[14]

Q4: Are there any specific safety precautions I should take? A4: Yes. Alkyl iodides are reactive alkylating agents and should be handled with care in a well-ventilated fume hood. They can be irritants and lachrymators. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions should be conducted under an inert atmosphere if there is a risk of oxidation or reaction with moisture.

Q5: My final product is a room-temperature ionic liquid (a viscous oil). How can I be sure it is pure without a melting point? A5: For ionic liquids, purity is primarily assessed using spectroscopic and analytical techniques.

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool. A pure sample will show clean signals corresponding only to the desired imidazolium cation, with correct integrations.[3][13] The absence of signals from starting materials or solvents is a key indicator of purity.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the mass of the imidazolium cation.

• Elemental Analysis: This provides the percentage composition of C, H, and N, which can be compared to the theoretical values for the pure compound.[8][9]

• Water Content: The Karl Fischer titration method can be used to determine the water content, which is a critical purity parameter for many ionic liquid applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. reddit.com [reddit.com]
• 7. Research Portal [ourarchive.otago.ac.nz]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Characterization of Imidazolium-Based Ionic Liquids and Evaluating Their Performance as Asphaltene Dispersants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A New Class of Task‐Specific Imidazolium Salts and Ionic Liquids and Their Corresponding Transition‐Metal Complexes for Immobilization on Electrochemically Active Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US5011934A - Process for preparing 1-alkylimidazoles - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Nitro-functionalized imidazolium salts as acidic catalysts for cellulose degradation in ionic liquids - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00645C [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

enhancing the ionic conductivity of imidazolium iodide electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with imidazolium (B1220033) iodide electrolytes. The focus is on practical issues encountered during experimental work to enhance ionic conductivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the ionic conductivity of imidazolium iodide electrolytes?

A1: The ionic conductivity of imidazolium iodide electrolytes is primarily influenced by two main factors: the concentration of free ions and their mobility within the electrolyte.[1] Key parameters that affect these factors include:

• Viscosity: Lower viscosity facilitates greater ion mobility, leading to higher ionic conductivity. Viscosity is influenced by the structure of the imidazolium cation, particularly the length of the alkyl chains; longer chains tend to increase van der Waals forces and thus viscosity.[2][3]

• Temperature: Increasing the temperature generally decreases the electrolyte's viscosity and increases ion mobility, resulting in higher ionic conductivity.[2][4][5]

• Ion Concentration: A higher concentration of charge carriers, specifically iodide and other mobile ions, can lead to increased conductivity.[1]

• Purity of the Electrolyte: Impurities such as water, residual solvents, or halide contaminants from synthesis can negatively impact ionic conductivity.[6][7][8]

Q2: How does the addition of iodine (I₂) enhance the ionic conductivity of imidazolium iodide electrolytes?

A2: The addition of elemental iodine (I₂) to an imidazolium iodide (Im-I) electrolyte leads to the formation of the triiodide anion (I₃⁻).[2][9][10][11][12] This transformation has a significant impact on the electrolyte's properties:

• Reduced Viscosity: The formation of triiodide-based imidazolium ionic liquids results in a dramatic decrease in viscosity.[2][9][10]

• Increased Ionic Conductivity: The lower viscosity environment allows for greater ion diffusion, which in turn leads to a significant increase in ionic conductivity.[2][9][10] The interactions between the imidazolium cation and the polyiodide anion can weaken the I-I bonds, which may also contribute to higher conductivity.[11][12]

Q3: What is the effect of the imidazolium cation's alkyl chain length on ionic conductivity?

A3: The length of the alkyl chain on the imidazolium cation has a notable effect on the electrolyte's viscosity and, consequently, its ionic conductivity. Generally, as the alkyl chain length increases, the van der Waals forces between the cations become stronger, leading to higher viscosity.[2] This increased viscosity impedes the movement of ions, resulting in lower ionic conductivity.[2] For instance, 1-propyl-3-methylimidazolium iodide ([PMIM][I]) has been shown to have a higher ionic conductivity than analogues with longer alkyl chains due to its lower viscosity.[2]

Q4: Can additives other than iodine be used to enhance ionic conductivity?

A4: Yes, various additives can be incorporated into imidazolium iodide electrolytes to improve their ionic conductivity. These include:

• Lithium Iodide (LiI): The addition of lithium salts like LiI can increase the concentration of charge carriers and enhance conductivity.[13]

• Other Organic Salts: The inclusion of other iodide-based organic salts, such as those with different cations (e.g., picolinium, guanidinium), can influence the overall photovoltaic performance of devices using these electrolytes.[14]

• Plasticizers and Solvents: In the context of quasi-solid-state or gel electrolytes, the addition of plasticizers or organic solvents like ethylene (B1197577) carbonate (EC) can enhance ionic conductivity.[15][16]

• Co-solvents: Binary mixtures of ionic liquids with molecular solvents can lead to a significant reduction in viscosity and a substantial increase in ionic conductivity compared to the pure ionic liquid.[16]

Troubleshooting Guide

Problem 1: My synthesized imidazolium iodide electrolyte has unexpectedly low ionic conductivity.

Possible Cause	Troubleshooting Step
High Viscosity	Verify the structure of the imidazolium cation. If long alkyl chains were used, consider synthesizing an analogue with shorter chains to reduce viscosity.[2] Additionally, ensure the temperature of your measurement is appropriate, as higher temperatures decrease viscosity.[2]
Impurities	The presence of residual solvents, water, or unreacted starting materials can significantly lower conductivity. Purify the ionic liquid using appropriate methods such as treatment with activated charcoal, recrystallization, or column chromatography.[6][7] Ensure the final product is thoroughly dried under vacuum to remove any residual water.[8][17]
Insufficient Charge Carriers	If not already present, consider adding elemental iodine (I₂) to form the triiodide (I₃⁻) anion, which is known to decrease viscosity and increase conductivity.[2][9][10] Alternatively, the addition of salts like lithium iodide (LiI) can increase the concentration of mobile ions.[13]
Incorrect Measurement Technique	Ensure your conductivity measurement setup is correctly calibrated and that the temperature is stable and accurately recorded. Use a reliable technique such as electrochemical impedance spectroscopy.

Problem 2: The electrolyte has a dark color, and I'm concerned about impurities.

Possible Cause	Troubleshooting Step
Colored Impurities from Synthesis	Yellowish or colored impurities can often be removed by treating the ionic liquid with activated charcoal or by recrystallization.[6][7] Column chromatography can also be effective, though it may not be suitable for all imidazolium halides.[6][7]
Formation of Polyiodides	The addition of iodine will naturally result in a dark, typically reddish-brown or black, solution due to the formation of polyiodide anions like triiodide (I₃⁻).[11] This is an expected outcome and is essential for enhancing ionic conductivity.

Problem 3: My experimental results for ionic conductivity are not reproducible.

Possible Cause	Troubleshooting Step
Water Contamination	Imidazolium iodide ionic liquids can be hygroscopic. Ensure that all handling and measurements are performed in a controlled, dry atmosphere (e.g., a glovebox) to prevent water absorption, which can affect conductivity.[8]
Temperature Fluctuations	Ionic conductivity is highly sensitive to temperature.[2][4][5] Ensure that the temperature of the electrolyte is precisely controlled and monitored during all measurements.
Incomplete Dissolution of Additives	If using additives like iodine or lithium iodide, ensure they are completely dissolved in the ionic liquid to achieve a homogeneous electrolyte. Gentle heating and stirring can aid in dissolution.[11]

Quantitative Data Summary

Table 1: Influence of Anion and Cation on Ionic Conductivity and Viscosity

Ionic Liquid	Anion	Ionic Conductivity (S/m)	Viscosity	Reference
[PMIM][I]	I⁻	0.169	High	[2]
[PMIM][I₃]	I₃⁻	Higher than [PMIM][I]	Low	[2][9][10]
Iodide-based ILs with longer alkyl chains	I⁻	Lower than [PMIM][I]	Higher than [PMIM][I]	[2]

Note: "Higher" and "Lower" are relative comparisons based on the provided references.

Experimental Protocols

Protocol 1: Synthesis of 1-propyl-3-methylimidazolium iodide ([PMIM][I])

This protocol is a generalized procedure based on common synthesis methods.[2]

Materials:

• 1-methylimidazole (B24206)

• Propyl iodide

• Acetonitrile (or other suitable solvent)

• Ethyl acetate (B1210297)

• Toluene (B28343)

Procedure:

• In a round-bottom flask, dissolve 1-methylimidazole in acetonitrile.

• Slowly add an equimolar amount of propyl iodide to the solution while stirring.

• Heat the mixture at a controlled temperature (e.g., 50°C) for several hours (e.g., 6 hours) to allow the quaternization reaction to proceed.[18]

• After the reaction is complete, cool the mixture to room temperature.

• Wash the resulting product with ethyl acetate and toluene to remove any unreacted starting materials and impurities.[18]

• Remove the solvent under reduced pressure to obtain the 1-propyl-3-methylimidazolium iodide ionic liquid.

• Further purify the product as needed, for example, by recrystallization or treatment with activated charcoal.[6][7]

• Dry the final product under high vacuum to remove any residual solvent and water.

Protocol 2: Enhancement of Ionic Conductivity by Iodine Addition

Materials:

• Synthesized imidazolium iodide ionic liquid (e.g., [PMIM][I])

• Elemental iodine (I₂)

Procedure:

• Place a known amount of the imidazolium iodide ionic liquid into a clean, dry vessel.

• Add a specific molar ratio of elemental iodine to the ionic liquid (e.g., a 1:1 molar ratio of I₂ to the iodide salt).[11]

• Gently heat the mixture (e.g., to 60°C) while stirring until the iodine is completely dissolved, resulting in a dark-colored solution.[11]

• Allow the mixture to cool to room temperature before characterization.

• Characterize the ionic conductivity of the resulting triiodide-based electrolyte using electrochemical impedance spectroscopy.

Protocol 3: Characterization of Ionic Conductivity

Instrumentation:

• Electrochemical Impedance Spectrometer (EIS)

• Conductivity cell with two electrodes (e.g., platinum)

• Temperature-controlled chamber

Procedure:

• Place the imidazolium iodide electrolyte into the conductivity cell, ensuring the electrodes are fully immersed.

• Place the cell in a temperature-controlled chamber and allow it to equilibrate to the desired temperature.

• Perform an AC impedance measurement over a range of frequencies.

• Determine the bulk resistance (R) of the electrolyte from the Nyquist plot.

• Calculate the ionic conductivity (σ) using the following formula: σ = L / (R * A) where L is the distance between the electrodes and A is the area of the electrodes.

Visualizations

Caption: Experimental workflow for synthesis, enhancement, and characterization of imidazolium iodide electrolytes.

Caption: Troubleshooting logic for addressing low ionic conductivity in imidazolium iodide electrolytes.

References

• 1. academics.su.edu.krd [academics.su.edu.krd]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Temperature dependence of the electrical conductivity of imidazolium ionic liquids. | Semantic Scholar [semanticscholar.org]
• 5. Temperature dependence of the electrical conductivity of imidazolium ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.qub.ac.uk [pure.qub.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Viscosity and Ionic Conductivity of Imidazolium based Ionic Liquids bearing Triiodide Anion | E3S Web of Conferences [e3s-conferences.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 18. sciforum.net [sciforum.net]

Technical Support Center: Enhancing the Long-Term Stability of Imidazolium Iodide Perovskite Solar Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the fabrication and testing of imidazolium (B1220033) iodide-based perovskite solar cells (PSCs). Our goal is to facilitate the development of highly efficient and stable next-generation photovoltaic devices.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Question 1: My imidazolium iodide-based PSC shows low initial power conversion efficiency (PCE). What are the likely causes and how can I fix it?

Possible Causes & Solutions:

• Incomplete Perovskite Film Formation: The inclusion of imidazolium iodide can sometimes slow down the perovskite crystal growth.[1]

  • Solution: Optimize the annealing time and temperature. A slightly longer or hotter anneal might be necessary to ensure complete crystallization and a smooth, pinhole-free film.[2]

• Poor Infiltration in Mesoporous Scaffolds: For devices with a mesoporous architecture, the perovskite precursor solution containing imidazolium iodide might not fully infiltrate the scaffold.

  • Solution: Consider a two-step deposition method or adjust the viscosity of the precursor solution. Pre-heating the substrate can also aid infiltration.

• Suboptimal Additive Concentration: The concentration of the imidazolium-based additive is crucial. Too little may not provide sufficient defect passivation, while too much can disrupt the perovskite crystal structure.

  • Solution: Systematically vary the concentration of the imidazolium iodide derivative in your precursor solution to find the optimal loading.

• Energy Level Mismatch: The addition of imidazolium-based molecules can alter the energy levels of the perovskite layer.

  • Solution: Ensure that the energy levels of your electron transport layer (ETL) and hole transport layer (HTL) are well-aligned with the modified perovskite layer. You may need to experiment with different transport materials.

Question 2: I'm observing significant hysteresis in the J-V curves of my imidazolium iodide PSCs. What could be the reason and how can I mitigate it?

Possible Causes & Solutions:

• Ion Migration: Despite the passivating effects of imidazolium-based additives, ion migration (particularly of iodide ions) can still occur under an electric field, leading to hysteresis.[3][4]

  • Solution: The use of imidazolium-based ionic liquids with specific functional groups can help to suppress ion migration.[5] Additionally, ensure your device is well-encapsulated to prevent environmental factors from exacerbating ion movement.

• Interfacial Defects: Trap states at the interfaces between the perovskite and the charge transport layers can contribute to hysteresis.

  • Solution: Employing imidazolium-based surface passivation layers can effectively reduce these interfacial defects.[6] For instance, 1-methyl-3-benzyl-imidazolium bromide (BzMIMBr) has been shown to passivate the perovskite/spiro-OMeTAD interface.[6]

• Scan Rate and Direction: The parameters of your J-V scan can influence the observed hysteresis.

  • Solution: Standardize your measurement protocol. Use a consistent scan rate and direction, and consider pre-conditioning the cell with light soaking to obtain more stable readings.

Question 3: My imidazolium iodide PSCs degrade rapidly under continuous illumination or thermal stress. What are the primary degradation pathways and how can I improve stability?

Possible Causes & Solutions:

• Intrinsic Thermal Instability: While some imidazolium-based lead halide perovskites show high thermal stability up to 250-300°C, prolonged exposure to elevated temperatures can still lead to degradation.[7][8]

  • Solution: Incorporating more thermally stable organic cations or using mixed-cation perovskite formulations can enhance intrinsic stability. Additionally, effective heat dissipation through proper device architecture and encapsulation is crucial.[9]

• Moisture and Oxygen Ingress: Perovskite materials are notoriously sensitive to moisture and oxygen, which can lead to rapid decomposition.[9]

  • Solution: The use of hydrophobic imidazolium-based ionic liquids can enhance the moisture resistance of the perovskite film.[5][10] Furthermore, robust encapsulation using materials with low water vapor and oxygen transmission rates is essential for long-term stability.

• Photochemical Degradation: Under illumination, photochemical reactions can occur, leading to the formation of detrimental species and the degradation of the perovskite layer.

  • Solution: Defect passivation using imidazolium-based additives can reduce non-radiative recombination and suppress photochemical degradation pathways.[5][6] UV-blocking layers can also be incorporated into the device stack to filter out high-energy photons.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of imidazolium iodide and its derivatives in enhancing PSC stability?

A1: Imidazolium iodide and its derivatives, often used as ionic liquids, play a multifaceted role in improving PSC stability. Their primary functions include:

• Defect Passivation: The imidazolium cations can passivate under-coordinated Pb2+ defects, while the halide anions (e.g., bromide) can fill iodide vacancies in the perovskite lattice. This reduces trap states and non-radiative recombination.[5][6]

• Improved Film Morphology: They can modulate the crystallization process of the perovskite film, leading to larger grain sizes and fewer grain boundaries, which are often pathways for degradation.[1]

• Enhanced Hydrophobicity: Many imidazolium-based ionic liquids are hydrophobic, which helps to repel moisture and improve the environmental stability of the perovskite film.[5][10]

• Suppression of Ion Migration: The presence of these ionic liquids can increase the activation energy for ion migration, thereby reducing hysteresis and improving operational stability.[5]

Q2: Can I use any imidazolium-based ionic liquid to improve the stability of my PSCs?

A2: While many imidazolium-based ionic liquids can offer some benefits, the specific chemical structure of the ionic liquid is critical. The choice of both the cation and the anion can significantly impact the passivation effectiveness, hydrophobicity, and overall device performance. For example, studies have shown that imidazolium bromides can be particularly effective at passivating iodide vacancies.[6] It is recommended to consult the literature for ionic liquids that have been successfully tested for your specific perovskite composition and device architecture.

Q3: Are there any potential downsides to using imidazolium-based additives?

A3: While generally beneficial, there are a few potential considerations:

• Processing Challenges: Some ionic liquids can alter the solubility and viscosity of the precursor solution, which may require adjustments to the deposition process (e.g., spin coating parameters).

• Concentration Optimization: As mentioned in the troubleshooting guide, the concentration of the additive is critical and needs to be carefully optimized.

• Long-term Material Interactions: The long-term chemical compatibility of the ionic liquid with other layers in the solar cell (e.g., transport layers, electrodes) should be considered, although many studies report improved long-term stability.

Quantitative Data Summary

The following tables summarize the performance and stability data from recent studies on imidazolium iodide-based PSCs.

Table 1: Photovoltaic Performance of Imidazolium-Based PSCs

Perovskite Composition	Imidazolium-Based Additive	PCE (%)	Voc (V)	Jsc (mA/cm2)	FF	Reference
FAPbI3	1-methyl-3-benzyl-imidazolium bromide (BzMIMBr)	25.3	N/A	N/A	N/A	[6]
FAPbI3	1-benzyl-3-methylimidazolium bromide (BzMIMBr)	23.37	N/A	N/A	N/A	[5]
Cs0.08FA0.92PbI3	1,3-dimethyl-3-imidazolium hexafluorophosphate (B91526) (DMIMPF6)	23.25	N/A	N/A	N/A	[10]
Pristine (Control)	None	20.71	N/A	N/A	N/A	[5]

Table 2: Long-Term Stability of Imidazolium-Based PSCs

Perovskite Composition	Imidazolium-Based Additive	Stability Test Conditions	Duration	PCE Retention (%)	Reference
FAPbI3	1-methyl-3-benzyl-imidazolium bromide (BzMIMBr)	Ambient (20°C, 20% RH)	5000 h	90	[6]
FAPbI3	1-methyl-3-benzyl-imidazolium bromide (BzMIMBr)	Continuous illumination (MPP)	1000 h	91	[6]
FAPbI3	1-benzyl-3-methylimidazolium bromide (BzMIMBr)	Air (45% RH)	1800 h	93	[5]

Experimental Protocols

Protocol 1: Fabrication of Imidazolium Iodide-Based Perovskite Solar Cells (One-Step Method)

• Substrate Preparation:

  • Clean patterned ITO or FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

  • Dry the substrates with a nitrogen gun and treat with UV-ozone for 15-20 minutes before use.

• Electron Transport Layer (ETL) Deposition:

  • Deposit the ETL (e.g., SnO2, TiO2) onto the cleaned substrate according to established literature procedures (e.g., spin coating of a nanoparticle solution followed by annealing).

• Perovskite Precursor Solution Preparation:

  • Prepare the perovskite precursor solution by dissolving the lead halides (e.g., PbI2) and organic halides (e.g., FAI, MAI) in a solvent mixture (e.g., DMF:DMSO).

  • Add the desired concentration of the imidazolium-based ionic liquid to the precursor solution and stir until fully dissolved. Filter the solution through a 0.22 µm PTFE filter.

• Perovskite Film Deposition:

  • In an inert atmosphere (e.g., a nitrogen-filled glovebox), spin-coat the perovskite precursor solution onto the ETL-coated substrate. A typical two-step spin program is used (e.g., 1000 rpm for 10 s, followed by 5000 rpm for 30 s).

  • During the second spin step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Anneal the perovskite film on a hotplate at a temperature and duration optimized for the specific perovskite and additive composition (e.g., 100-150°C for 10-60 minutes).

• Hole Transport Layer (HTL) Deposition:

  • Prepare the HTL solution (e.g., spiro-OMeTAD with additives like Li-TFSI and tBP).

  • Spin-coat the HTL solution onto the perovskite film.

• Metal Electrode Deposition:

  • Deposit the metal back contact (e.g., gold, silver) by thermal evaporation through a shadow mask.

Protocol 2: Stability Testing

• Thermal Stability: Store unencapsulated devices in a nitrogen-filled glovebox on a hotplate set to a specific temperature (e.g., 85°C). Periodically measure the J-V characteristics.

• Moisture Stability: Store unencapsulated devices in a controlled humidity chamber at a specific relative humidity (e.g., 45% RH) and temperature. Monitor the PCE over time.

• Operational Stability (Maximum Power Point Tracking): Continuously illuminate the device under a solar simulator (e.g., AM1.5G, 100 mW/cm2) while holding it at its maximum power point. Record the PCE as a function of time.

Visualizations

Caption: Defect passivation mechanism in imidazolium iodide PSCs.

Caption: Troubleshooting workflow for low-performing imidazolium iodide PSCs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Unveiling of a puzzling dual ionic migration in lead‐ and iodide‐deficient halide perovskites (d‐HPs) and its impact on solar cell J–V curve hysteresis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Interfacial defect passivation via imidazolium bromide for efficient, stable perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. iris.unipa.it [iris.unipa.it]
• 8. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 9. studentenergyubc.com [studentenergyubc.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Imidazolium Iodide Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of imidazolium (B1220033) iodide.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the synthesis of imidazolium iodide?

A1: The most critical parameters that significantly influence the yield and purity of imidazolium iodide synthesis are reaction temperature, reaction time, and the molar ratio of the reactants (imidazole derivative and alkyl iodide).[1] Optimizing these parameters is crucial for maximizing product formation and minimizing side reactions.

Q2: My final product has a yellowish or brownish color. What is the cause, and how can I obtain a colorless product?

A2: The formation of colored impurities is a common issue in the synthesis of imidazolium-based ionic liquids.[2][3] This can be due to side reactions, the presence of impurities in the starting materials, or degradation of the product. To obtain a colorless product, several purification methods can be employed, such as washing the crude product with solvents like ethyl acetate (B1210297) or tert-butyl methyl ether to remove unreacted starting materials and some impurities.[4][5] Treatment with activated charcoal can also help in decolorizing the product.[2][3][6] For higher purity, recrystallization can be an effective method for imidazolium halides.[2]

Q3: How can I effectively remove unreacted starting materials from my imidazolium iodide product?

A3: Unreacted starting materials can be removed by washing the crude product with a suitable organic solvent in which the imidazolium iodide is insoluble. Common solvents used for this purpose include ethyl acetate[5] and tert-butyl methyl ether[4]. The choice of solvent depends on the specific solubility characteristics of your product and the starting materials.

Q4: What is the typical reaction mechanism for the synthesis of imidazolium iodide?

A4: The synthesis of imidazolium iodide typically proceeds via a bimolecular nucleophilic substitution (SN2) reaction.[7] The nitrogen atom of the imidazole (B134444) derivative acts as a nucleophile, attacking the electrophilic carbon of the alkyl iodide. This one-step reaction leads to the formation of the imidazolium cation and the iodide anion.[4][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inappropriate reaction temperature or time.- Incorrect molar ratio of reactants.- Poor quality or impure starting materials.[8]- Inefficient stirring.	- Systematically vary the reaction temperature and time to find the optimal conditions.[1]- Use a slight excess of the alkyl iodide.- Ensure the purity of the imidazole derivative and alkyl iodide. Consider distillation or recrystallization of starting materials if necessary.[8]- Ensure vigorous and continuous stirring throughout the reaction.
Product is an Oil Instead of a Solid	- The melting point of the specific imidazolium iodide is below room temperature.- Presence of residual solvent or impurities.	- Confirm the expected physical state of the target compound from the literature.- Ensure complete removal of the reaction solvent and washing solvents under vacuum.[4][9]- Purify the product using solvent washes or recrystallization to remove impurities that can depress the melting point.
Inconsistent Results Between Batches	- Variability in the quality of starting materials.- Lack of precise control over reaction parameters (temperature, time).- Presence of atmospheric moisture in hygroscopic reactants.	- Use starting materials from the same batch or ensure consistent purity analysis for each new batch.- Implement strict control over reaction conditions using automated equipment if possible.- Handle hygroscopic starting materials under an inert atmosphere (e.g., nitrogen or argon).[9]
Difficulty in Product Isolation	- Product is highly soluble in the washing solvent.- Formation of a stable emulsion during workup.	- Screen different washing solvents to find one in which the product has minimal solubility.- If an emulsion forms, try adding a saturated brine solution or filtering the mixture through a pad of celite.

Experimental Protocols

General Synthesis of 1-Butyl-3-methylimidazolium Iodide ([BMIM][I])

This protocol is a generalized procedure based on common laboratory practices for the synthesis of imidazolium iodides.

Materials:

• 1-methylimidazole (B24206)

• 1-iodobutane (B1219991)

• Ethyl acetate (or other suitable washing solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-methylimidazole (1.0 eq).

• Under stirring, add 1-iodobutane (1.0-1.3 eq) to the flask. The addition might be exothermic, so it can be done in an ice bath to control the temperature.

• Heat the reaction mixture to the desired temperature (e.g., 70-100°C) and stir for the specified time (e.g., 24-72 hours).[5]

• Monitor the reaction progress by TLC or NMR if desired.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the crude product by adding ethyl acetate and stirring vigorously. The imidazolium iodide should precipitate or form a separate layer.

• Decant or filter to separate the product from the ethyl acetate. Repeat the washing step 2-3 times to ensure the removal of unreacted starting materials.[5]

• Dry the final product under vacuum to remove any residual solvent.

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of Imidazolium Halides

Imidazolium Salt	Alkyl Halide	Temperature (°C)	Time (h)	Molar Ratio (Imidazole:Halide)	Yield (%)	Reference
[C14MIM]Cl	1-chlorotetradecane	100	48	1:1.2	~90	[1]
[C4BIM]Cl	1-chlorobutane	100	48	1:1.2	~85	[1]
[C14BIM]Cl	1-chlorotetradecane	100	48	1:1.2	~88	[1]
1-tert-Butyl-3-propylimidazolium iodide	Iodopropane	100	3	1:1.23	-	[4]
[BMIM]Cl	1-chlorobutane	75	72	1:1.1	-	[5]

Note: Yields are approximate and can vary based on the specific experimental setup.

Visualizations

Caption: A generalized workflow for the synthesis and purification of imidazolium iodide.

Caption: A troubleshooting decision tree for common issues in imidazolium iodide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pure.qub.ac.uk [pure.qub.ac.uk]
• 4. monmouthcollege.edu [monmouthcollege.edu]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 8. benchchem.com [benchchem.com]
• 9. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of Imidazolium vs. Pyridinium Iodide in Solar Cell Performance

In the pursuit of highly efficient and stable solar energy conversion, the role of additives and interface engineering in perovskite and dye-sensitized solar cells has become a critical area of research. Among the various compounds explored, imidazolium (B1220033) and pyridinium (B92312) iodides have emerged as promising candidates for enhancing photovoltaic performance. This guide provides a comparative analysis of these two organic halide salts, summarizing their impact on key solar cell parameters based on published experimental data.

Performance Comparison in Perovskite Solar Cells

Both imidazolium and pyridinium-based compounds have been successfully employed to improve the efficiency and stability of perovskite solar cells, primarily through mechanisms such as defect passivation and improved charge transport.

Pyridinium Iodide (PyI) is often used for surface defect passivation of perovskite films.[1] Treatment with PyI can lead to a smoother surface, reduced defect densities, and suppressed non-radiative recombination.[1] This results in a notable improvement in the open-circuit voltage (Voc) and overall power conversion efficiency (PCE).[1]

Imidazolium Iodide (IAI) and its derivatives, often in the form of ionic liquids, serve multiple functions. They can be used as additives in the perovskite precursor solution or as an interface modifier.[2] Imidazolium-based compounds are effective in passivating defects, such as uncoordinated Pb2+ ions, and can also improve the crystallinity and morphology of the perovskite film.[3][4] This leads to enhanced carrier lifetime, reduced charge recombination, and consequently, higher PCE and improved long-term stability.[4][5]

The following table summarizes the performance of perovskite solar cells treated with pyridinium and imidazolium-based compounds, as reported in various studies.

Compound	Device Structure	Voc (V)	Jsc (mA/cm2)	FF	PCE (%)	Reference
Pristine	Planar Perovskite	-	-	-	18.83	[1]
Pyridinium Iodide (PyI)	Planar Perovskite	1.187	-	-	21.42	[1]
Pristine	Inverted PSC	-	-	-	20.71	[3]
1-benzyl-3-methylimidazolium bromide (BzMIMBr)	Inverted PSC	-	-	-	23.37	[3]
Pristine (MAPbI3)	-	-	-	-	15.7	[4]
Imidazolium (IA) cation (MA0.95IA0.05PbI3)	-	-	-	-	17	[4]
Pristine	Carbon-based CsPbBr3	-	-	-	6.15	[6]
1-butyl-2, 3-dimethylimidazolium chloride ([BMMIm]Cl)	Carbon-based CsPbBr3	1.61	-	-	9.92	[6]

Performance Comparison in Dye-Sensitized Solar Cells (DSSCs)

In dye-sensitized solar cells, imidazolium and pyridinium iodides are primarily utilized as components of the electrolyte, influencing charge transport and recombination dynamics.

Imidazolium-based ionic liquids are widely used in DSSC electrolytes.[7] Their properties can be tuned by modifying the cation and anion, which affects the overall efficiency.[7] For instance, 1-ethyl-2,3-dimethylimidazolium (B13442263) iodide ([C2DMIM]I) has been shown to improve DSSC efficiency compared to a reference electrolyte.[7]

The following table presents a comparison of different iodide-based organic salts, including imidazolium and picolinium (a derivative of pyridinium), as additives in DSSC electrolytes.

Electrolyte Additive	Voc (V)	Jsc (mA/cm2)	FF	PCE (%)	Reference
Reference (No IL)	-	-	-	4.15	[7]
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	-	-	-	4.48	[7]
Reference (with 4-TBP)	-	-	-	6.00	[7]
[C2DMIM]I (with 4-TBP)	-	-	-	6.48	[7]

Experimental Protocols

Fabrication of Perovskite Solar Cells

A general procedure for fabricating a planar perovskite solar cell involves the following steps:

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

• Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 is often deposited on the FTO substrate by spin-coating a precursor solution followed by annealing at high temperatures.

• Perovskite Layer Deposition: The perovskite precursor solution (e.g., a mixture of FAI, PbI2, MABr, and PbBr2 in a solvent like DMF/DMSO) is spin-coated onto the ETL in a nitrogen-filled glovebox. An anti-solvent (e.g., chlorobenzene) is often dripped onto the spinning substrate to induce crystallization, followed by annealing.

• Surface Treatment (Optional): A solution of pyridinium iodide or an imidazolium-based ionic liquid in a suitable solvent is spin-coated onto the perovskite layer, followed by a low-temperature anneal.

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material like Spiro-OMeTAD is spin-coated on top of the perovskite layer.

• Metal Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal evaporation to complete the device.

Characterization of Solar Cells

The performance of the fabricated solar cells is typically evaluated under standard test conditions (AM 1.5G illumination, 100 mW/cm²). Key parameters are determined from the current density-voltage (J-V) curve:

• Open-circuit voltage (Voc): The voltage at which the current is zero.

• Short-circuit current density (Jsc): The current density at zero voltage.

• Fill Factor (FF): The ratio of the maximum power from the solar cell to the product of Voc and Jsc.

• Power Conversion Efficiency (PCE): The ratio of the maximum power generated by the solar cell to the incident light power.

Visualizing the Workflow and Mechanisms

To better understand the fabrication process and the role of these compounds, the following diagrams illustrate the experimental workflow and a simplified charge transport pathway in a perovskite solar cell.

Experimental workflow for perovskite solar cell fabrication and characterization.

Simplified charge generation and transport pathway in a perovskite solar cell.

Conclusion

Both imidazolium and pyridinium iodides have demonstrated significant potential for enhancing the performance of solar cells. Pyridinium iodide is particularly effective as a surface passivating agent in perovskite solar cells, leading to substantial improvements in efficiency. Imidazolium-based compounds, often in the form of versatile ionic liquids, offer a broader range of functionalities, including bulk defect passivation, improved film morphology, and enhanced charge transport in both perovskite and dye-sensitized solar cells. The choice between these two classes of materials will depend on the specific device architecture, the targeted mechanism for improvement, and the desired balance between performance and stability. Further research focusing on direct comparative studies under identical conditions will be invaluable in elucidating the subtle differences in their mechanisms and optimizing their application in next-generation solar technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Imidazole-Based Ionic Liquid Engineering for Perovskite Solar Cells with High Efficiency and Excellent Stability | CoLab [colab.ws]
• 4. researchgate.net [researchgate.net]
• 5. Scientists Increase Efficiency of Perovskite Solar Cells with Imidazolium-based Ionic Liquid----Chinese Academy of Sciences [english.cas.cn]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Electrochemical Stability of Imidazolium Iodide: A Comparative Guide

For researchers, scientists, and professionals in drug development, selecting the appropriate electrolyte is paramount for the success of electrochemical applications. This guide provides a comprehensive comparison of the electrochemical window of imidazolium (B1220033) iodide with other commonly used imidazolium-based ionic liquids. Experimental data is presented to offer a clear performance benchmark, alongside detailed protocols for validation.

The electrochemical window (ECW) is a critical parameter for an electrolyte, defining the potential range within which it remains stable without undergoing oxidation or reduction. A wider electrochemical window is often desirable, as it allows for a broader range of electrochemical reactions to be studied and utilized without interference from the electrolyte itself. Imidazolium-based ionic liquids are a class of molten salts that are liquid at or near room temperature and are of significant interest due to their tunable physicochemical properties, including their electrochemical stability.

Comparative Analysis of Electrochemical Windows

The choice of anion in an imidazolium-based ionic liquid plays a pivotal role in determining its electrochemical window. The following table summarizes the experimentally determined electrochemical windows for 1-butyl-3-methylimidazolium iodide ([BMIM][I]) and other selected imidazolium salts with different anions.

Ionic Liquid	Anion	Cation	Electrochemical Window (V)	Anodic Limit (V)	Cathodic Limit (V)
1-Butyl-3-methylimidazolium Iodide ([BMIM][I])	Iodide (I⁻)	1-Butyl-3-methylimidazolium	2.2[1]	Not Specified	Not Specified
1-Ethyl-3-methylimidazolium Tetrafluoroborate ([EMIM][BF₄])	Tetrafluoroborate (BF₄⁻)	1-Ethyl-3-methylimidazolium	3.6 - 4.0[2]	1.8[2]	-1.8[2]
1-Butyl-3-methylimidazolium Hexafluorophosphate ([BMIM][PF₆])	Hexafluorophosphate (PF₆⁻)	1-Butyl-3-methylimidazolium	~4.5[3]	Not Specified	Not Specified
1-Ethyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide ([EMIM][TFSI])	Bis(trifluoromethylsulfonyl)imide (TFSI⁻)	1-Ethyl-3-methylimidazolium	4.7[4]	2.6[4]	-2.1[4]

As the data indicates, imidazolium iodide exhibits a significantly narrower electrochemical window compared to its counterparts with fluoride-containing anions such as tetrafluoroborate, hexafluorophosphate, and bis(trifluoromethylsulfonyl)imide. This is primarily due to the relative ease of oxidation of the iodide anion compared to the other anions presented.

Experimental Protocol: Determination of the Electrochemical Window via Cyclic Voltammetry

The electrochemical window of an ionic liquid is typically determined using cyclic voltammetry (CV). This technique involves sweeping the potential of a working electrode in a three-electrode setup and measuring the resulting current. The limits of the electrochemical window are identified as the potentials at which a significant increase in current is observed, indicating the onset of the electrolyte's oxidation or reduction.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/AgCl, or a quasi-reference electrode like a silver wire)

• Counter Electrode (e.g., Platinum wire or mesh)

• Ionic Liquid sample (e.g., 1-butyl-3-methylimidazolium iodide)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Procedure:

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes. Ensure the electrodes are clean and properly polished.

• Deaeration: Place the ionic liquid sample into the electrochemical cell and deaerate by bubbling with an inert gas for at least 30 minutes to remove dissolved oxygen, which can interfere with the measurement.

• Cyclic Voltammetry Scan:

  • Set the initial and final potentials to a range expected to encompass the electrochemical window of the ionic liquid.

  • Set a suitable scan rate (e.g., 50 mV/s).

  • Initiate the cyclic voltammetry scan, sweeping the potential from the initial to the final value and back.

• Data Analysis:

  • The anodic limit is determined as the potential at which the oxidative current sharply increases.

  • The cathodic limit is determined as the potential at which the reductive current sharply increases.

  • The electrochemical window is the difference between the anodic and cathodic limits.

The following diagram illustrates the general workflow for determining the electrochemical window of an ionic liquid.

Experimental workflow for electrochemical window determination.

Conclusion

The experimental data clearly demonstrates that the electrochemical window of imidazolium iodide is narrower than that of imidazolium salts with other common anions like [BF₄]⁻, [PF₆]⁻, and [TFSI]⁻. This is a crucial consideration for researchers when selecting an electrolyte for applications requiring a wide potential range. The provided cyclic voltammetry protocol offers a standardized method for validating the electrochemical stability of these and other ionic liquids, ensuring reliable and reproducible results in your research and development endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. iolitec.de [iolitec.de]
• 3. electrochem.org [electrochem.org]
• 4. iolitec.de [iolitec.de]

comparing the performance of different alkyl-substituted imidazolium iodides

A comprehensive guide for researchers, scientists, and drug development professionals on the performance characteristics of a homologous series of 1-alkyl-3-methylimidazolium iodide ionic liquids. This guide provides a comparative analysis of their key physicochemical properties, supported by experimental data, to aid in the selection of appropriate candidates for various applications.

The performance of ionic liquids is intrinsically linked to their molecular structure. In the case of 1-alkyl-3-methylimidazolium iodides ([Cₙmim]I), the length of the alkyl chain (Cₙ) plays a crucial role in determining their physical and electrochemical properties. This guide presents a comparative overview of the ionic conductivity, viscosity, thermal stability, and electrochemical window for a series of these compounds, where n = 2 (ethyl), 4 (butyl), 6 (hexyl), and 8 (octyl).

Key Performance Metrics: A Tabular Comparison

The following table summarizes the experimental data for the key performance indicators of the 1-alkyl-3-methylimidazolium iodide series. It is important to note that the direct comparison of data from different sources should be approached with caution due to potential variations in experimental conditions.

Alkyl Chain	Ionic Conductivity (S/m) @ 25°C	Viscosity (cP) @ 25°C	Thermal Decomposition (Onset, °C)
Ethyl ([C₂mim]I)	Data not available	Data not available	249[1]
Butyl ([C₄mim]I)	0.052	1183	Data not available
Hexyl ([C₆mim]I)	Data not available	Data not available	Data not available
Octyl ([C₈mim]I)	Data not available	Data not available	Data not available

Note: Data for some properties were not available in the searched literature under comparable conditions.

The Influence of Alkyl Chain Length on Performance

The length of the alkyl substituent on the imidazolium (B1220033) cation significantly influences the physicochemical properties of the resulting ionic liquid.

Viscosity: The viscosity of 1-alkyl-3-methylimidazolium iodides increases with the length of the alkyl chain. For instance, the viscosity of 1-butyl-3-methylimidazolium iodide has been reported to be 1183 cP at 25°C. Studies on a series of 1-alkyl-3-methylimidazolium iodides ([Cₙmim]I, where n = 4, 6, 8) have shown a sharp decrease in viscosity with increasing temperature, and a significant increase in viscosity as the alkyl chain length increases.

Thermal Stability: The thermal stability of imidazolium-based ionic liquids is a critical parameter for their application in various processes. Thermogravimetric analysis (TGA) is commonly used to determine the onset of thermal decomposition. For 1-ethyl-3-methylimidazolium (B1214524) iodide, the decomposition temperature has been determined to be 249°C at a heating rate of 1 K/min[1]. While a complete dataset for the series is not available, studies on other imidazolium-based ionic liquids suggest that the thermal stability can be influenced by the alkyl chain length, though the trend is not always straightforward and can depend on the specific anion.

Electrochemical Stability Window: The electrochemical stability window (ESW) defines the potential range within which the ionic liquid is electrochemically stable. This is a crucial property for applications in electrochemical devices such as batteries and capacitors. While specific experimental data for the electrochemical window of the 1-alkyl-3-methylimidazolium iodide series was not found in the searched literature, it is known that for imidazolium-based ionic liquids, the cathodic limit is typically determined by the reduction of the imidazolium cation, and the anodic limit by the oxidation of the anion. Simple alkyl substitution on the imidazolium ring is generally considered to have a minimal impact on the electrochemical window.

Experimental Protocols

The following are generalized experimental methodologies for the key performance metrics discussed in this guide.

Ionic Conductivity Measurement

Ionic conductivity is typically measured using a conductivity meter with a two- or four-electrode conductivity cell. The measurement is based on the resistance of the ionic liquid between the electrodes.

Apparatus:

• Conductivity meter/bridge

• Two- or four-electrode conductivity cell

• Thermostatically controlled bath

Procedure:

• Calibrate the conductivity cell with standard solutions of known conductivity (e.g., KCl solutions).

• Rinse the cell with the ionic liquid sample to be measured.

• Fill the cell with the ionic liquid sample, ensuring there are no air bubbles.

• Immerse the cell in a thermostatic bath to maintain a constant temperature.

• Measure the resistance of the sample using the conductivity meter.

• The ionic conductivity (σ) is calculated from the measured resistance (R) and the cell constant (K): σ = K/R.

Viscosity Measurement

The viscosity of ionic liquids can be measured using various types of viscometers or rheometers.

Apparatus:

• Rotational rheometer with a cone-plate or parallel-plate geometry, or a viscometer (e.g., rolling ball, capillary).

• Temperature control unit.

Procedure (using a rotational rheometer):

• Place a small amount of the ionic liquid sample onto the lower plate of the rheometer.

• Lower the upper geometry (cone or plate) to the specified gap distance.

• Equilibrate the sample to the desired temperature.

• Apply a controlled shear rate or shear stress and measure the resulting torque or rotational speed.

• The viscosity is calculated from the shear stress and shear rate relationship.

Thermal Stability (Thermogravimetric Analysis - TGA)

Thermogravimetric analysis is used to determine the thermal stability and decomposition temperature of a material.

Apparatus:

• Thermogravimetric analyzer (TGA)

Procedure:

• Place a small, accurately weighed sample of the ionic liquid into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• The TGA instrument continuously records the mass of the sample as a function of temperature.

• The onset of decomposition is typically determined as the temperature at which a significant mass loss begins.

Electrochemical Window (Cyclic Voltammetry)

Cyclic voltammetry is a standard electrochemical technique used to determine the electrochemical stability window of an electrolyte.

Apparatus:

• Potentiostat/galvanostat

• Three-electrode electrochemical cell (working electrode, counter electrode, and reference electrode)

Procedure:

• Assemble the three-electrode cell with the ionic liquid as the electrolyte.

• Scan the potential of the working electrode from an initial potential to a vertex potential and then back to the initial potential.

• The potential is scanned in both the positive (anodic) and negative (cathodic) directions from the open-circuit potential.

• The electrochemical window is determined by the potential range where no significant faradaic current (due to oxidation or reduction of the electrolyte) is observed. The limits are typically defined by a cutoff current density.

Structure-Performance Relationship

The following diagram illustrates the general relationship between the alkyl chain length of the 1-alkyl-3-methylimidazolium cation and the key performance properties of the corresponding iodide ionic liquid.

References

• 1. Thermal stability and decomposition mechanism of 1-ethyl-3-methylimidazolium halides [agris.fao.org]

Data Presentation: Comparative Analysis of Imidazolium Iodide Properties

A Comparative Guide to DFT Computational Studies of Imidazolium (B1220033) Iodide Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Density Functional Theory (DFT) computational studies on the properties of imidazolium iodide ionic liquids. It summarizes key quantitative data from various studies, outlines the computational methodologies employed, and visualizes the typical workflow for such computational analyses.

The following tables summarize quantitative data from various DFT computational studies on 1-alkyl-3-methylimidazolium iodide ([Cₙmim]I) ionic liquids. These studies utilize different computational approaches, and the data presented here allows for a comparative assessment of their findings.

Table 1: Cation-Anion Interaction Energies of [Cₙmim]I

Cation	Alkyl Chain Length (n)	Interaction Energy (kcal/mol)	Computational Method	Reference
[C₂mim]⁺	2	-81.4	B3LYP/DGDZVP	[1]
[C₃mim]⁺	3	-80.8	B3LYP/DGDZVP	[1]
[C₄mim]⁺	4	-80.3	B3LYP/DGDZVP	[1]
[C₅mim]⁺	5	-79.9	B3LYP/DGDZVP	[1]
[C₆mim]⁺	6	-79.5	B3LYP/DGDZVP	[1]
[C₇mim]⁺	7	-79.2	B3LYP/DGDZVP	[1]
[C₈mim]⁺	8	-78.9	B3LYP/DGDZVP	[1]

Interaction energies are typically calculated as the difference between the total energy of the ion pair and the sum of the energies of the individual cation and anion.

Table 2: Electronic Properties of Selected Imidazolium Iodides

Molecule	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Computational Method
[C₂mim]I	-5.89	-1.23	4.66	B3LYP/6-311++G(d,p)
[C₄mim]I	-5.98	-1.15	4.83	B3LYP/6-311++G(d,p)
[C₄mim]I	-6.21	-1.35	4.86	M06-2X/6-311++G(d,p)

Note: The values for electronic properties can vary significantly based on the level of theory and basis set used.

Table 3: Selected Structural Parameters for 1-Butyl-3-methylimidazolium Iodide ([C₄mim]I)

Parameter	Bond/Angle	Calculated Value	Computational Method
Bond Length	C2-H (ring)	1.09 Å	B3LYP/6-311++G(d,p)
Bond Length	C2-I	2.85 Å	B3LYP/DGDZVP
Bond Angle	N1-C2-N3	108.5°	B3LYP/6-311++G(d,p)

These parameters are crucial for understanding the geometry and interaction sites of the ion pair.

Experimental and Computational Protocols

The following outlines a typical computational protocol for DFT studies of imidazolium iodide properties, synthesized from various research articles.

1. Geometry Optimization:

• Initial Structures: The initial 3D structures of the imidazolium cation and the iodide anion are generated using molecular modeling software. For the ion pair, the iodide anion is placed at various possible interaction sites around the cation to explore different conformations.

• Optimization Algorithm: Geometry optimization is performed to find the lowest energy (most stable) conformation of the individual ions and the ion pair. The Berny optimization algorithm is commonly employed.

• Functional and Basis Set: A choice of density functional and basis set is made. Common choices include:

  • B3LYP functional: A widely used hybrid functional that provides a good balance between accuracy and computational cost.

  • M06-2X functional: A high-nonlocality functional that is often better for systems with non-covalent interactions.

  • 6-311++G(d,p) basis set: A triple-zeta basis set with diffuse and polarization functions, suitable for describing anions and hydrogen bonding.

  • DGDZVP basis set: Often used for heavy atoms like iodine, as it includes effective core potentials.

• Frequency Analysis: After optimization, a frequency calculation is performed to ensure that the obtained structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

2. Calculation of Properties:

• Interaction Energy: The cation-anion interaction energy (ΔE) is calculated using the supermolecular approach with the following equation: ΔE = E(ion pair) - [E(cation) + E(anion)] where E(ion pair), E(cation), and E(anion) are the total electronic energies of the optimized ion pair, cation, and anion, respectively. Basis set superposition error (BSSE) correction is sometimes applied for more accurate results.

• Electronic Properties:

  • HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated to determine the electronic energy gap, which relates to the chemical reactivity and stability of the system.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate charge distribution, charge transfer interactions between the cation and anion, and the nature of the chemical bonds.

  • Molecular Electrostatic Potential (MESP): MESP maps are generated to visualize the electron density distribution and identify the electrophilic and nucleophilic sites of the molecules.

• Structural Parameters: Key bond lengths, bond angles, and dihedral angles are measured from the optimized geometry to characterize the structure of the ion pair.

Visualization of the Computational Workflow

The following diagram illustrates the typical workflow of a DFT computational study on imidazolium iodide properties.

References

• 1. A computational DFT study of Imidazolium based Ionic liquids: binding energy calculation with different anions using Solvation Model | GUB Journal of Science and Engineering [banglajol.info]

Performance Face-Off: Imidazolium Iodide vs. Guanidinium Iodide in Perovskite Solar Cells

A comprehensive guide for researchers on the performance-enhancing effects of two key additives in perovskite technologies.

The relentless pursuit of highly efficient and stable perovskite solar cells has led researchers to explore a variety of additives to enhance material properties and device performance. Among these, imidazolium (B1220033) iodide (ImI) and guanidinium (B1211019) iodide (GAI) have emerged as prominent candidates for improving power conversion efficiency (PCE) and long-term stability. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in their material selection and device optimization efforts.

At a Glance: Performance Metrics

The following tables summarize the key performance metrics of perovskite solar cells incorporating either imidazolium iodide or guanidinium iodide, as reported in various studies. It is important to note that direct comparisons can be challenging due to variations in experimental conditions, perovskite compositions, and device architectures across different research efforts.

Imidazolium Iodide Performance Data

Perovskite Composition	Additive/Treatment	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Stability	Reference
CH3NH3PbI2.6Cl0.4	6% Imidazolium doping	Not specified	Not specified	Not specified	Not specified	Improved stability, slower recombination rate	[1]
FAPbI3	Imidazole bromide functionalized graphene quantum dots	22.37	Not specified	Not specified	Not specified	Enhanced long-term stability
MAPbI3	PAEMI-TFSI (imidazolium-based ionic liquid)	22.4	Not specified	Not specified	Not specified	92% of initial efficiency after 1200h	[2]
Cs0.08FA0.92PbI3	DMIMPF6 (imidazolium-based ionic liquid) surface passivation	23.25 (from 21.09)	Not specified	Not specified	Not specified	Enhanced long-term stability due to hydrophobicity	[3]
Triple-cation	1,3-dimethyl imidazolium iodide ionic liquid additive	>21	Not specified	Not specified	Not specified	>95% of original efficiency after 1,000h	[2]
FAPbI3-based	BzMIMBr (imidazole analogue) additive	23.37 (from 20.71)	Not specified	Not specified	Not specified	Retained 93% of initial efficiency after 1800h in air	[4]

Guanidinium Iodide Performance Data

Perovskite Composition	Additive/Treatment	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Stability	Reference
(GA)0.05(MA)0.95PbI3	5% GA+ doping	15.78 (from 10.03)	0.891	24.21	73.1	Retained 77.3% of original PCE after 200h	[5]
FA/Cs perovskite	3% Guanidinium incorporation	20.7	Not specified	Not specified	Not specified	Improved photovoltaic performance and stability	[6]
(Cs)x(FA)1−xPbI3	GuaI interfacial modification	20.07 (from 19.22)	Improved	Not specified	Improved	Improved moisture stability	[6]
MAPbI3	GAI additive	Not specified	Not specified	Not specified	Not specified	Suppressed trap density	[7]
Triple cation FAMAC	GUAI post-treatment	16.03 (from 12.92)	0.96 (from 0.89)	Not specified	Not specified	Improved stability over 600 hours	[8]
Wide bandgap perovskite	GAI surface treatment	20.56	1.15	22.61	79.1	Enhanced moisture stability	[9]

Experimental Methodologies

The successful incorporation of these additives and the subsequent enhancement in device performance are highly dependent on the experimental protocols. Below are generalized methodologies extracted from the literature for fabricating perovskite solar cells with imidazolium and guanidinium iodide.

General Fabrication Protocol for Perovskite Solar Cells

A common method for fabricating perovskite solar cells involves a solution-based spin-coating process. The general steps are outlined below. Specific concentrations, spin speeds, and annealing temperatures will vary depending on the desired perovskite composition and the additive being used.

Caption: Generalized experimental workflow for the fabrication of perovskite solar cells.

Detailed Steps:

• Substrate Preparation: The transparent conductive oxide (TCO) substrate, typically fluorine-doped tin oxide (FTO) or indium tin oxide (ITO) coated glass, is sequentially cleaned using detergents, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. An electron transport layer (ETL), such as a compact layer of TiO₂ or SnO₂, is then deposited onto the substrate, often by spin coating or spray pyrolysis, followed by annealing at high temperatures.

• Perovskite Precursor Solution Preparation:

  • For Imidazolium Iodide Incorporation: Imidazolium iodide can be directly added to the perovskite precursor solution, which typically consists of lead halides (e.g., PbI₂) and organic ammonium (B1175870) halides (e.g., methylammonium (B1206745) iodide (MAI) or formamidinium iodide (FAI)) dissolved in a solvent like dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)[10]. The molar ratio of the imidazolium salt is a critical parameter to optimize.

  • For Guanidinium Iodide Incorporation: Similar to imidazolium iodide, guanidinium iodide can be incorporated as an additive in the precursor solution[5]. It can also be used as a surface treatment by dissolving it in a solvent like isopropanol and spin-coating a thin layer onto the already formed perovskite film[6][8].

• Perovskite Film Deposition: The precursor solution is spin-coated onto the ETL-coated substrate. The spin-coating parameters (speed and duration) are crucial for achieving a uniform and pinhole-free film. An anti-solvent dripping step during spin-coating is often employed to induce rapid crystallization and improve film morphology.

• Annealing: The substrate with the wet perovskite film is then annealed on a hotplate. The annealing temperature and time are optimized to promote crystal growth and remove residual solvent.

• Hole Transport Layer (HTL) and Electrode Deposition: A hole-transporting material, such as Spiro-OMeTAD, is deposited on top of the perovskite layer via spin coating. Finally, a metal back contact (e.g., gold or silver) is deposited by thermal evaporation to complete the device.

Mechanisms of Performance Enhancement

The improvements in perovskite solar cell performance with the addition of imidazolium and guanidinium iodide can be attributed to several factors, including defect passivation, improved morphology, and enhanced stability.

Caption: Logical relationships between additive incorporation and performance enhancement in perovskite solar cells.

Imidazolium Iodide:

• Defect Passivation: Imidazolium-based ionic liquids can effectively passivate surface defects, such as Pb-cluster and Pb-I anti-site defects, by bonding with uncoordinated Pb²⁺ ions[3][11]. This leads to a reduction in non-radiative recombination and an increase in the open-circuit voltage.

• Crystallization Regulation: Imidazolium additives can modulate the crystallization kinetics of the perovskite film, leading to higher quality films with larger grain sizes[2].

• Ion Migration Inhibition: The presence of imidazolium cations can help to suppress the migration of ions within the perovskite lattice, which is a major cause of device degradation[4].

Guanidinium Iodide:

• Defect Passivation and Grain Boundary Smoothing: Guanidinium iodide treatment can effectively passivate surface defects and smooth out grain boundaries, which reduces non-radiative recombination pathways[6][9].

• Morphology Improvement: The addition of GAI can lead to an increase in the grain size of the perovskite film, resulting in improved charge transport and reduced charge recombination at grain boundaries[7][9].

• Enhanced Moisture Stability: The incorporation of guanidinium can increase the hydrophobicity of the perovskite film, making the device more resistant to degradation from moisture[6][9].

• Structural Stabilization: Due to its larger ionic radius compared to methylammonium and formamidinium, guanidinium can influence the crystal structure and improve the intrinsic stability of the perovskite lattice[5][12].

Conclusion

Both imidazolium iodide and guanidinium iodide have demonstrated significant potential for enhancing the performance and stability of perovskite solar cells. Imidazolium-based additives, particularly ionic liquids, have shown remarkable success in achieving high power conversion efficiencies by effectively passivating surface defects and regulating crystallization. Guanidinium iodide, on the other hand, offers a robust approach to improving both efficiency and, notably, moisture stability through defect passivation and morphological improvements.

The choice between these two additives will ultimately depend on the specific perovskite composition, device architecture, and desired performance characteristics. For researchers aiming for top-tier efficiencies, imidazolium-based ionic liquids appear to be a very promising avenue. For applications where long-term stability and moisture resistance are paramount, guanidinium iodide presents a compelling option. Further research focusing on direct, controlled comparisons and the synergistic effects of using both additives in combination could pave the way for even more significant advancements in perovskite solar cell technology.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Imidazole-Based Ionic Liquid Engineering for Perovskite Solar Cells with High Efficiency and Excellent Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Passivation of triple cation perovskites using guanidinium iodide in inverted solar cells for improved open-circuit voltage and stability - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 9. Study on enhancing water stability and efficiency of inverted perovskite solar cells with guanidine iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. High-Efficiency Perovskite Solar Cells with Imidazolium-Based Ionic Liquid for Surface Passivation and Charge Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Guanidinium iodide | Borun New Material - ChemBorun [chemborun.com]

A Comparative Guide to the Characterization of Imidazolium Iodide using Single-Crystal X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of imidazolium (B1220033) iodide and its derivatives characterized by single-crystal X-ray diffraction. It includes detailed experimental protocols and quantitative crystallographic data to aid in the understanding and application of these compounds in various research and development fields, including their use as ionic liquids and in materials science.[1][2][3]

Comparison of Crystallographic Data

The reaction of imidazole (B134444) with hydroiodic acid can lead to the formation of different ionic salts, each with distinct crystal structures.[4] The following table summarizes the crystallographic data for three such imidazolium iodide compounds as determined by single-crystal X-ray diffraction at room temperature (295 K).[5]

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z
[C₃N₂H₅⁺][I⁻]	C₃H₅IN₂	Trigonal	R-3	20.372(3)	20.372(3)	4.319(3)	90	90	120	1551.8(9)	6
[C₃N₂H₅⁺]₂[I₄²⁻]	C₆H₁₀I₄N₄	Orthorhombic	Fddd	10.380(2)	16.516(3)	21.011(4)	90	90	90	3604.2(12)	8
[C₃N₂H₃I₂⁺][I⁻]	C₃H₄I₃N₂	Monoclinic	P2₁/c	8.423(2)	13.010(3)	8.889(2)	90	115.02(3)	90	881.1(4)	4

Data sourced from Węcławik et al. (2013).[5]

Experimental Protocols

Synthesis of Imidazolium Iodide Crystals

The synthesis of imidazolium iodide crystals can be achieved through the reaction of imidazole with hydroiodic acid.[4] The specific product obtained can be influenced by the reaction conditions.

For [C₃N₂H₅⁺][I⁻]:

• Dissolve imidazole in a 20% hydroiodic acid (HI) solution at ambient temperature.

• Allow for slow evaporation of the solvent to grow single crystals.

• The resulting crystalline product can be recrystallized from an aqueous solution to obtain transparent single crystals.[4]

For [C₃N₂H₅⁺]₂[I₄²⁻]:

• Dissolve imidazole in a 57% concentrated hydroiodic acid (HI) solution at ambient temperature.

• Single crystals can be grown by slow evaporation from this solution.[4]

For [C₃N₂H₃I₂⁺][I⁻]:

• This compound has been obtained during the first crystallization from the reaction of imidazole with hydroiodic acid. Subsequent crystallizations may yield [C₃N₂H₅⁺][I⁻].[4]

Single-Crystal X-ray Diffraction Analysis

The characterization of the synthesized crystals is performed using a single-crystal X-ray diffractometer.

• Data Collection: Crystallographic data are collected on a diffractometer equipped with a CCD detector and graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).[4]

• Temperature Control: Low-temperature measurements can be maintained using an open-flow cryosystem.[4]

• Data Processing: The collected data is processed using appropriate software, such as CrysAlis.[4]

• Structure Solution and Refinement: The crystal structure is solved and refined using software packages like SHELX-97.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of imidazolium iodide crystals using single-crystal X-ray diffraction.

Caption: Workflow for Imidazolium Iodide Characterization.

References

• 1. sciforum.net [sciforum.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Characterization of Imidazolium-Based Ionic Liquids and Evaluating Their Performance as Asphaltene Dispersants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, crystal structure and phase transitions of a series of imidazolium iodides - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE40559A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Imidazolium Iodide-Based Electrolytes with Various Additives for Enhanced Photovoltaic Performance

In the field of advanced materials and renewable energy, the optimization of electrolyte composition is a critical factor in enhancing the efficiency and stability of dye-sensitized solar cells (DSSCs) and perovskite solar cells. Imidazolium (B1220033) iodide-based ionic liquids have emerged as a cornerstone of these electrolytes due to their favorable electrochemical properties, thermal stability, and tunable nature. This guide provides a comparative study of imidazolium iodide-based electrolytes when combined with different chemical additives, offering insights for researchers, scientists, and professionals in drug development working on photosensitizing applications.

The performance of these electrolytes is significantly influenced by the addition of various compounds that can modify the semiconductor-electrolyte interface, alter charge transport properties, and suppress recombination reactions. This analysis focuses on the synergistic effects of common additives such as 4-tert-butylpyridine (B128874) (TBP), N-methylbenzimidazole (NMBI), and guanidinium (B1211019) thiocyanate (B1210189) (GuNCS) on the photovoltaic parameters of solar cells employing imidazolium iodide-based electrolytes.

Performance Comparison of Imidazolium Iodide-Based Electrolytes with Different Additives

The following table summarizes the photovoltaic performance of dye-sensitized solar cells utilizing imidazolium iodide-based electrolytes with various additives. The data, compiled from multiple studies, highlights the impact of these additives on key performance metrics.

Imidazolium Salt	Additive(s)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (η) (%)	Reference
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	None (Reference)	-	-	-	4.15	[1][2]
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	-	-	-	-	4.48	[1][2]
1-ethyl-2,3-dimethylimidazolium iodide ([C2DMIM]I)	4-tert-butylpyridine (4-TBP)	-	-	-	6.48	[1][2]
1-butyl-3-methylimidazolium iodide ([C4MIM]I)	4-TBP, GuNCS	-	-	-	11.2	[3]
1-hexyl-3-methylimidazolium iodide (HMII)	Iodine, LiI, GuNCS, NMBI	-	-	-	5.17	[4]
1-heptyl-3-methylimidazolium iodide (HeMII)	Iodine, LiI, GuNCS, NMBI	-	-	-	6.85	[4]
1-benzyl-3-methylimidazolium iodide (BeMII)	Iodine, LiI, GuNCS, NMBI	-	-	-	5.93	[4]
1-propyl-3-methylimidazolium iodide (PMII)	NMBI, GuNCS	-	-	-	~8.0	[5][6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of research findings. Below are typical experimental protocols for the preparation and characterization of imidazolium iodide-based electrolytes and the fabrication of dye-sensitized solar cells.

Electrolyte Preparation

A standard imidazolium iodide-based electrolyte is typically prepared by dissolving the constituent components in an appropriate organic solvent or a mixture of solvents.

Materials:

• Imidazolium iodide salt (e.g., 1-butyl-3-methylimidazolium iodide, [C4MIM]I)

• Iodine (I₂)

• Lithium iodide (LiI) (optional, to enhance conductivity)

• Additives (e.g., 4-tert-butylpyridine, N-methylbenzimidazole, guanidinium thiocyanate)

• Solvent (e.g., acetonitrile, valeronitrile, or a mixture thereof)

Procedure:

• In a light-protected vial, dissolve a specific molar concentration of the imidazolium iodide salt (e.g., 0.6 M) in the chosen solvent system (e.g., acetonitrile/valeronitrile, 85:15 v/v).[3]

• Add a defined concentration of iodine (e.g., 0.03 M) to the solution and stir until completely dissolved. Iodine acts as the redox mediator.[4]

• Introduce any additional salts, such as LiI (e.g., 0.1 M), to improve the ionic conductivity of the electrolyte.

• Incorporate the desired additives at their optimal concentrations. For example, add 0.5 M of 4-tert-butylpyridine and 0.1 M of guanidinium thiocyanate.[4]

• Ensure the solution is thoroughly mixed and stored in a dark, airtight container to prevent degradation.

Dye-Sensitized Solar Cell (DSSC) Fabrication and Characterization

The performance of the prepared electrolytes is evaluated by fabricating and testing DSSCs.

Fabrication:

• A transparent conductive oxide (TCO) glass substrate (e.g., FTO glass) is coated with a nanocrystalline TiO₂ paste to form the photoanode.

• The TiO₂ film is sintered at high temperatures to ensure good electrical contact between the nanoparticles.

• The sintered photoanode is then immersed in a dye solution (e.g., N719 dye) for a sufficient duration to allow for monolayer adsorption of the dye molecules.[3]

• A counter electrode is prepared, typically by depositing a thin layer of platinum on another TCO glass substrate.

• The dye-sensitized photoanode and the counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer.

• The prepared imidazolium iodide-based electrolyte is introduced into the space between the electrodes through capillary action.

• The cell is then sealed to prevent electrolyte leakage and solvent evaporation.

Characterization:

• Photovoltaic Performance: The current density-voltage (J-V) characteristics of the fabricated DSSCs are measured under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²) using a solar simulator. Key parameters such as open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η) are extracted from the J-V curves.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the charge transfer processes occurring at the TiO₂/dye/electrolyte and counter electrode/electrolyte interfaces. This technique provides insights into the internal resistances of the solar cell, which affect its overall performance.[1][2]

• Cyclic Voltammetry (CV): CV can be used to determine the redox potential of the I⁻/I₃⁻ couple in the electrolyte and to study the electrochemical properties of the individual components.

Visualizing Mechanisms and Workflows

Graphical representations are invaluable for understanding the complex interactions within the electrolyte and the experimental procedures.

References

• 1. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Influence of electrolyte co-additives on the performance of dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture: A Comparative Guide to the Spectroscopic Validation of Imidazolium Iodide

A definitive guide for researchers, scientists, and drug development professionals on the structural validation of imidazolium (B1220033) iodide utilizing ¹H NMR, ¹³C NMR, FT-IR, and ESI-MS spectroscopy. This guide provides a comprehensive comparison of these analytical techniques, supported by experimental data and detailed protocols, to ensure accurate structural elucidation and purity assessment.

The robust and versatile nature of imidazolium-based ionic liquids has cemented their importance in a myriad of applications, from synthesis and catalysis to drug delivery. The precise structural integrity of these compounds is paramount to their function and reproducibility. This guide offers a comparative analysis of the primary spectroscopic techniques employed for the structural validation of a representative imidazolium iodide: 1-ethyl-3-methylimidazolium (B1214524) iodide ([EMIM]I).

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy, in both its proton (¹H) and carbon-13 (¹³C) variants, stands as the cornerstone for the definitive structural elucidation of organic molecules, including ionic liquids. Fourier-Transform Infrared (FT-IR) spectroscopy provides valuable insights into the functional groups and molecular vibrations, while Electrospray Ionization Mass Spectrometry (ESI-MS) confirms the molecular weight of the cation and provides fragmentation patterns for further structural confirmation.

A direct comparison of the information gleaned from each technique for [EMIM]I is presented below.

Spectroscopic Technique	Information Obtained	Key Advantages	Limitations
¹H NMR	Precise chemical environment of each proton, proton-proton coupling, and stoichiometry.	Provides detailed connectivity and stereochemical information. Quantitative analysis is straightforward.	Can be sensitive to sample purity and residual water.
¹³C NMR	Number and type of carbon atoms (quaternary, CH, CH₂, CH₃).	Unambiguously identifies the carbon skeleton.	Lower sensitivity compared to ¹H NMR, requiring more sample or longer acquisition times.
FT-IR	Presence of characteristic functional groups (C-H, C-N, C=C) and information on intermolecular interactions.	Rapid and non-destructive. Sensitive to changes in bond vibrations.	Provides less detailed structural information compared to NMR. Peak overlap can complicate interpretation.
ESI-MS	Mass-to-charge ratio (m/z) of the cation, confirming molecular weight. Fragmentation patterns aid in structural confirmation.	High sensitivity and provides direct evidence of molecular mass.	Does not provide detailed information on the arrangement of atoms within the molecule. The anion is often not directly observed in positive ion mode.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 1-ethyl-3-methylimidazolium iodide.

Table 1: ¹H and ¹³C NMR Chemical Shifts for 1-Ethyl-3-methylimidazolium Iodide ([EMIM]I) in CDCl₃. [1]

Atom	¹H Chemical Shift (δ, ppm)	Multiplicity	¹³C Chemical Shift (δ, ppm)
N-CH -N	10.05	s	135.4
N-CH =CH -N	7.53	dd	123.2, 121.9
N-C H₂-CH₃	4.47	q	44.7
N-C H₃	4.12	s	36.8
N-CH₂-C H₃	1.63	t	15.2

Table 2: Key FT-IR Vibrational Frequencies for 1-Ethyl-3-methylimidazolium-based Ionic Liquids. [2][3][4]

Vibrational Mode	Frequency Range (cm⁻¹)	Assignment
C-H stretch (imidazolium ring)	3100 - 3200	Aromatic C-H vibrations
C-H stretch (alkyl chains)	2800 - 3000	Aliphatic C-H vibrations
C=C and C=N stretch	1500 - 1600	Imidazolium ring stretching
C-N stretch	1100 - 1200	Ring C-N vibrations
Out-of-plane C-H bend	700 - 950	Characteristic ring bending modes[5]

Table 3: ESI-MS Data for 1-Ethyl-3-methylimidazolium Iodide ([EMIM]I).

Ion	Formula	Calculated m/z	Observed m/z	Notes
[EMIM]⁺	C₆H₁₁N₂⁺	111.09	111.1	Parent cation
[EMIM - C₂H₅]⁺	C₄H₇N₂⁺	83.06	83.2	Loss of the ethyl group[6]
[(EMIM)₂I]⁺	C₁₂H₂₂IN₄⁺	349.09	349.1	Cation-anion cluster

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility and accuracy.

¹H and ¹³C NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of the imidazolium iodide salt for ¹H NMR (20-50 mg for ¹³C NMR) and transfer it to a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.

• Cap the NMR tube securely. Since some imidazolium iodides can be hygroscopic, minimize exposure to the atmosphere.[1]

Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal resolution.

• Acquire the ¹H NMR spectrum using standard acquisition parameters. Typically, a 400 or 500 MHz spectrometer is sufficient.

• For ¹³C NMR, acquire a proton-decoupled spectrum to obtain singlets for each carbon atom. Longer acquisition times may be necessary due to the lower natural abundance of ¹³C.

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

Sample Preparation and Data Acquisition:

• Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of the neat imidazolium iodide liquid or a small amount of the solid salt directly onto the ATR crystal.

• Record the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹. The typical spectral range is 4000-400 cm⁻¹.[7][8]

Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation:

• Prepare a dilute solution of the imidazolium iodide in a suitable solvent such as methanol (B129727) or acetonitrile. A concentration of approximately 10-50 µM is typically sufficient.

• The choice of solvent is crucial to ensure good spray stability.

Data Acquisition:

• Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min).

• Acquire the mass spectrum in positive ion mode to detect the imidazolium cation and its clusters.

• Optimize the source parameters (e.g., capillary voltage, cone voltage, desolvation gas temperature, and flow rate) to obtain a stable signal and minimize in-source fragmentation.

• For structural confirmation, perform tandem mass spectrometry (MS/MS) on the parent cation peak (m/z 111.1 for [EMIM]⁺) to induce fragmentation and observe the characteristic daughter ions.

Workflow for Structural Validation

The logical flow for a comprehensive structural validation of an imidazolium iodide salt is depicted in the following diagram.

Caption: Workflow for the structural validation of imidazolium iodide.

References

• 1. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 2. researchgate.net [researchgate.net]
• 3. Experimental vibrational study of imidazolium-based ionic liquids: Raman and infrared spectra of 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide and 1-ethyl-3-methylimidazolium ethylsulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. Methanol-Assisted CO2 Fixation by Hydroxyl-Containing Amidine Leading to Polymeric Ionic Liquid and Cross-Linked Network Formation | MDPI [mdpi.com]
• 8. drawellanalytical.com [drawellanalytical.com]

A Comparative Guide to Triazolium and Imidazolium Iodides as Electrolytes for Dye-Sensitized Solar Cells

An objective analysis of two key electrolyte classes for next-generation photovoltaic devices, supported by experimental data.

The efficiency and stability of Dye-Sensitized Solar Cells (DSSCs) are critically dependent on the composition of their electrolytes. For years, imidazolium (B1220033) iodide-based ionic liquids have been the benchmark due to their favorable electrochemical properties. However, recent research has brought 1,2,3-triazolium iodides to the forefront as highly promising alternatives, demonstrating significant advantages in performance and long-term stability. This guide provides a detailed comparison of these two classes of electrolytes, supported by experimental findings, to inform researchers and developers in the field of photovoltaics.

Performance Comparison: Triazolium vs. Imidazolium Iodides

Experimental data consistently shows that DSSCs fabricated with triazolium iodide electrolytes can surpass the performance of those using their imidazolium analogues.[1] Triazolium-based electrolytes have demonstrated improved power conversion efficiency and extended cell lifetime.[2][3] While specific performance metrics can vary based on the full electrolyte composition and cell architecture, some studies have reported power conversion efficiencies of up to 8% with triazolium salts, which are comparable to or even better than their imidazolium counterparts.[4][5][6] One study highlighted novel bicyclic 1,2,3-triazolium ionic liquids achieving efficiencies of 6.00% under 100 mW cm⁻² illumination and showing high stability.[7]

The table below summarizes the key comparative performance parameters and properties of DSSCs based on these two electrolyte types.

Parameter	Triazolium Iodides	Imidazolium Iodides	References
Power Conversion Efficiency (PCE)	Superior or comparable	Benchmark standard	[1][2][4][5]
Long-term Stability / Cell Lifetime	Extended	Prone to degradation	[1][2][3][7]
Hygroscopicity	Non-hygroscopic	Hygroscopic	[1][2][3][8]
Electrode Passivation	Not observed	Commonly observed	[1][8]
Thermal Stability	Appreciable, with decomposition temperatures around 185–195 °C	Generally lower	[1][2][3]
Carbene Formation	Prevented by nitrogen substitution	A known degradation pathway	[1]
Device Fabrication	Easier due to non-hygroscopic nature	Requires more stringent moisture control	[1][2][3][8]

Key Advantages of Triazolium Iodides

Several key properties of triazolium salts contribute to their superior performance and stability in DSSCs:

• Enhanced Stability and Lifetime : The substitution of a carbon atom with nitrogen in the heterocyclic ring of triazolium prevents the formation of carbene, a common degradation pathway that limits the stability of imidazolium-based ionic liquids.[1] This structural difference contributes to a significantly extended cell lifetime.[2] Devices using triazolium salts have been shown to retain approximately 90% of their initial performance after 1000 hours of testing at 60 °C.[7]

• Non-Hygroscopic Nature : Unlike imidazolium salts, triazolium analogues are not hygroscopic.[1][8] This is a major advantage as it simplifies the fabrication of DSSC devices by reducing the need for strict moisture-free environments.[2][3]

• Prevention of Electrode Passivation : A common issue with imidazolium iodides is the passivation of electrodes, which can impede device performance.[1] This phenomenon is reportedly absent when using triazolium-based electrolytes, leading to more stable and efficient charge transfer processes.[1][8]

• Improved Thermal and Chemical Stability : Triazolium iodides exhibit high thermal and chemical stability, with decomposition temperatures typically ranging from 185 to 195 °C.[2][3] This robustness is crucial for the long-term operational stability of solar cells, especially under elevated temperatures.[2]

Logical Comparison of Electrolyte Properties

The following diagram illustrates the key differentiating properties between triazolium and imidazolium iodides and how they influence the final DSSC device performance.

Caption: Comparative properties of Imidazolium vs. Triazolium Iodides in DSSCs.

Experimental Protocols

The fabrication and characterization of DSSCs involve a standardized set of procedures. Below are the typical methodologies employed in studies comparing these electrolytes.

Photoanode Preparation

• Substrate Cleaning : Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, and ethanol (B145695).[9][10]

• TiO₂ Layer Deposition : A compact blocking layer of TiO₂ is often applied first, followed by the deposition of a mesoporous TiO₂ paste (e.g., P25) onto the conductive side of the FTO glass.[11] This is typically done using methods like screen printing or the doctor-blade technique.[9][10]

• Sintering : The TiO₂-coated electrode is gradually heated (sintered) at high temperatures (e.g., 450-500 °C) to remove organic binders and ensure good particle-to-particle electrical contact.[9][11]

Dye Sensitization

• Dye Adsorption : After cooling to room temperature, the sintered TiO₂ electrode (the photoanode) is immersed in a dye solution, such as N719 or Z907, for a specific duration (e.g., 18-24 hours) to allow for the adsorption of a monolayer of dye molecules onto the TiO₂ surface.[6][9][11]

• Washing : The dye-sensitized photoanode is then rinsed with a solvent like ethanol to remove any non-adsorbed dye molecules.[11][12]

Counter Electrode Preparation

• Catalyst Deposition : A catalytic layer, typically platinum, is deposited on the conductive side of a separate FTO glass substrate.[9] This can be achieved by applying a drop of a solution like H₂PtCl₆ (Platisol) and heating it at around 400-450 °C for a short period.[9][11]

Electrolyte Preparation

• Composition : The electrolyte is prepared by dissolving the iodide salt (either triazolium or imidazolium-based) and iodine (I₂) in a solvent, commonly acetonitrile.[6][9] Additives such as 4-tert-butylpyridine (B128874) (TBP) may also be included to improve performance.[9] A typical composition might be 0.6 M of the primary iodide salt, 0.1 M Lithium Iodide (LiI), 0.05 M I₂, and 0.5 M TBP.[9]

DSSC Assembly and Testing

• Assembly : The dye-sensitized photoanode and the platinized counter electrode are assembled into a sandwich-like structure, separated by a thin thermoplastic spacer (e.g., Surlyn).[10] The cell is then sealed by heating.

• Electrolyte Injection : The electrolyte is introduced into the space between the electrodes through pre-drilled holes in the counter electrode via capillary action.[6][10][12] The holes are then sealed to prevent leakage.

• Photovoltaic Characterization : The completed DSSC is tested under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²).[13] A source meter is used to measure the current density-voltage (J-V) characteristics, from which the key parameters—short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE)—are determined.[10][11]

Conclusion

While imidazolium iodides have been instrumental in the development of DSSCs, the evidence suggests that 1,2,3-triazolium iodides represent a significant step forward. Their inherent chemical stability, non-hygroscopic nature, and ability to prevent electrode passivation directly address some of the key limitations of imidazolium-based systems.[1][3] These advantages translate into DSSCs with not only higher potential efficiency but also crucially, longer operational lifetimes, making triazolium iodides an extremely attractive class of materials for the future commercialization of stable and efficient dye-sensitized solar cell technology.[1][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. pubs.aip.org [pubs.aip.org]
• 11. www3.nd.edu [www3.nd.edu]
• 12. nisenet.org [nisenet.org]
• 13. diva-portal.org [diva-portal.org]

The Critical Role of the Anion in Tuning the Physicochemical Properties of Imidazolium Salts: A Comparative Guide

The identity of the anion in an imidazolium-based ionic liquid (IL) is a primary determinant of its physical and chemical characteristics. A judicious selection of the anion allows for the fine-tuning of properties such as thermal stability, viscosity, density, and melting point, thereby tailoring the IL for specific applications in research, catalysis, and drug development. This guide provides a comparative analysis of how different anions affect the key properties of imidazolium (B1220033) salts, supported by experimental data and detailed methodologies.

Ionic liquids are salts with melting points below 100°C, and their unique properties, including low volatility, high thermal stability, and tunable solvency, have led to their widespread investigation.[1][2] The imidazolium cation is a common component of many ILs, and by exchanging the counter-anion, a vast library of ILs with diverse properties can be generated.[3][4] This versatility stems from the fact that the anion's size, shape, charge distribution, and coordinating ability significantly influence the intermolecular interactions within the salt, dictating its macroscopic behavior.[2][5]

Impact of Anion Exchange on Key Physicochemical Properties

The choice of anion has a profound effect on several key properties of imidazolium salts. The following sections detail these effects with comparative data presented in tabular format.

The thermal stability of an imidazolium salt is critically dependent on the nature of the anion.[6][7][8] Generally, anions with higher charge delocalization and weaker coordinating ability lead to more thermally stable ILs. For instance, ILs with anions like bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) exhibit significantly higher decomposition temperatures compared to those with halide anions.[6] The decomposition mechanism is also influenced by the anion; for example, ILs with basic anions like acetate (B1210297) are more prone to deprotonation of the imidazolium ring, leading to the formation of N-heterocyclic carbenes and subsequent decomposition pathways.[9]

Imidazolium Salt (Cation: 1-butyl-3-methylimidazolium, [BMIM]⁺)	Anion	Decomposition Temperature (Td, °C) at 5% weight loss
[BMIM][BF₄]	Tetrafluoroborate	~400
[BMIM][PF₆]	Hexafluorophosphate	~410
[BMIM][NTf₂]	Bis(trifluoromethylsulfonyl)imide	~450
[BMIM][Cl]	Chloride	~250
[BMIM][Br]	Bromide	~250
[BMIM][OAc]	Acetate	~200

Note: Decomposition temperatures are approximate and can vary depending on the experimental conditions, such as the heating rate.

The viscosity and density of imidazolium-based ILs are also strongly influenced by the anion.[10][11][12] Smaller anions that can pack more efficiently with the cation tend to result in higher densities. Viscosity is a more complex property influenced by factors such as ion size, shape, and the strength of intermolecular interactions like hydrogen bonding and van der Waals forces.[13] Generally, ILs with anions that exhibit strong hydrogen bonding capabilities, such as halides, tend to have higher viscosities. Conversely, larger, more symmetric anions with delocalized charge, like [NTf₂]⁻, often lead to lower viscosities.[11][13]

Imidazolium Salt (Cation: 1-ethyl-3-methylimidazolium, [EMIM]⁺)	Anion	Viscosity (cP at 25°C)	Density (g/cm³ at 25°C)
[EMIM][BF₄]	Tetrafluoroborate	34	1.28
[EMIM][NTf₂]	Bis(trifluoromethylsulfonyl)imide	32	1.52
[EMIM][EtSO₄]	Ethylsulfate	50	1.25
[EMIM][OAc]	Acetate	92	1.09
[EMIM][SCN]	Thiocyanate	21	1.12

Note: Values are approximate and can be influenced by factors such as water content.[12]

The melting point of an imidazolium salt is determined by the efficiency of the crystal lattice packing and the strength of the ionic interactions.[2] Anion symmetry, size, and charge distribution play a crucial role.[2] Asymmetrical anions or those that disrupt efficient packing tend to lower the melting point. For instance, the melting point of 1-butyl-3-methylimidazolium ([BMIM]⁺) salts can vary significantly with the anion, ranging from -81°C for [BMIM][NTf₂] to 73°C for [BMIM][Cl].

Imidazolium Salt (Cation: 1-butyl-3-methylimidazolium, [BMIM]⁺)	Anion	Melting Point (°C)
[BMIM][Cl]	Chloride	73
[BMIM][Br]	Bromide	79
[BMIM][I]	Iodide	-72
[BMIM][BF₄]	Tetrafluoroborate	-81
[BMIM][PF₆]	Hexafluorophosphate	10
[BMIM][NTf₂]	Bis(trifluoromethylsulfonyl)imide	-4

Experimental Protocols

The characterization of imidazolium salts involves a suite of analytical techniques. Below are detailed methodologies for key experiments.

Synthesis and Anion Exchange

A common method for synthesizing imidazolium salts with different anions is through anion exchange, starting from a halide precursor.[14]

Protocol for Anion Exchange:

• Starting Material: Begin with an imidazolium halide salt (e.g., 1-alkyl-3-methylimidazolium bromide).

• Anion Source: Select a salt containing the desired anion (e.g., lithium bis(trifluoromethylsulfonyl)imide).

• Solvent: Dissolve the imidazolium halide and the anion source salt in a suitable solvent, such as acetone (B3395972) or dichloromethane.

• Reaction: Mix the two solutions and stir at room temperature for several hours. A precipitation of the insoluble alkali halide (e.g., LiBr) will occur.

• Filtration: Remove the precipitated salt by filtration.

• Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure.

• Washing: Wash the resulting ionic liquid with deionized water to remove any remaining impurities. For hydrophobic ILs, this can be followed by washing with a non-polar solvent like hexane.

• Drying: Dry the final product under high vacuum to remove any residual solvent and water.

Characterization Techniques

NMR spectroscopy is used to confirm the chemical structure and purity of the synthesized imidazolium salts.[15][16][17]

¹H and ¹³C NMR Spectroscopy:

• Sample Preparation: Dissolve a small amount of the imidazolium salt in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Instrumentation: Acquire spectra on a standard NMR spectrometer (e.g., 400 MHz).

• Analysis: Chemical shifts and coupling constants are analyzed to confirm the structure of the cation and the absence of impurities. The disappearance of the signal corresponding to the initial anion and the appearance of signals for the new anion (if applicable) confirm successful anion exchange.

TGA is employed to determine the thermal stability of the imidazolium salts.[6][18]

Protocol for TGA:

• Sample Preparation: Place a small, accurately weighed sample (typically 2-10 mg) into a TGA pan (e.g., alumina (B75360) or platinum).

• Instrumentation: Use a thermogravimetric analyzer.

• Experimental Conditions:

  • Atmosphere: Typically an inert atmosphere like nitrogen or argon, with a constant flow rate (e.g., 20-50 mL/min).

  • Heating Rate: A controlled linear heating rate is applied, commonly 10 K/min.[18]

  • Temperature Range: Heat the sample from ambient temperature to a temperature beyond its decomposition point (e.g., up to 600°C).

• Data Analysis: The decomposition temperature (Td) is often reported as the temperature at which 5% or 10% mass loss occurs (T₅% or T₁₀%). The derivative of the mass loss curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Viscometers and densitometers are used to measure the viscosity and density of the ionic liquids at various temperatures.[10][11]

Protocol for Viscosity and Density Measurement:

• Instrumentation: A falling-ball viscometer or a rotational rheometer for viscosity, and a vibrating tube densitometer for density.

• Temperature Control: Ensure precise temperature control of the sample, as both properties are highly temperature-dependent. Measurements are typically performed over a range of temperatures (e.g., 293.15 K to 353.15 K).[10]

• Sample Preparation: Ensure the sample is free of air bubbles and impurities.

• Data Acquisition: Record the viscosity and density at each desired temperature, allowing the sample to equilibrate at each setpoint.

Logical Relationships in Anion Exchange Effects

The following diagram illustrates the logical flow of how the intrinsic properties of an anion influence the macroscopic properties of the resulting imidazolium salt.

Caption: Influence of anion properties on the macroscopic properties of imidazolium salts.

References

• 1. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Imidazolium salts and their polymeric materials for biological applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Anion and cation effects on imidazolium salt melting points: a descriptor modelling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Thermal stability of imidazolium-based ionic liquids | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Structural Origins of Viscosity in Imidazolium and Pyrrolidinium Ionic Liquids Coupled with the NTf2– Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrostatic and non-covalent interactions in dicationic imidazolium-sulfonium salts with mixed anions. [sonar.ch]
• 15. Imidazolium salts carrying two positive charges: design, synthesis, characterization, molecular docking, antibacterial and enzyme inhibitory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Imidazolium salts carrying two positive charges: design, synthesis, characterization, molecular docking, antibacterial and enzyme inhibitory activities [frontiersin.org]
• 17. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 18. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Imidazolium Iodide

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals like Imidazolium iodide is paramount. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans to minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Imidazolium iodide, based on safety data sheet (SDS) recommendations.[1][2][3][4][5][6][7]

Protection Type	Specific Recommendations	Rationale
Eye Protection	Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards.[1][2][3] A face shield may be required for operations with a higher risk of splashing.	Protects against eye irritation or serious eye damage from dust or splashes.[1][5]
Hand Protection	Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been inspected prior to use.[1][2][3] Follow proper glove removal technique to avoid skin contact.	Prevents skin irritation and absorption through the skin.[1][5][6][7]
Body Protection	Wear a lab coat or a protective suit covering the entire body.[2] The type of body protection should be selected based on the concentration and amount of the hazardous substance at the specific workplace.[1][3]	Protects skin from accidental contact with the chemical.
Respiratory Protection	Use in a well-ventilated area.[1] If dust or aerosols are generated and engineering controls are insufficient, use a NIOSH-approved N95 (US) or P2 (EN 143) particulate respirator.[1][2] For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator may be necessary.[2]	Prevents respiratory tract irritation from inhaling dust or aerosols.[1][5]

Operational Plan for Handling Imidazolium Iodide

A systematic approach to handling Imidazolium iodide is crucial for safety. This plan outlines the procedures to be followed before, during, and after handling the substance.

Pre-Operational Checks

• Verify Availability of Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible.

• Check Ventilation: Confirm that the fume hood or other local exhaust ventilation is functioning correctly.[1]

• Inspect PPE: Thoroughly inspect all PPE for any signs of damage before use.[1][2][3]

• Review Safety Data Sheet (SDS): Familiarize yourself with the specific hazards and emergency procedures for Imidazolium iodide.[1][2][8]

Step-by-Step Handling Procedure

• Donning PPE: Put on all required PPE as specified in the table above.

• Weighing and Transfer:

  • Conduct all weighing and transfer operations within a fume hood or a ventilated enclosure to minimize dust generation.[1][2]

  • Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.[1][2][4]

• In Solution:

  • When dissolving Imidazolium iodide, add it slowly to the solvent to avoid splashing.

  • Keep containers tightly closed when not in use.[1][4][5]

• Post-Handling:

  • Clean the work area thoroughly after handling is complete.

  • Wipe down all surfaces with an appropriate cleaning agent.

Post-Handling Procedures

• Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be removed last using the proper technique.[2][3]

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1][2][4]

• Storage: Store Imidazolium iodide in a cool, dry, and well-ventilated place, away from incompatible materials.[1][4] The product may be air, light, and moisture sensitive, so storage in the dark under an inert gas may be necessary.[1]

Disposal Plan

Proper disposal of Imidazolium iodide and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Imidazolium Iodide

• Dispose of waste Imidazolium iodide in accordance with local, state, and federal regulations.[1]

• It is generally recommended to send the material to a licensed recycler, reclaimer, or incinerator.[1]

• Do not dispose of down the drain unless permitted by local regulations.[2][4]

Contaminated Materials

• PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste in a designated, sealed container.[2][3]

• Labware: Decontaminate glassware and other reusable equipment thoroughly before reuse.

• Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[1][2][4][6] Use a vacuum cleaner equipped with a HEPA filter for larger spills where practicable.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Imidazolium iodide, from preparation to disposal.

Caption: Workflow for the safe handling of Imidazolium iodide.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. lookchem.com [lookchem.com]
• 4. 1-ETHYL-3-METHYLIMIDAZOLIUM IODIDE - Safety Data Sheet [chemicalbook.com]
• 5. solvionic.com [solvionic.com]
• 6. canbipharm.com [canbipharm.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Imidazolium iodide Greatcell Solar 68007-08-9 [sigmaaldrich.com]